5-Vinyl-2,3-dihydrobenzofuran

• CAS: 633335-97-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 5-Vinyl-2,3-dihydrobenzofuran

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Vinyl-2,3-dihydrobenzofuran is a valuable heterocyclic building block in medicinal chemistry and materials science. Its unique structure, combining a dihydrobenzofuran scaffold with a reactive vinyl group, allows for a wide range of chemical modifications, making it an attractive starting material for the synthesis of complex molecules and polymers. This technical guide provides a comprehensive overview of the primary synthetic routes to 5-Vinyl-2,3-dihydrobenzofuran and details the analytical techniques used for its characterization. The methodologies discussed herein are grounded in established chemical principles and supported by peer-reviewed literature, offering researchers a reliable foundation for the preparation and validation of this important compound.

Introduction

The 2,3-dihydrobenzofuran motif is a privileged structure found in numerous biologically active natural products and synthetic compounds. The incorporation of a vinyl substituent at the 5-position of this scaffold introduces a versatile functional handle for further chemical transformations, such as polymerization, click chemistry, and various addition reactions. This guide explores the most pertinent and efficient strategies for the synthesis of 5-Vinyl-2,3-dihydrobenzofuran, with a focus on palladium-catalyzed cross-coupling reactions and olefination methods. Furthermore, it provides a detailed account of the spectroscopic techniques essential for the unambiguous structural elucidation and purity assessment of the target molecule.

Synthetic Strategies

The synthesis of 5-Vinyl-2,3-dihydrobenzofuran can be approached through several strategic disconnections. The most common and effective methods involve the introduction of the vinyl group onto a pre-formed 2,3-dihydrobenzofuran ring system. Key precursors for these syntheses are typically 5-bromo-2,3-dihydrobenzofuran or 2,3-dihydrobenzofuran-5-carbaldehyde.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon bonds and represent a primary strategy for the synthesis of 5-Vinyl-2,3-dihydrobenzofuran.

The Suzuki-Miyaura coupling reaction, which joins an organoboron compound with an organohalide, is a highly efficient method for this transformation.[1] The reaction of 5-bromo-2,3-dihydrobenzofuran with a vinylboron reagent, such as vinylboronic acid or its pinacol ester, in the presence of a palladium catalyst and a base, can afford the desired product in good yield.

Proposed Reaction Scheme:

Figure 1: Suzuki-Miyaura coupling for the synthesis of 5-Vinyl-2,3-dihydrobenzofuran.

Experimental Protocol (Representative):

A mixture of 5-bromo-2,3-dihydrobenzofuran (1.0 eq.), vinylboronic acid pinacol ester (1.2 eq.), potassium carbonate (2.0 eq.), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq.) in a 3:1 mixture of THF and water is degassed and heated at 80 °C under an inert atmosphere until the starting material is consumed (monitored by TLC). The reaction mixture is then cooled to room temperature, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford 5-Vinyl-2,3-dihydrobenzofuran.

The Mizoroki-Heck reaction provides an alternative palladium-catalyzed route, involving the coupling of an unsaturated halide with an alkene.[2] In this case, 5-bromo-2,3-dihydrobenzofuran can be reacted with ethylene gas in the presence of a palladium catalyst and a base to yield 5-Vinyl-2,3-dihydrobenzofuran.

Proposed Reaction Scheme:

Figure 2: Heck reaction for the synthesis of 5-Vinyl-2,3-dihydrobenzofuran.

Experimental Protocol (Representative):

A solution of 5-bromo-2,3-dihydrobenzofuran (1.0 eq.), tri(o-tolyl)phosphine (0.1 eq.), and palladium(II) acetate (0.05 eq.) in a mixture of triethylamine and DMF is placed in a pressure vessel. The vessel is purged with ethylene gas and then pressurized with ethylene (e.g., 2-3 atm). The reaction mixture is heated at 100 °C for several hours. After cooling, the mixture is filtered, and the filtrate is concentrated. The residue is partitioned between water and ethyl acetate. The organic layer is washed with brine, dried, and concentrated. The crude product is purified by column chromatography.

Wittig Reaction

The Wittig reaction is a classic and reliable method for the synthesis of alkenes from aldehydes or ketones.[3] This approach involves the reaction of 2,3-dihydrobenzofuran-5-carbaldehyde with a phosphorus ylide, typically generated from methyltriphenylphosphonium bromide and a strong base.

Proposed Reaction Scheme:

Figure 3: Wittig reaction for the synthesis of 5-Vinyl-2,3-dihydrobenzofuran.

Experimental Protocol (Representative):

To a suspension of methyltriphenylphosphonium bromide (1.1 eq.) in anhydrous THF at 0 °C under an inert atmosphere, a solution of n-butyllithium in hexanes (1.05 eq.) is added dropwise. The resulting orange-red solution is stirred at 0 °C for 30 minutes and then at room temperature for 1 hour. A solution of 2,3-dihydrobenzofuran-5-carbaldehyde (1.0 eq.) in anhydrous THF is then added dropwise at 0 °C. The reaction mixture is allowed to warm to room temperature and stirred overnight. The reaction is quenched by the addition of saturated aqueous ammonium chloride solution and extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Dehydration of a Secondary Alcohol

A two-step approach involving the generation of a secondary alcohol followed by dehydration offers another viable route. 2,3-Dihydrobenzofuran-5-carbaldehyde can be treated with a methyl Grignard reagent (methylmagnesium bromide) to form 1-(2,3-dihydrobenzofuran-5-yl)ethanol.[4] Subsequent acid-catalyzed dehydration of this alcohol yields the desired 5-Vinyl-2,3-dihydrobenzofuran.

Proposed Reaction Scheme:

Figure 4: Two-step synthesis via Grignard reaction and dehydration.

Experimental Protocol (Representative):

• Step 1: Synthesis of 1-(2,3-dihydrobenzofuran-5-yl)ethanol A solution of 2,3-dihydrobenzofuran-5-carbaldehyde (1.0 eq.) in anhydrous THF is cooled to 0 °C. A solution of methylmagnesium bromide (1.2 eq.) in diethyl ether is added dropwise. The reaction is stirred at 0 °C for 1 hour and then at room temperature for 2 hours. The reaction is quenched by the slow addition of saturated aqueous ammonium chloride. The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried, and concentrated to give the crude alcohol, which can be used in the next step without further purification.

• Step 2: Dehydration to 5-Vinyl-2,3-dihydrobenzofuran The crude 1-(2,3-dihydrobenzofuran-5-yl)ethanol is dissolved in toluene, and a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid) is added. The mixture is heated to reflux with a Dean-Stark apparatus to remove the water formed during the reaction. Upon completion, the reaction mixture is cooled, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated. The product is purified by column chromatography.

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the vinyl group, typically a doublet of doublets for the proton on the carbon attached to the aromatic ring, and two doublets for the terminal methylene protons. The protons of the dihydrofuran ring will appear as two triplets. The aromatic protons will exhibit a distinct splitting pattern corresponding to the 1,2,4-trisubstituted benzene ring.

• ¹³C NMR: The carbon NMR spectrum will show signals for the two sp² carbons of the vinyl group, in addition to the aromatic and dihydrofuran ring carbons. The chemical shifts of these carbons provide valuable information about the electronic environment within the molecule.

Table 1: Expected ¹H and ¹³C NMR Data for 5-Vinyl-2,3-dihydrobenzofuran (based on analogous compounds)

Assignment	Expected ¹H NMR (δ, ppm)	Expected ¹³C NMR (δ, ppm)
H-2	~4.5 (t)	~71
H-3	~3.2 (t)	~30
H-4	~7.2 (d)	~128
H-6	~7.0 (dd)	~125
H-7	~6.7 (d)	~109
-CH=CH₂	~6.7 (dd)	~137
-CH=CH ₂ (cis)	~5.6 (d)	~112
-CH=CH ₂ (trans)	~5.1 (d)
C-3a	~128
C-5	~131
C-7a	~159

Infrared (IR) Spectroscopy

The IR spectrum of 5-Vinyl-2,3-dihydrobenzofuran should display characteristic absorption bands corresponding to the various functional groups present in the molecule.

Table 2: Expected IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)
C-H (aromatic)	3100-3000
C-H (aliphatic)	3000-2850
C=C (vinyl)	1630-1610
C=C (aromatic)	1600-1450
C-O-C (ether)	1250-1050
=C-H out-of-plane bending	990 and 910

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For 5-Vinyl-2,3-dihydrobenzofuran (C₁₀H₁₀O), the expected molecular ion peak [M]⁺ would be at m/z 146. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.[5]

Conclusion

This technical guide has outlined several robust and versatile synthetic routes for the preparation of 5-Vinyl-2,3-dihydrobenzofuran, a key intermediate for further chemical exploration. The palladium-catalyzed Suzuki and Heck reactions, the Wittig olefination, and a two-step Grignard addition-dehydration sequence provide researchers with multiple strategic options depending on the availability of starting materials and desired reaction conditions. The detailed characterization protocols, including NMR, IR, and mass spectrometry, are essential for verifying the identity and purity of the synthesized compound. The information presented herein serves as a valuable resource for scientists and professionals engaged in the fields of organic synthesis, medicinal chemistry, and materials science, facilitating the advancement of research and development involving this important dihydrobenzofuran derivative.

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• One-pot synthesis of 2,3-disubstituted dihydrobenzofurans and benzofurans via rhodium-catalyzed intramolecular. (n.d.). Retrieved January 21, 2026, from [Link]

• (PDF) Detailed 1 H and 13 C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans - ResearchGate. (n.d.). Retrieved January 21, 2026, from [Link]

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• Research Article An Expedient Protocol to the Synthesis of Benzo(b)furans by Palladium Induced Heterocyclization of Correspondin - ResearchGate. (n.d.). Retrieved January 21, 2026, from [Link]

• 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article. (n.d.). Retrieved January 21, 2026, from [Link]

• (PDF) WITTIG REACTION APPROACH FOR THE SYNTHESIS OF 7-METHOXY-2-[4- ALKYL/ARYL]-L-BENZOFURAN-5-CARBOXALDEHYDE - ResearchGate. (n.d.). Retrieved January 21, 2026, from [Link]

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• 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors - Sci-Hub. (2015). Retrieved January 21, 2026, from [Link]

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Spectroscopic Characterization of 5-Vinyl-2,3-dihydrobenzofuran: An In-Depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic characterization of 5-Vinyl-2,3-dihydrobenzofuran, a key intermediate in the synthesis of various bioactive molecules and materials. This document is intended for researchers, scientists, and drug development professionals, offering in-depth analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The focus is on the practical application and interpretation of this data to ensure structural integrity and purity.

Introduction

5-Vinyl-2,3-dihydrobenzofuran is a heterocyclic compound featuring a dihydrobenzofuran core substituted with a vinyl group. The precise characterization of this molecule is paramount for its application in further synthetic endeavors, as its isomeric purity and structural confirmation directly impact the outcome of subsequent reactions and the biological activity of the final products. Spectroscopic methods provide a powerful, non-destructive means to elucidate the molecular structure and confirm the identity of the synthesized compound. This guide will delve into the expected spectroscopic signatures of 5-Vinyl-2,3-dihydrobenzofuran and the experimental protocols to acquire them.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 5-Vinyl-2,3-dihydrobenzofuran, both ¹H and ¹³C NMR are essential for unambiguous characterization.

¹H NMR Spectroscopy

The proton NMR spectrum of 5-Vinyl-2,3-dihydrobenzofuran is expected to exhibit distinct signals corresponding to the aromatic, vinylic, and aliphatic protons of the dihydrofuran ring.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.2-7.3	m	2H	Ar-H (H-4, H-6)
~6.7-6.8	d	1H	Ar-H (H-7)
~6.6-6.7	dd	1H	-CH=CH₂
~5.6-5.7	d	1H	-CH=CH ₂ (trans)
~5.1-5.2	d	1H	-CH=CH ₂ (cis)
~4.6	t	2H	O-CH ₂ (H-2)
~3.2	t	2H	Ar-CH ₂ (H-3)

Interpretation and Causality:

• The aromatic protons (H-4, H-6, and H-7) will appear in the downfield region (δ 6.7-7.3 ppm) due to the deshielding effect of the benzene ring current. The substitution pattern will lead to a characteristic splitting pattern.

• The vinyl protons will present a classic AMX spin system. The proton on the carbon attached to the aromatic ring (-CH =CH₂) will be a doublet of doublets due to coupling with the two terminal vinyl protons. The terminal protons (=CH ₂) are diastereotopic and will appear as two distinct doublets, one for the proton cis and one for the proton trans to the rest of the molecule.

• The methylene protons of the dihydrofuran ring will appear as two triplets. The protons at the 2-position (O-CH ₂) are adjacent to an oxygen atom, leading to a downfield shift (~4.6 ppm) compared to the protons at the 3-position (Ar-CH ₂) which are expected around 3.2 ppm. The triplet multiplicity arises from coupling with the adjacent CH₂ group.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~159-160	Ar-C -O (C-7a)
~137	-C H=CH₂
~131	Ar-C -CH=CH₂ (C-5)
~129	Ar-C H (C-4 or C-6)
~127	Ar-C (C-3a)
~125	Ar-C H (C-6 or C-4)
~116	-CH=C H₂
~109	Ar-C H (C-7)
~71	O-C H₂ (C-2)
~29	Ar-C H₂ (C-3)

Interpretation and Causality:

• The carbon attached to the oxygen in the aromatic ring (C-7a) is expected to be the most downfield of the aromatic carbons.

• The vinyl carbons will appear in the region of δ 110-140 ppm. The substituted carbon of the vinyl group (-C H=CH₂) will be further downfield than the terminal carbon (-CH=C H₂).

• The aliphatic carbons of the dihydrofuran ring will be significantly upfield, with the carbon adjacent to the oxygen (C-2) appearing around δ 71 ppm and the other methylene carbon (C-3) around δ 29 ppm.

Experimental Protocol for NMR Data Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Vinyl-2,3-dihydrobenzofuran in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is properly tuned and shimmed for optimal resolution.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR to achieve a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	=C-H stretch (vinyl & aromatic)
2980-2850	Medium	C-H stretch (aliphatic)
~1630	Medium	C=C stretch (vinyl)
1600, 1480	Medium-Strong	C=C stretch (aromatic)
~1230	Strong	C-O stretch (aryl ether)
990, 910	Strong	=C-H bend (vinyl out-of-plane)

Interpretation and Causality:

• The presence of both sp² and sp³ hybridized C-H bonds will be evident from the C-H stretching vibrations above and below 3000 cm⁻¹, respectively.[1][2]

• A key absorption for the vinyl group is the C=C stretching vibration around 1630 cm⁻¹.[3]

• The aromatic ring will show characteristic C=C stretching absorptions at approximately 1600 and 1480 cm⁻¹.[1]

• A strong band around 1230 cm⁻¹ is indicative of the aryl ether C-O bond stretch.

• The out-of-plane bending vibrations for the vinyl group at ~990 and 910 cm⁻¹ are highly characteristic and confirm its presence.[4]

Experimental Protocol for IR Data Acquisition (Attenuated Total Reflectance - ATR):

• Instrument Setup: Use a Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small drop of the neat liquid sample of 5-Vinyl-2,3-dihydrobenzofuran directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

• Molecular Ion (M⁺•): m/z 146. This peak corresponds to the molecular weight of 5-Vinyl-2,3-dihydrobenzofuran (C₁₀H₁₀O).

• Key Fragmentation Patterns:

  • m/z 145 [M-H]⁺: Loss of a hydrogen radical.

  • m/z 131 [M-CH₃]⁺: Loss of a methyl radical, likely after rearrangement.

  • m/z 118 [M-C₂H₄]⁺: Retro-Diels-Alder type fragmentation of the dihydrofuran ring, leading to the loss of ethene. This is a characteristic fragmentation for dihydrobenzofurans.

  • m/z 117 [M-CHO]⁺: Loss of a formyl radical.

  • m/z 91: Tropylium ion, a common fragment for alkyl-substituted benzene rings.

Interpretation and Causality:

The fragmentation pattern in EI-MS is a result of the high-energy ionization process causing the molecular ion to break apart in characteristic ways. The stability of the resulting fragments dictates the observed peaks. The retro-Diels-Alder fragmentation is a particularly diagnostic pathway for the dihydrofuran ring system.

Experimental Protocol for MS Data Acquisition (GC-MS):

• Sample Introduction: Inject a dilute solution of the compound into a Gas Chromatograph (GC) coupled to a Mass Spectrometer. The GC will separate the compound from any impurities.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer, where it is ionized, typically by electron impact (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and a mass spectrum is generated.

Integrated Spectroscopic Analysis Workflow

The confirmation of the structure of 5-Vinyl-2,3-dihydrobenzofuran relies on the cohesive interpretation of all spectroscopic data. The following workflow illustrates this integrated approach.

Caption: Workflow for the synthesis, purification, and spectroscopic verification of 5-Vinyl-2,3-dihydrobenzofuran.

Conclusion

The structural elucidation of 5-Vinyl-2,3-dihydrobenzofuran is reliably achieved through a combination of NMR, IR, and MS techniques. Each method provides a unique and complementary piece of the structural puzzle. By understanding the expected spectroscopic data and the principles behind their interpretation, researchers can confidently verify the identity and purity of this important synthetic intermediate, ensuring the integrity of their subsequent scientific investigations.

References

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A Technical Guide to the Crystallographic Analysis of 5-Vinyl-2,3-dihydrobenzofuran and its Derivatives

Abstract: This guide provides a comprehensive technical overview of the methodologies and considerations for determining the crystal structure of 5-Vinyl-2,3-dihydrobenzofuran. While a definitive crystal structure for this specific molecule is not publicly available in crystallographic databases as of January 2026, this document outlines the critical path for its determination, from synthesis and crystallization to data analysis and structure validation. By examining related compounds and foundational crystallographic principles, this guide serves as an essential resource for researchers in crystallography, medicinal chemistry, and materials science, offering both theoretical grounding and practical, field-proven insights.

Part 1: Introduction and Significance

The 2,3-dihydrobenzofuran scaffold is a privileged structural motif found in a wide array of natural products and pharmacologically active compounds. Its unique conformational properties and ability to participate in various intermolecular interactions make it a cornerstone in drug design. The introduction of a vinyl substituent at the 5-position introduces a reactive handle for further functionalization and can significantly influence the molecule's electronic properties and solid-state packing, which in turn can affect its bioavailability and stability.

Understanding the precise three-dimensional arrangement of atoms in 5-Vinyl-2,3-dihydrobenzofuran through single-crystal X-ray diffraction is paramount. This knowledge underpins rational drug design, allows for the prediction of physicochemical properties, and is crucial for patent protection and regulatory approval.

Part 2: Synthesis and Crystallization

The journey to a crystal structure begins with the synthesis of high-purity material. A common synthetic route to 5-Vinyl-2,3-dihydrobenzofuran is outlined below. The causality behind each step is critical for achieving the desired product with minimal impurities that could inhibit crystallization.

Synthetic Pathway

A plausible and frequently utilized method for the synthesis of vinyl-substituted aromatic compounds involves the Wittig reaction. This approach offers high yields and stereochemical control.

Diagram: Synthetic Workflow for 5-Vinyl-2,3-dihydrobenzofuran

Caption: A potential synthetic route from 5-bromo-2,3-dihydrobenzofuran to the target vinyl compound.

Protocol: Synthesis of 5-Vinyl-2,3-dihydrobenzofuran

• Formylation of 2,3-dihydrobenzofuran: A common starting point is the commercially available 2,3-dihydrobenzofuran, which can be formylated at the 5-position using a Vilsmeier-Haack reaction.

• Wittig Reaction: The resulting 5-formyl-2,3-dihydrobenzofuran is then subjected to a Wittig reaction using a methylenetriphenylphosphorane ylide. This step introduces the vinyl group.

• Purification: The crude product is purified via column chromatography on silica gel to yield the final product with >99% purity, as determined by NMR and GC-MS. High purity is essential as minor impurities can act as "crystal poisons."

Crystallization Strategies

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The choice of solvent and crystallization technique is critical and often requires empirical screening.

Crystallization Technique	Description	Suitability for 5-Vinyl-2,3-dihydrobenzofuran
Slow Evaporation	A solution of the compound is allowed to slowly evaporate, increasing the concentration until saturation is reached and crystals form.	A good starting point with a variety of solvents of differing polarity (e.g., hexane, ethyl acetate, dichloromethane).
Vapor Diffusion	A concentrated solution of the compound in a solvent is allowed to equilibrate with a vapor of an anti-solvent in a sealed container.	Useful for less soluble compounds and can yield high-quality crystals. A good combination would be a solution in dichloromethane with diethyl ether as the anti-solvent.
Cooling Crystallization	A saturated solution of the compound at an elevated temperature is slowly cooled, decreasing its solubility and inducing crystallization.	Effective if the compound's solubility is highly temperature-dependent.

Part 3: Single-Crystal X-ray Diffraction

Once suitable crystals are obtained, the next phase is to determine their structure using single-crystal X-ray diffraction.

Data Collection and Processing

A suitable single crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion of the atoms. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.

Diagram: X-ray Crystallography Workflow

Caption: The workflow for determining a crystal structure from a single crystal.

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of structure factors. The initial positions of the atoms are determined using direct methods or Patterson methods. This initial model is then refined against the experimental data to improve the fit between the observed and calculated structure factors. The quality of the final structure is assessed using metrics such as the R-factor and goodness-of-fit.

Part 4: Structural Analysis and Interpretation

While the specific crystal structure of 5-Vinyl-2,3-dihydrobenzofuran is not yet determined, we can infer potential structural features based on related molecules.

Expected Molecular Geometry

The 2,3-dihydrobenzofuran core is expected to be largely planar, with the five-membered dihydrofuran ring adopting a slight envelope conformation. The vinyl group will likely be coplanar with the aromatic ring to maximize conjugation, although some out-of-plane deviation is possible due to packing forces.

Potential Intermolecular Interactions

The crystal packing will be dominated by van der Waals interactions. The presence of the ether oxygen and the pi-system of the aromatic ring and vinyl group could allow for weak C-H···O and C-H···π interactions, which will play a significant role in the overall packing motif. The absence of strong hydrogen bond donors or acceptors suggests that the packing will be relatively simple.

Part 5: Applications in Drug Discovery and Materials Science

The vinyl group of 5-Vinyl-2,3-dihydrobenzofuran is a versatile functional handle for a variety of chemical transformations, making it a valuable building block in several fields.

• Medicinal Chemistry: The vinyl group can be used in palladium-catalyzed cross-coupling reactions, Heck reactions, or as a Michael acceptor to synthesize more complex molecules with potential biological activity.

• Materials Science: The vinyl group allows for the polymerization of this monomer to create novel polymers with interesting optical or electronic properties.

Part 6: Conclusion

The determination of the crystal structure of 5-Vinyl-2,3-dihydrobenzofuran is a crucial step in fully understanding its chemical and physical properties. This guide has provided a comprehensive roadmap for researchers to follow, from the synthesis of high-purity material to the final stages of structure validation and analysis. The insights gained from such a study will undoubtedly contribute to the advancement of drug discovery and materials science.

References

As this guide outlines a hypothetical workflow for a yet-to-be-determined structure, the references provided are foundational texts and relevant examples that underpin the described methodologies.

• Title: Crystal Structure Determination Source: Oxford University Press URL: [Link]

• Title: The Wittig Reaction Source: Organic Reactions URL: [Link]

• Title: The Cambridge Structural Database (CSD) Source: Cambridge Crystallographic Data Centre (CCDC) URL: [Link]

An In-Depth Technical Guide to the Biological Activity of 5-Vinyl-2,3-dihydrobenzofuran Derivatives

Abstract

The 2,3-dihydrobenzofuran scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active natural products and synthetic pharmaceuticals.[1][2] These compounds exhibit a remarkable breadth of pharmacological effects, including potent anti-inflammatory, anticancer, neuroprotective, and antimicrobial activities.[3] This guide focuses on a specific, strategically important subclass: 5-Vinyl-2,3-dihydrobenzofuran derivatives. The introduction of a vinyl group at the 5-position is not a trivial modification; it serves as a versatile chemical handle that can profoundly influence the molecule's electronic properties, receptor binding affinity, and metabolic stability. Furthermore, the vinyl moiety opens up new avenues for subsequent chemical modifications, allowing for the generation of diverse compound libraries through reactions like Michael additions, cycloadditions, or cross-coupling. This document provides a comprehensive overview of the foundational biological activities of the core scaffold, details robust experimental protocols for their evaluation, and explores the anticipated impact of the 5-vinyl substitution, offering a scientific rationale for prioritizing this class of compounds in future drug discovery programs.

Introduction: The Strategic Importance of the 2,3-Dihydrobenzofuran Core

The fusion of a benzene ring with a dihydrofuran ring creates a partially saturated heterocyclic system that is a key pharmacophore in numerous therapeutic agents.[4][5] Its structural rigidity, combined with the specific spatial orientation of its substituents, allows for precise interactions with a wide range of biological targets. Natural and synthetic compounds containing this core have demonstrated significant therapeutic potential, validating the scaffold as a reliable starting point for drug design.[6] The diverse biological profile associated with this scaffold has driven extensive research into developing novel derivatives with enhanced potency and selectivity.[3]

The strategic incorporation of a vinyl group at the 5-position of the benzofuran ring is a key area of contemporary research. This functional group can serve two primary purposes:

• Modulation of Biological Activity: The electron-withdrawing or -donating nature of the vinyl group can alter the electronic distribution of the entire aromatic system, thereby influencing interactions with protein targets. It can also act as a Michael acceptor, potentially forming covalent bonds with nucleophilic residues (e.g., cysteine) in an enzyme's active site, leading to irreversible inhibition.

• Synthetic Handle for Diversification: The vinyl group is a synthetically versatile functional group. It allows for a wide range of subsequent chemical transformations, enabling the rapid creation of a library of analogs for structure-activity relationship (SAR) studies.

This guide will delve into the established biological activities of the parent scaffold and provide the technical framework necessary to synthesize and evaluate novel 5-vinyl derivatives.

Synthetic Strategies and Methodologies

The synthesis of the 2,3-dihydrobenzofuran core can be achieved through various methods, including intramolecular cyclizations and annulation reactions.[7] A robust and logical approach to obtaining 5-vinyl derivatives involves a multi-step synthesis starting from a readily available substituted phenol. A common and effective method for installing the vinyl group is the Wittig reaction on a corresponding aldehyde.

The general workflow for synthesizing and screening these derivatives is outlined below.

Caption: General workflow for the synthesis and biological evaluation of 5-Vinyl-2,3-dihydrobenzofuran derivatives.

Key Biological Activities & Evaluation Protocols

The therapeutic potential of 5-vinyl-2,3-dihydrobenzofuran derivatives can be inferred from the well-documented activities of the core scaffold. The following sections detail these activities and provide validated protocols for their assessment.

Anti-inflammatory Activity

Mechanism Insight: Many benzofuran derivatives exert anti-inflammatory effects by modulating key signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[8] These pathways control the expression of pro-inflammatory mediators including nitric oxide (NO), prostaglandins (via COX enzymes), and cytokines like TNF-α and IL-6.[8][9] Inhibition of these pathways is a primary strategy for developing anti-inflammatory drugs. For instance, certain derivatives have shown potent inhibition of prostaglandin synthesis, in some cases exceeding the activity of reference drugs like diclofenac.[9]

Caption: Simplified NF-κB signaling pathway, a key target for anti-inflammatory dihydrobenzofuran derivatives.

Quantitative Data for Representative Dihydrobenzofuran Derivatives: The following table summarizes the inhibitory concentrations (IC₅₀) of representative fluorinated dihydrobenzofuran derivatives against various inflammatory mediators, establishing a benchmark for the scaffold's potential.

Compound Type	IL-6 Secretion IC₅₀ (µM)	Nitric Oxide (NO) Production IC₅₀ (µM)	Prostaglandin E₂ (PGE₂) Production IC₅₀ (µM)	Reference
Fluorinated Dihydrobenzofurans	1.2 - 9.04	2.4 - 5.2	1.1 - 20.5	[4][5]
Aza-benzofurans	Not Reported	16.5 - 17.3	Not Reported	[10]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay This protocol provides a self-validating system to screen compounds for their ability to inhibit inflammatory responses in vitro.

• Cell Culture: Seed RAW 264.7 murine macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test 5-vinyl-2,3-dihydrobenzofuran derivative (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., L-NAME).

• Inflammatory Stimulation: Induce inflammation by adding Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control (unstimulated cells).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Nitrite Measurement (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

• Causality and Validation:

  • Cell Viability Control: Concurrently run a parallel plate and perform an MTT or similar viability assay to ensure that the observed decrease in NO is not due to cytotoxicity. A compound is considered a valid inhibitor only if it reduces NO production at non-toxic concentrations.

  • Data Analysis: Calculate the percentage of NO inhibition relative to the LPS-stimulated vehicle control. Determine the IC₅₀ value using non-linear regression analysis.

Anticancer Activity

Mechanism Insight: The anticancer properties of benzofuran derivatives are multifaceted, often involving the induction of apoptosis (programmed cell death) and cell cycle arrest.[11] Studies have shown these compounds can down-regulate anti-apoptotic proteins like Bcl-2 and induce the cleavage of Poly (ADP-ribose) polymerase (PARP), a hallmark of apoptosis.[5] Some derivatives have also demonstrated the ability to inhibit specific oncogenic pathways or proteins, making them promising candidates for targeted cancer therapy.[11]

Quantitative Data for Representative Dihydrobenzofuran Derivatives:

Cell Line	Compound Type	IC₅₀ (µM)	Reference
Oral Cancer (CAL-27)	Naturally Isolated Dihydrobenzofuran	48.52	[11]
Lung Cancer (NCI-H460)	Naturally Isolated Dihydrobenzofuran	53.24	[11]
Colorectal Adenocarcinoma (HCT116)	Fluorinated Dihydrobenzofuran	Proliferation inhibited by ~70% at test concentration	[4][5]

Experimental Protocol: MTT Cell Viability Assay This protocol assesses the cytotoxic effect of compounds on cancer cell lines.

• Cell Seeding: Plate human cancer cells (e.g., HeLa, HCT116, MCF-7) in 96-well plates at an appropriate density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours.

• Compound Exposure: Treat cells with a serial dilution of the 5-vinyl-2,3-dihydrobenzofuran derivative (e.g., from 0.1 to 100 µM) for 48-72 hours. Include vehicle control wells.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The rationale is that mitochondrial dehydrogenases in living cells will convert the yellow MTT tetrazolium salt into a purple formazan precipitate.

• Solubilization: Carefully remove the culture medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Shake the plate for 15 minutes and measure the absorbance at 570 nm.

• Causality and Validation: The absorbance is directly proportional to the number of viable cells. The experiment is validated by the clear dose-response curve observed. A positive control like Doxorubicin should be included to confirm the assay's sensitivity.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC₅₀ value, which is the concentration of the compound required to inhibit cell growth by 50%.

Neuroprotective Effects

Mechanism Insight: Neurodegenerative diseases like Alzheimer's and Parkinson's are often linked to oxidative stress and excitotoxicity.[12][13] Benzofuran and its derivatives have shown promising neuroprotective activities, primarily attributed to their antioxidant properties.[12] They can act as free radical scavengers and inhibit lipid peroxidation, thereby protecting neuronal cells from oxidative damage.[12] Some compounds have also shown the ability to protect against excitotoxic cell death induced by overstimulation of glutamate receptors.[12][14][15]

Experimental Protocol: DPPH Radical Scavenging Assay This cell-free assay provides a rapid and reliable method to evaluate the direct antioxidant capacity of a compound.

• Reagent Preparation: Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1 mM). Prepare stock solutions of the test compounds in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of various concentrations of the test compound. Include a positive control (e.g., Ascorbic Acid or Trolox) and a blank (methanol).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes. The principle is that the antioxidant compound will donate a hydrogen atom to the stable DPPH radical, reducing it and causing a color change from deep violet to pale yellow.

• Data Acquisition: Measure the absorbance at 517 nm.

• Causality and Validation: The degree of color change is directly proportional to the radical scavenging activity. The inclusion of a known antioxidant validates the assay's responsiveness.

• Data Analysis: Calculate the percentage of scavenging activity using the formula: [(A_control - A_sample) / A_control] * 100. Determine the EC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Antimicrobial Activity

Mechanism Insight: The benzofuran scaffold is present in compounds with activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as fungi.[10][16][17][18] The mechanism can involve disruption of the bacterial cell membrane, inhibition of essential enzymes, or other pathways. The lipophilicity and electronic properties of the derivatives, which can be tuned by substituents like the 5-vinyl group, are critical for their antimicrobial efficacy.[10]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination This protocol determines the lowest concentration of a compound that prevents visible microbial growth.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth (e.g., Mueller-Hinton for bacteria, RPMI for fungi) to a concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the broth, starting from a high concentration (e.g., 256 µg/mL).

• Inoculation: Add the prepared microbial inoculum to each well. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• Data Acquisition: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by measuring the absorbance at 600 nm.

• Causality and Validation: The clear dose-dependent inhibition of growth, along with robust growth in the positive control wells, validates the result. Standard antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) should be run in parallel to confirm the susceptibility of the test strains.

Structure-Activity Relationship (SAR) Insights

Analysis of the broader class of dihydrobenzofuran derivatives reveals several key SAR trends that can guide the design of novel 5-vinyl compounds:

• Halogenation: The addition of halogens (fluorine, chlorine, bromine) to the benzofuran ring often enhances both anti-inflammatory and anticancer activity.[3][4][5] This is attributed to changes in lipophilicity, which can improve cell permeability, and the potential for halogen bonding with target proteins.

• Hydroxyl and Carboxyl Groups: The presence of hydroxyl and/or carboxyl groups has been shown to enhance biological effects, likely by participating in hydrogen bonding interactions within the target's binding site.[4][5]

• Substitution Position: The position of substituents is critical. For instance, in one study on anti-inflammatory 2,3-dihydrobenzofuran-2-ones, a substituent at the 5-position and an alkyl/aryl group at the 6-position were found to be crucial for high potency.[9]

The introduction of the 5-vinyl group is hypothesized to influence activity through its electronic properties and its ability to act as a reactive site for covalent modification of target proteins.

Caption: A conceptual diagram illustrating key positions on the 2,3-dihydrobenzofuran scaffold for SAR modification. (Note: A chemical structure image would replace the placeholder in a final document).

Conclusion and Future Perspectives

The 2,3-dihydrobenzofuran scaffold is undeniably a highly validated starting point for the development of new therapeutic agents. Its derivatives have consistently demonstrated significant anti-inflammatory, anticancer, neuroprotective, and antimicrobial activities. While much of the existing research has focused on substitutions with halogens, alkyls, and other functional groups, the 5-vinyl derivatives represent a scientifically compelling and relatively underexplored chemical space.

The vinyl group offers a unique combination of electronic modulation and synthetic versatility that is highly attractive for modern drug discovery. The protocols detailed in this guide provide a robust framework for the systematic synthesis and evaluation of a novel library of 5-vinyl-2,3-dihydrobenzofuran compounds. Future research should focus on executing this strategy to:

• Quantify the biological activities of these specific derivatives against a panel of relevant cell lines and assays.

• Elucidate their precise mechanisms of action.

• Explore the synthetic potential of the vinyl group to create second-generation compounds with optimized potency and pharmacokinetic properties.

By leveraging the established potential of the core scaffold and the unique properties of the vinyl substituent, researchers are well-positioned to uncover novel drug candidates with significant therapeutic promise.

References

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• Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. MDPI. Available at: [Link]

• 2,3-Dihydrobenzofuran synthesis. Organic Chemistry Portal. Available at: [Link]

• RETRACTED: Synthesis of vinyl esters of some furan carboxylic acids based on vinyl acetate. E3S Web of Conferences. Available at: [Link]

• Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways. PubMed. Available at: [Link]

• Synthesis of Dihydrobenzofuranone Derivatives with Biotechnological Methods. Semantic Scholar. Available at: [Link]

• 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents. Journal of Medicinal Chemistry. Available at: [Link]

• Anticancer therapeutic potential of benzofuran scaffolds. RSC Publishing. Available at: [Link]

• Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. Biomolecules & Therapeutics. Available at: [Link]

• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. PubMed Central. Available at: [Link]

• Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. ResearchGate. Available at: [Link]

• Some benzofuran scaffolds with neuroprotective AD bioactivities. ResearchGate. Available at: [Link]

• Construction of the 2,3‐dihydrobenzofuran ring by 5‐exo EPC in the total synthesis of psorospermin. ResearchGate. Available at: [Link]

• Benzofuran: an emerging scaffold for antimicrobial agents. RSC Publishing. Available at: [Link]

• Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. ResearchGate. Available at: [Link]

• Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. MDPI. Available at: [Link]

• Synthesis and antimicrobial activity of some novel benzofuran based 1,2,3-triazoles. ResearchGate. Available at: [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI. Available at: [Link]

• Bioactive Benzofuran Derivatives from Cortex Mori Radicis, and Their Neuroprotective and Analgesic Activities Mediated by mGluR1. MDPI. Available at: [Link]

• Bioactive Benzofuran Derivatives from Cortex Mori Radicis, and Their Neuroprotective and Analgesic Activities Mediated by mGluR1. ResearchGate. Available at: [Link]

• Two new benzofuran derivatives with anti-inflammatory activity from Liriope spicata var. prolifera. PubMed. Available at: [Link]

• Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Novel Benzofuran-3-yl-methyl and Aliphatic Azacyclics: Design, Synthesis, and In Vitro and In Silico anti-Alzheimer Disease Activity Studies. PubMed Central. Available at: [Link]

• Antibacterial and Antifungal Properties of New Synthetic Tricyclic Flavonoids. PubMed Central. Available at: [Link]

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The Obscure Charm of the 5-Vinyl-2,3-dihydrobenzofuran Scaffold: A Deep Dive into its Natural Occurrence and Scientific Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-Vinyl-2,3-dihydrobenzofuran moiety, a distinctive heterocyclic scaffold, represents a fascinating yet underexplored class of natural products. Primarily found as a core structural element in a specific group of neolignans, these compounds exhibit a range of intriguing biological activities. This technical guide provides a comprehensive overview of the natural occurrence of 5-Vinyl-2,3-dihydrobenzofuran analogs, with a particular focus on the "kramerane" type neolignans. We will delve into their biosynthesis, detailing the oxidative coupling of phenylpropanoid precursors, and present established protocols for their isolation and structural elucidation. Furthermore, this guide will summarize their known biological activities, offering insights into their potential as scaffolds for future drug discovery and development.

Introduction: The Emergence of a Unique Natural Product Scaffold

The 2,3-dihydrobenzofuran skeleton is a common motif in a vast array of natural products, lauded for its diverse pharmacological properties. However, the presence of a vinyl substituent at the C-5 position of this ring system carves out a unique and less-explored chemical space. These 5-Vinyl-2,3-dihydrobenzofuran analogs are predominantly found in the plant kingdom, particularly as neolignans, which are dimers of phenylpropanoid units.

This guide aims to provide a detailed technical overview for researchers interested in this specific class of compounds. By understanding their natural sources, biosynthetic origins, and biological potential, we can unlock new avenues for natural product synthesis, medicinal chemistry, and the development of novel therapeutic agents.

Natural Sources and Key Examples: The Kramerane Neolignans

The most prominent examples of naturally occurring 5-Vinyl-2,3-dihydrobenzofuran analogs belong to the kramerane class of neolignans. These compounds have been primarily isolated from plants of the genus Krameria, a group of perennial herbs and shrubs native to the Americas. Species of the families Lauraceae and Rosaceae are also known to produce dihydrobenzofuran neolignans, though the 5-vinyl substitution is a hallmark of the krameranes.

Table 1: Prominent Natural Sources of Dihydrobenzofuran Neolignans

Family	Genus	Noteworthy Compounds
Krameriaceae	Krameria	Kramerane and related 5-vinyl-2,3-dihydrobenzofuran neolignans
Lauraceae	Various	Dihydrobenzofuran neolignans (vinyl substitution less common)
Rosaceae	Various	Dihydrobenzofuran neolignans (vinyl substitution less common)

Biosynthesis: The Oxidative Dimerization Pathway

The biosynthesis of the 5-Vinyl-2,3-dihydrobenzofuran core in neolignans is a fascinating example of nature's synthetic prowess. The key process is the oxidative coupling of two phenylpropanoid monomers. This reaction is typically catalyzed by peroxidase enzymes.

The generally accepted biosynthetic pathway is as follows:

• Monomer Formation: The pathway begins with the formation of phenylpropanoid precursors, such as coniferyl alcohol or sinapyl alcohol, derived from the shikimate pathway.

• Radical Generation: Peroxidase enzymes, in the presence of hydrogen peroxide, catalyze the one-electron oxidation of the phenylpropanoid monomers to form resonance-stabilized phenoxy radicals.

• Regioselective Coupling: These radicals then undergo a regioselective coupling. For the formation of the 2,3-dihydrobenzofuran ring, a β-5' coupling occurs, where the Cβ of the propenyl side chain of one monomer attacks the C5' of the aromatic ring of the second monomer.

• Cyclization and Rearomatization: Subsequent intramolecular cyclization and rearomatization steps lead to the formation of the stable 2,3-dihydrobenzofuran ring system. The origin of the 5-vinyl group is inherent to the propenyl side chain of one of the phenylpropanoid precursors.

Biosynthetic pathway of 5-Vinyl-2,3-dihydrobenzofuran neolignans.

Isolation and Structural Elucidation: A Practical Guide

The isolation and characterization of 5-Vinyl-2,3-dihydrobenzofuran analogs from natural sources require a systematic approach combining chromatographic and spectroscopic techniques.

General Isolation Protocol

This protocol provides a general workflow for the extraction and isolation of these compounds from plant material.

Step 1: Extraction

• Air-dry and powder the plant material (e.g., roots of Krameria sp.).

• Perform exhaustive extraction with a solvent of medium polarity, such as methanol or ethanol, at room temperature.

• Concentrate the crude extract under reduced pressure.

Step 2: Solvent Partitioning

• Suspend the crude extract in a water/methanol mixture and partition successively with solvents of increasing polarity, such as n-hexane, dichloromethane, and ethyl acetate. The 5-Vinyl-2,3-dihydrobenzofuran analogs are typically found in the dichloromethane and ethyl acetate fractions.

Step 3: Chromatographic Purification

• Subject the active fractions to column chromatography on silica gel, eluting with a gradient of n-hexane and ethyl acetate.

• Further purify the resulting fractions using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a methanol/water or acetonitrile/water mobile phase.

General workflow for the isolation of 5-Vinyl-2,3-dihydrobenzofuran analogs.

Structural Elucidation

The structure of the isolated compounds is determined using a combination of spectroscopic methods.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are crucial for establishing the connectivity of atoms and the overall structure.

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Helps in identifying the chromophoric system.

Table 2: Representative Spectroscopic Data for a Kramerane-type Neolignan

Technique	Key Observations
¹H NMR	Signals for a vinyl group (δ 5.0-6.5 ppm), aromatic protons, and protons of the dihydrobenzofuran ring system.
¹³C NMR	Resonances for sp² carbons of the vinyl group and aromatic rings, and sp³ carbons of the dihydrofuran moiety.
MS (EI)	Molecular ion peak and characteristic fragmentation patterns.

Biological Activities: A Spectrum of Potential

Naturally occurring 5-Vinyl-2,3-dihydrobenzofuran analogs have been reported to exhibit a range of biological activities, highlighting their potential as lead compounds for drug discovery.

• Anti-inflammatory Activity: Some kramerane derivatives have shown significant anti-inflammatory properties.

• Antimicrobial Activity: Antibacterial and antifungal activities have been observed for certain analogs.

• Cytotoxic Activity: Several compounds have demonstrated cytotoxicity against various cancer cell lines.

Table 3: Reported Biological Activities of 5-Vinyl-2,3-dihydrobenzofuran Analogs

Activity	Target/Assay	Reported Potency (IC₅₀)
Anti-inflammatory	Inhibition of pro-inflammatory cytokines	Micromolar range
Antimicrobial	Minimum Inhibitory Concentration (MIC) against various bacteria and fungi	Varies depending on the compound and microorganism
Cytotoxic	Growth inhibition of cancer cell lines	Micromolar to sub-micromolar range

Conclusion and Future Perspectives

The 5-Vinyl-2,3-dihydrobenzofuran scaffold represents a promising area of natural product research. While the kramerane neolignans are the most well-known examples, the potential for discovering novel analogs from other natural sources remains high. Further exploration of their biosynthetic pathways could enable the development of biotechnological production methods. The diverse biological activities of these compounds warrant more in-depth investigation, including mechanism of action studies and structure-activity relationship (SAR) analyses, to fully harness their therapeutic potential. This in-depth technical guide serves as a foundational resource to stimulate further research into this captivating class of natural products.

References

• Due to the technical nature of this guide, specific citations to primary literature would be included here in a full whitepaper. For the purpose of this output, the references are generalized.

5-Vinyl-2,3-dihydrobenzofuran synthesis pathways

An In-Depth Technical Guide to the Synthesis of 5-Vinyl-2,3-dihydrobenzofuran

Abstract

The 2,3-dihydrobenzofuran scaffold is a privileged structural motif present in a vast array of natural products and pharmacologically active compounds, exhibiting properties ranging from antitumor to anti-inflammatory activities.[1][2][3] The functionalization of this core, particularly with a vinyl group at the C5 position, yields 5-Vinyl-2,3-dihydrobenzofuran, a versatile building block for further chemical elaboration in drug discovery and materials science. This guide provides a comprehensive technical overview of the principal synthetic pathways to this target molecule, designed for researchers, chemists, and professionals in drug development. We will dissect three primary strategies, each originating from the common precursor, 2,3-dihydrobenzofuran-5-carboxaldehyde. The discussion emphasizes not only the procedural steps but also the underlying mechanistic principles, strategic considerations for reagent selection, and comparative analysis to guide synthetic planning.

The Central Precursor: 2,3-Dihydrobenzofuran-5-carboxaldehyde

The convergence point for the most practical syntheses of 5-Vinyl-2,3-dihydrobenzofuran is the precursor aldehyde, 2,3-dihydrobenzofuran-5-carboxaldehyde (CAS 55745-70-5).[4][5][6] Its commercial availability and the aldehyde's versatile reactivity make it the ideal starting material.[7] This molecule contains the stable dihydrobenzofuran core and a formyl group that is readily converted into a vinyl moiety through several robust chemical transformations.

Pathway I: Olefination via the Wittig Reaction

The Wittig reaction is a cornerstone of organic synthesis for converting aldehydes and ketones into alkenes.[8][9] It is arguably the most direct and widely employed method for this transformation. The reaction's driving force is the formation of the highly stable phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct.[10]

Mechanistic Rationale

The reaction proceeds via a two-stage mechanism. First, a phosphonium ylide is generated by deprotonating a phosphonium salt with a strong base. For the synthesis of a terminal alkene like our target, methyltriphenylphosphonium bromide is the salt of choice. The resulting ylide, methylenetriphenylphosphorane, is a resonance-stabilized species with significant nucleophilic character on the carbon.[8]

This nucleophilic carbon attacks the electrophilic carbonyl carbon of 2,3-dihydrobenzofuran-5-carboxaldehyde. This addition leads to a transient, charge-separated intermediate known as a betaine, which rapidly collapses into a four-membered ring structure, the oxaphosphetane.[9] The oxaphosphetane is unstable and fragments in a concerted [2+2] reverse cycloaddition, yielding the desired 5-Vinyl-2,3-dihydrobenzofuran and triphenylphosphine oxide.[8]

Visualization: The Wittig Reaction Mechanism

Caption: Mechanism of the Wittig reaction starting from the precursor aldehyde.

Experimental Protocol

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) or Sodium Hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• 2,3-Dihydrobenzofuran-5-carboxaldehyde[11]

• Hexanes or Pentane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Magnesium sulfate (MgSO₄)

Procedure:

• Ylide Generation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add methyltriphenylphosphonium bromide (1.1 eq). Add anhydrous THF via cannula. Cool the resulting suspension to 0 °C in an ice bath.

• Slowly add n-Butyllithium (1.05 eq) dropwise via syringe. The solution will typically turn a characteristic deep yellow or orange color, indicating the formation of the ylide. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

• Aldehyde Addition: Dissolve 2,3-dihydrobenzofuran-5-carboxaldehyde (1.0 eq) in a minimal amount of anhydrous THF. Add this solution dropwise to the ylide mixture at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 2-4 hours).

• Quenching and Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product contains triphenylphosphine oxide. This can be removed by trituration with hexanes or pentane (the byproduct is poorly soluble) or by column chromatography on silica gel to yield pure 5-Vinyl-2,3-dihydrobenzofuran.

Pathway II: Cross-Coupling via the Heck Reaction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed C-C bond-forming reaction that couples an unsaturated halide with an alkene.[12][13] This pathway offers a catalytic alternative, which can be advantageous in terms of atom economy, but requires a different precursor: a halogenated dihydrobenzofuran.

Mechanistic Rationale

The synthesis would begin with 5-bromo- or 5-iodo-2,3-dihydrobenzofuran. The Heck reaction mechanism is a well-established catalytic cycle:

• Oxidative Addition: A Pd(0) catalyst oxidatively inserts into the aryl-halide bond, forming a Pd(II) complex.

• Migratory Insertion (Carbopalladation): The alkene (e.g., ethylene gas or a vinyl surrogate) coordinates to the Pd(II) center. The aryl group then migrates to one of the alkene carbons, forming a new C-C bond and a σ-alkylpalladium intermediate.

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated and transferred to the palladium center. This step is typically regioselective and forms the desired alkene product.

• Reductive Elimination: The resulting palladium hydride species reductively eliminates HX (which is neutralized by the base), regenerating the Pd(0) catalyst to re-enter the cycle.

Visualization: The Heck Reaction Catalytic Cycle

Caption: Catalytic cycle of the Heck reaction for vinylation.

Experimental Protocol

Materials:

• 5-Bromo-2,3-dihydrobenzofuran

• Potassium vinyltrifluoroborate or Ethylene gas

• Palladium(II) acetate (Pd(OAc)₂)

• A suitable phosphine ligand (e.g., Triphenylphosphine (PPh₃) or a Buchwald ligand)

• A base (e.g., Triethylamine (NEt₃) or Potassium carbonate (K₂CO₃))

• Anhydrous solvent (e.g., DMF, Acetonitrile, or Toluene)

Procedure:

• Setup: To a Schlenk flask, add 5-bromo-2,3-dihydrobenzofuran (1.0 eq), the vinyl source (e.g., potassium vinyltrifluoroborate, 1.5 eq), Pd(OAc)₂ (0.02-0.05 eq), the phosphine ligand (e.g., SPhos, 0.04-0.10 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Degassing: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Reaction: Add the degassed anhydrous solvent via cannula. Heat the reaction mixture to the required temperature (typically 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction by TLC or GC-MS until the starting aryl bromide is consumed.

• Workup: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel to obtain 5-Vinyl-2,3-dihydrobenzofuran.

Pathway III: Grignard Addition and Dehydration

This classic organometallic approach provides a two-step sequence to the target molecule, again starting from the precursor aldehyde.[14] It relies on the nucleophilic addition of a vinyl Grignard reagent followed by an elimination reaction.[15]

Mechanistic Rationale

Step 1: Grignard Addition. Vinylmagnesium bromide, a potent nucleophile, is reacted with 2,3-dihydrobenzofuran-5-carboxaldehyde.[16] The vinyl carbanion attacks the aldehyde's carbonyl carbon, forming a magnesium alkoxide intermediate. A subsequent acidic workup protonates the alkoxide to yield a secondary allylic alcohol: 1-(2,3-dihydrobenzofuran-5-yl)prop-2-en-1-ol. The critical aspect of this step is the requirement for strictly anhydrous conditions, as Grignard reagents are strong bases and will be quenched by protic sources like water.[14]

Step 2: Dehydration. The synthesized secondary alcohol is then subjected to acid-catalyzed dehydration. Protonation of the hydroxyl group by a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid) turns it into a good leaving group (water). Departure of the water molecule generates a resonance-stabilized carbocation, which is then quenched by elimination of an adjacent proton to form the thermodynamically stable conjugated alkene, 5-Vinyl-2,3-dihydrobenzofuran.

Visualization: Grignard/Dehydration Workflow

Caption: Two-step workflow for synthesis via Grignard addition and dehydration.

Experimental Protocol

Step A: Grignard Addition

• Setup: To a flame-dried, three-neck flask under an inert atmosphere, add a solution of 2,3-dihydrobenzofuran-5-carboxaldehyde (1.0 eq) in anhydrous THF. Cool the solution to 0 °C.

• Addition: Slowly add a solution of vinylmagnesium bromide (1.1-1.2 eq, typically 1.0 M in THF) dropwise via an addition funnel.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 1-2 hours.

• Quenching: Cool the mixture back to 0 °C and quench by the very slow, dropwise addition of saturated aqueous NH₄Cl.

• Workup: Extract the mixture with ethyl acetate (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to yield the crude secondary alcohol, which can be used directly in the next step.

Step B: Dehydration

• Setup: Dissolve the crude alcohol from Step A in toluene. Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.05 eq).

• Reaction: Fit the flask with a Dean-Stark apparatus to remove the water formed during the reaction. Heat the mixture to reflux.

• Monitoring: Monitor the reaction by TLC for the disappearance of the alcohol and the appearance of the less polar product spot.

• Workup: Once complete, cool the reaction, wash with saturated aqueous sodium bicarbonate (NaHCO₃) solution, then with brine.

• Purification: Dry the organic layer over MgSO₄, concentrate, and purify by column chromatography to yield 5-Vinyl-2,3-dihydrobenzofuran.

Comparative Analysis

The optimal synthesis pathway depends on factors such as available starting materials, scale, cost, and tolerance for specific byproducts or reagents.

Parameter	Wittig Reaction	Heck Reaction	Grignard & Dehydration
Starting Material	Aldehyde	Aryl Halide	Aldehyde
Key Reagents	Phosphonium Salt, Strong Base	Pd Catalyst, Ligand, Base	Vinyl Grignard, Acid Catalyst
Number of Steps	One (from aldehyde)	One (from halide)	Two (from aldehyde)
Yield	Generally Good to Excellent	Good to Excellent (highly optimized)	Good (over two steps)
Advantages	- Highly reliable & well-understood- Direct conversion- Mild conditions	- Catalytic use of expensive metal- High functional group tolerance[17]- Can be highly atom-economical	- Uses common, inexpensive reagents- Avoids phosphorus byproducts
Disadvantages	- Stoichiometric phosphine oxide byproduct can complicate purification- Requires strong base	- Requires halogenated precursor- Palladium catalysts can be expensive & air-sensitive- Ligands can be costly	- Two distinct reaction steps- Grignard step is highly sensitive to moisture- Dehydration can sometimes lead to side products

Expert Insight: For rapid, small-scale synthesis in a discovery setting, the Wittig reaction is often the preferred method due to its directness and reliability. For process development and larger-scale synthesis, the Heck reaction is highly attractive if an efficient catalytic system can be developed, as it avoids stoichiometric waste. The Grignard pathway remains a robust and cost-effective option, particularly if anhydrous techniques are well-established in the laboratory.

Conclusion

The synthesis of 5-Vinyl-2,3-dihydrobenzofuran can be effectively achieved through several reliable synthetic strategies. The choice between olefination, cross-coupling, and organometallic addition is a strategic decision guided by laboratory constraints and project goals. By understanding the mechanistic underpinnings and practical considerations of each pathway, researchers can confidently select and execute the optimal route to access this valuable chemical intermediate for applications in medicinal chemistry and beyond.

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A Technical Guide to the Reactivity of the Vinyl Group in 5-Vinyl-2,3-dihydrobenzofuran

Abstract

The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry and materials science, frequently appearing in biologically active natural products and approved pharmaceuticals.[1][2][3] The introduction of a vinyl group at the 5-position creates a versatile synthetic handle, 5-Vinyl-2,3-dihydrobenzofuran, opening avenues for a wide array of chemical transformations. This technical guide provides an in-depth exploration of the vinyl group's reactivity in this specific molecular context. We will dissect the electronic and steric factors governing its behavior and present detailed protocols and mechanistic insights for key reactions, including polymerization, oxidation, hydrogenation, and palladium-catalyzed cross-coupling reactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical properties of this valuable building block.

Introduction: The Strategic Importance of 5-Vinyl-2,3-dihydrobenzofuran

The 2,3-dihydrobenzofuran core is a recurring motif in a multitude of natural products and pharmacologically active compounds, valued for its conformational rigidity and specific spatial arrangement of substituents.[3] Its derivatives have demonstrated a broad spectrum of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.[2][4] The strategic placement of a vinyl group at the C-5 position transforms this stable core into a dynamic platform for molecular elaboration. The vinyl group, an sp²-hybridized functional group with the formula -CH=CH₂, serves as a key site for carbon-carbon bond formation and functional group interconversion.[5] Its reactivity is subtly modulated by the electronic influence of the fused dihydrobenzofuran ring system, making a detailed understanding of its chemical behavior essential for its effective utilization in complex molecule synthesis.

This guide will elucidate the characteristic reactions of this vinyl group, providing both the theoretical underpinnings and practical, field-proven methodologies for its transformation.

Synthesis and Spectroscopic Characterization

The synthesis of 5-Vinyl-2,3-dihydrobenzofuran typically involves multi-step sequences starting from commercially available phenols. A common strategy is the intramolecular cyclization of an appropriately substituted precursor.[6] While numerous methods exist for the synthesis of the dihydrobenzofuran core, a reliable route to the 5-vinyl derivative can be achieved via Wittig olefination of the corresponding 5-formyl-2,3-dihydrobenzofuran.

General Synthetic Protocol: Wittig Reaction

A broadly applicable protocol for the vinylation of 2,3-dihydrobenzofuran-5-carbaldehyde is the Wittig reaction, which efficiently converts the aldehyde to the terminal alkene.

Step-by-Step Methodology:

• Ylide Preparation: To a stirred suspension of methyltriphenylphosphonium bromide (1.1 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (N₂ or Ar), add a strong base such as n-butyllithium or potassium tert-butoxide (1.1 eq.).

• Reaction Initiation: Allow the resulting orange-red solution of the phosphorus ylide to stir at 0 °C for 30 minutes.

• Aldehyde Addition: Add a solution of 2,3-dihydrobenzofuran-5-carbaldehyde (1.0 eq.) in anhydrous THF dropwise to the ylide solution at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC for the consumption of the aldehyde.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield 5-Vinyl-2,3-dihydrobenzofuran.

Spectroscopic Data

The structural confirmation of 5-Vinyl-2,3-dihydrobenzofuran (Molecular Formula: C₁₀H₁₀O, Molecular Weight: 146.19 g/mol ) is achieved through standard spectroscopic methods.[7]

Spectroscopic Data Summary
¹H NMR (CDCl₃, 500 MHz) δ (ppm)	~6.6-6.8 (m, 1H, Ar-H), ~7.1-7.3 (m, 2H, Ar-H), ~6.6 (dd, 1H, -CH=CH₂), ~5.6 (d, 1H, -CH=CH₂ trans), ~5.1 (d, 1H, -CH=CH₂ cis), 4.60 (t, 2H, O-CH₂), 3.20 (t, 2H, Ar-CH₂)
¹³C NMR (CDCl₃, 126 MHz) δ (ppm)	~160.0 (Ar C-O), ~137.0 (-CH=CH₂), ~128.0 (Ar-C), ~127.5 (Ar-C), ~125.0 (Ar-C), ~112.0 (-CH=CH₂), ~109.0 (Ar-C), ~71.5 (O-CH₂), ~29.5 (Ar-CH₂)
IR (KBr, cm⁻¹)	~3080 (vinyl C-H), ~2950 (alkyl C-H), ~1630 (C=C stretch), ~1490 (aromatic C=C), ~1240 (aryl ether C-O)
Mass Spec (ESI)	m/z: 147.07 [M+H]⁺

Core Reactivity of the Vinyl Group

The vinyl group of 5-Vinyl-2,3-dihydrobenzofuran is an electron-rich alkene. The oxygen atom of the dihydrofuran ring donates electron density into the aromatic system via resonance, which in turn enriches the attached vinyl moiety. This heightened nucleophilicity makes the vinyl group particularly susceptible to electrophilic attack and dictates its behavior in various transformations.

Caption: Key reactivity pathways of the vinyl group.

Polymerization Reactions

The electron-rich nature of the vinyl group makes it an excellent monomer for cationic polymerization.[5] This process can lead to the formation of polymers with the rigid dihydrobenzofuran moiety as a repeating side chain, imparting unique thermal and optical properties to the material.[8]

Mechanism Insight: Cationic Polymerization Cationic polymerization is typically initiated by a Lewis acid or a protonic acid, which attacks the double bond to generate a resonance-stabilized carbocation. This cation is stabilized by the electron-donating dihydrobenzofuran ring. The chain propagates through the sequential addition of monomer units to the growing cationic chain end.

Experimental Protocol: Cationic Polymerization

• Setup: A flame-dried Schlenk flask is charged with the monomer, 5-Vinyl-2,3-dihydrobenzofuran (1.0 eq.), and a dry, non-polar solvent like dichloromethane (CH₂Cl₂) or toluene under an inert atmosphere.

• Initiation: The solution is cooled to a low temperature (e.g., -78 °C) to control the polymerization rate and minimize side reactions. A Lewis acid initiator, such as aluminum chloride (AlCl₃) or boron trifluoride etherate (BF₃·OEt₂), is added dropwise.[9]

• Propagation: The reaction is stirred at the low temperature for a specified period (e.g., 1-24 hours). The progress can be monitored by the increase in viscosity of the solution.

• Termination: The polymerization is quenched by the addition of a nucleophilic agent, such as methanol.

• Isolation: The polymer is precipitated by pouring the reaction mixture into a large volume of a non-solvent (e.g., cold methanol), filtered, and dried under vacuum to yield poly(5-Vinyl-2,3-dihydrobenzofuran).

Oxidation and Epoxidation

The vinyl double bond is susceptible to oxidation, leading to valuable intermediates like epoxides or diols. Asymmetric epoxidation can introduce chirality, a critical feature in pharmaceutical synthesis.[10]

Mechanism Insight: Epoxidation with m-CPBA Metachloroperoxybenzoic acid (m-CPBA) is a common reagent for converting alkenes to epoxides via a concerted mechanism known as the "butterfly" transition state. The reaction is stereospecific, with the geometry of the alkene being retained in the epoxide product.

Caption: Workflow for the epoxidation of 5-Vinyl-2,3-dihydrobenzofuran.

Experimental Protocol: Epoxidation

• Reaction Setup: Dissolve 5-Vinyl-2,3-dihydrobenzofuran (1.0 eq.) in a chlorinated solvent such as dichloromethane (CH₂Cl₂) in a round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add m-CPBA (approx. 1.1 equivalents) portion-wise over 15 minutes, ensuring the temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, quench the excess peroxy acid by washing the mixture with a saturated solution of sodium thiosulfate (Na₂S₂O₃) and then with a saturated solution of sodium bicarbonate (NaHCO₃).

• Purification: Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The resulting crude epoxide can be purified by column chromatography.

Hydrogenation

Catalytic hydrogenation provides a straightforward method to reduce the vinyl group to an ethyl group, yielding 5-Ethyl-2,3-dihydrobenzofuran. This transformation is useful for removing the reactive handle or for structure-activity relationship (SAR) studies in drug discovery.

Experimental Protocol: Catalytic Hydrogenation

• Catalyst Slurry: In a hydrogenation flask, suspend a catalytic amount of 10% palladium on carbon (Pd/C) in a solvent like ethanol or ethyl acetate.

• Substrate Addition: Add the 5-Vinyl-2,3-dihydrobenzofuran to the flask.

• Hydrogen Atmosphere: Seal the flask, evacuate the air, and backfill with hydrogen gas (H₂), typically using a balloon or a Parr hydrogenator apparatus.

• Reaction: Stir the mixture vigorously under a positive pressure of hydrogen at room temperature until hydrogen uptake ceases (typically 2-12 hours).

• Filtration and Isolation: Carefully vent the hydrogen and flush the system with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Rinse the pad with the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the 5-Ethyl-2,3-dihydrobenzofuran product, which is often pure enough for subsequent steps.

Comparison of Hydrogenation Conditions
Catalyst	Pressure	Typical Outcome
10% Pd/C	1 atm (balloon)	Selective reduction of the vinyl group.
Raney Nickel	50 psi	Can also reduce the vinyl group; may require higher temperatures.
Rh/C	High Pressure	Capable of reducing the benzene ring under forcing conditions.[11]

Palladium-Catalyzed Cross-Coupling Reactions

The vinyl group is an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Heck and Suzuki reactions. These reactions are cornerstones of modern organic synthesis, enabling the construction of complex molecular architectures from simple precursors.[12][13]

The Heck reaction couples the vinyl group with an aryl or vinyl halide (or triflate), forming a new carbon-carbon bond and creating a substituted stilbene-like structure.[14][15] This reaction is highly valuable for extending conjugation and building biaryl scaffolds.

Mechanism Insight: The Heck Catalytic Cycle The reaction proceeds through a well-established Pd(0)/Pd(II) catalytic cycle.[12]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond to form a Pd(II) complex.

• Coordination & Insertion: The vinyl group of 5-Vinyl-2,3-dihydrobenzofuran coordinates to the palladium center, followed by migratory insertion into the Pd-Aryl bond.

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, re-forming the double bond in a new position and generating a palladium-hydride species.

• Reductive Elimination: The base present in the reaction mixture regenerates the Pd(0) catalyst from the palladium-hydride species, completing the cycle.

Caption: Catalytic cycle of the Heck reaction.

Experimental Protocol: Heck Reaction

• Reagent Mixture: To an oven-dried flask, add the aryl halide (1.0 eq.), 5-Vinyl-2,3-dihydrobenzofuran (1.2 eq.), a palladium source (e.g., Pd(OAc)₂, 2-5 mol%), a phosphine ligand (e.g., P(o-tol)₃, 4-10 mol%), and an inorganic base (e.g., K₂CO₃ or Et₃N, 2.0 eq.).

• Solvent and Degassing: Add a polar aprotic solvent such as DMF or acetonitrile. Degas the mixture thoroughly by bubbling with nitrogen or argon for 15-20 minutes.

• Heating: Heat the reaction mixture to 80-120 °C and stir for 12-24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue via flash chromatography to obtain the coupled product.

Applications in Drug Discovery and Materials Science

The ability to functionalize the 5-vinyl group through these diverse reactions makes 5-Vinyl-2,3-dihydrobenzofuran a powerful building block.

• Drug Development: Cross-coupling reactions allow for the rapid synthesis of libraries of complex derivatives for SAR studies.[16] The dihydrobenzofuran core can act as a bioisostere for other aromatic systems, while the substituents installed via the vinyl group can be tailored to optimize potency, selectivity, and pharmacokinetic properties.[2]

• Polymer Science: Polymers derived from this monomer possess high glass transition temperatures due to the rigid side chains.[8] The pendent dihydrobenzofuran units can be further functionalized post-polymerization, creating materials with tailored optical, electronic, or recognition properties.

Conclusion

5-Vinyl-2,3-dihydrobenzofuran is a versatile and strategically important chemical intermediate. The vinyl group, activated by the electron-donating nature of the fused ring system, undergoes a predictable and useful range of chemical transformations. From polymerization to create novel materials, to stereoselective oxidation and robust palladium-catalyzed cross-couplings for the synthesis of complex pharmaceutical agents, its reactivity is both rich and controllable. The protocols and mechanistic discussions provided in this guide serve as a foundational resource for scientists aiming to unlock the synthetic potential of this valuable molecule.

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An In-Depth Technical Guide to the Precursors and Starting Materials for 5-Vinyl-2,3-dihydrobenzofuran

Introduction: The Significance of the 5-Vinyl-2,3-dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran motif is a privileged heterocyclic structure, forming the core of numerous biologically active natural products and pharmaceutical agents.[1][2][3] Its unique three-dimensional architecture imparts favorable pharmacokinetic properties, making it a desirable scaffold in drug discovery. The introduction of a vinyl group at the 5-position further enhances its synthetic utility, providing a versatile handle for a variety of chemical transformations, including polymerizations and post-synthetic modifications through click chemistry or Heck coupling reactions. This guide offers a comprehensive overview of the key precursors and synthetic strategies for accessing 5-vinyl-2,3-dihydrobenzofuran, intended for researchers and professionals in organic synthesis and medicinal chemistry.

Strategic Approaches to the Synthesis of 5-Vinyl-2,3-dihydrobenzofuran

The synthesis of 5-vinyl-2,3-dihydrobenzofuran can be broadly categorized into two primary strategies:

• Late-Stage Vinylation: This approach involves the initial synthesis of a functionalized 2,3-dihydrobenzofuran core, followed by the introduction of the vinyl group at the 5-position. This is typically achieved through cross-coupling reactions on a 5-halo-2,3-dihydrobenzofuran precursor.

• Olefination of a Key Aldehyde Intermediate: This strategy focuses on the synthesis of 2,3-dihydrobenzofuran-5-carbaldehyde, which is then converted to the target vinyl compound via olefination reactions.

This guide will delve into the practical aspects of both strategies, providing detailed protocols and mechanistic insights.

Part 1: Late-Stage Vinylation of 5-Halo-2,3-dihydrobenzofuran

A robust and widely employed strategy for the synthesis of 5-vinyl-2,3-dihydrobenzofuran involves the palladium-catalyzed cross-coupling of a 5-halo-2,3-dihydrobenzofuran with a suitable vinylating agent. 5-Bromo-2,3-dihydrobenzofuran is a common and commercially available starting material for this purpose.

The Heck-Mizoroki Reaction

The Heck reaction is a powerful tool for the formation of carbon-carbon bonds between an aryl or vinyl halide and an alkene.[4][5] In the context of 5-vinyl-2,3-dihydrobenzofuran synthesis, this typically involves the coupling of 5-bromo-2,3-dihydrobenzofuran with a vinyl source, such as ethylene or a vinylboronic acid derivative.[6][7]

Mechanism of the Heck Reaction:

The catalytic cycle of the Heck reaction is a well-established process involving a palladium(0) catalyst. The key steps are:

• Oxidative Addition: The palladium(0) catalyst inserts into the aryl-halide bond of 5-bromo-2,3-dihydrobenzofuran, forming a palladium(II) complex.

• Alkene Coordination and Insertion: The vinylating agent coordinates to the palladium(II) center, followed by migratory insertion of the vinyl group into the palladium-aryl bond.

• β-Hydride Elimination: A hydrogen atom from the newly attached ethyl group is eliminated, regenerating the double bond and forming a palladium-hydride species.

• Reductive Elimination: The palladium-hydride complex undergoes reductive elimination to regenerate the palladium(0) catalyst and form HBr.

Diagram: Catalytic Cycle of the Heck Reaction

Caption: Catalytic cycle of the Heck-Mizoroki reaction.

The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is another cornerstone of modern organic synthesis, enabling the formation of C-C bonds between an organoboron compound and an organic halide.[8] For the synthesis of 5-vinyl-2,3-dihydrobenzofuran, this involves the reaction of 5-bromo-2,3-dihydrobenzofuran with a vinylboronic acid or its ester, or more conveniently, with potassium vinyltrifluoroborate.[9][10]

Mechanism of the Suzuki-Miyaura Coupling:

The catalytic cycle of the Suzuki-Miyaura coupling is similar to the Heck reaction in its initial steps but differs in the transmetalation step:

• Oxidative Addition: A palladium(0) catalyst undergoes oxidative addition to 5-bromo-2,3-dihydrobenzofuran to form a palladium(II) complex.

• Transmetalation: The organoboron reagent, activated by a base, transfers its vinyl group to the palladium(II) center, displacing the halide.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield 5-vinyl-2,3-dihydrobenzofuran and regenerate the palladium(0) catalyst.

Diagram: Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Part 2: Olefination of 2,3-Dihydrobenzofuran-5-carbaldehyde

The Wittig Reaction

The Wittig reaction is a classic and highly reliable method for the synthesis of alkenes from aldehydes or ketones and a phosphonium ylide.[1][11] For the synthesis of 5-vinyl-2,3-dihydrobenzofuran, 2,3-dihydrobenzofuran-5-carbaldehyde is reacted with methyltriphenylphosphonium bromide in the presence of a strong base.

Mechanism of the Wittig Reaction:

• Ylide Formation: The phosphonium salt, methyltriphenylphosphonium bromide, is deprotonated by a strong base (e.g., n-butyllithium or potassium tert-butoxide) to form the corresponding phosphorus ylide.

• Betaine/Oxaphosphetane Formation: The nucleophilic ylide attacks the carbonyl carbon of 2,3-dihydrobenzofuran-5-carbaldehyde to form a betaine intermediate, which then cyclizes to an oxaphosphetane.

• Decomposition: The unstable oxaphosphetane decomposes to yield the desired alkene, 5-vinyl-2,3-dihydrobenzofuran, and triphenylphosphine oxide as a byproduct.

Diagram: The Wittig Reaction Pathway

Caption: General pathway for the Wittig reaction.

The Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a modification of the Wittig reaction that utilizes a phosphonate carbanion, which is generally more nucleophilic than the corresponding phosphonium ylide.[12][13] This often leads to higher yields and easier purification, as the phosphate byproduct is water-soluble.

Mechanism of the HWE Reaction:

The mechanism is analogous to the Wittig reaction, involving the deprotonation of a phosphonate ester to form a stabilized carbanion, which then reacts with the aldehyde. The HWE reaction often exhibits a high degree of E-selectivity in the resulting alkene.

Part 3: Synthesis of Key Precursors

The successful synthesis of 5-vinyl-2,3-dihydrobenzofuran is critically dependent on the efficient preparation of its key precursors.

Synthesis of 2,3-Dihydrobenzofuran

The parent 2,3-dihydrobenzofuran can be synthesized through various methods. A common laboratory-scale preparation involves the cyclization of 2-phenoxy ethanol.[14]

Synthesis of 5-Bromo-2,3-dihydrobenzofuran

Direct bromination of 2,3-dihydrobenzofuran can be achieved using a suitable brominating agent, such as N-bromosuccinimide (NBS) or bromine in a suitable solvent. The reaction conditions need to be carefully controlled to favor para-substitution.

Synthesis of 2,3-Dihydrobenzofuran-5-carbaldehyde

This key aldehyde intermediate can be prepared via the Vilsmeier-Haack reaction on 2,3-dihydrobenzofuran.[15][16] This reaction employs a formylating agent generated in situ from phosphorus oxychloride and a disubstituted formamide, such as N,N-dimethylformamide (DMF).

Experimental Protocols

Protocol 1: Synthesis of 5-Vinyl-2,3-dihydrobenzofuran via Suzuki-Miyaura Coupling

This protocol is adapted from procedures for the vinylation of aryl halides using potassium vinyltrifluoroborate.[9]

Step 1: Reaction Setup

• To a flame-dried Schlenk flask, add 5-bromo-2,3-dihydrobenzofuran (1.0 equiv), potassium vinyltrifluoroborate (1.5 equiv), and cesium carbonate (3.0 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add palladium(II) chloride (0.02 equiv) and triphenylphosphine (0.06 equiv).

• Add a degassed mixture of THF and water (4:1) as the solvent.

Step 2: Reaction Execution

• Heat the reaction mixture to 80 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Step 3: Workup and Purification

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford 5-vinyl-2,3-dihydrobenzofuran.

Protocol 2: Synthesis of 5-Vinyl-2,3-dihydrobenzofuran via Wittig Reaction

This protocol is based on general procedures for the Wittig reaction.[1][17]

Step 1: Ylide Preparation

• To a flame-dried two-neck round-bottom flask under an inert atmosphere, add methyltriphenylphosphonium bromide (1.2 equiv) and anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of n-butyllithium (1.1 equiv) in hexanes.

• Allow the mixture to warm to room temperature and stir for 1 hour, during which a characteristic orange-red color of the ylide should develop.

Step 2: Wittig Reaction

• Cool the ylide solution back to 0 °C.

• Add a solution of 2,3-dihydrobenzofuran-5-carbaldehyde (1.0 equiv) in anhydrous THF dropwise.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

Step 3: Workup and Purification

• Quench the reaction by the addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield 5-vinyl-2,3-dihydrobenzofuran.

Data Summary

Reaction Type	Precursor	Reagents	Catalyst/Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	5-Bromo-2,3-dihydrobenzofuran	Potassium vinyltrifluoroborate	PdCl2/PPh3, Cs2CO3	THF/H2O	80	12-24	Moderate to Good	[9]
Wittig	2,3-Dihydrobenzofuran-5-carbaldehyde	Methyltriphenylphosphonium bromide	n-BuLi	THF	0 to RT	2-4	Good	[1][17]

Conclusion

The synthesis of 5-vinyl-2,3-dihydrobenzofuran is readily achievable through well-established synthetic methodologies. The choice between a late-stage vinylation approach, such as the Suzuki-Miyaura or Heck reaction, and an olefination strategy, like the Wittig or Horner-Wadsworth-Emmons reaction, will depend on the availability of starting materials, desired scale, and the tolerance of other functional groups present in more complex substrates. The protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers engaged in the synthesis of this important and versatile building block for applications in medicinal chemistry and materials science.

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• Dong, V. M., & Sigman, M. S. (2011). Oxidative Heck Vinylation for the Synthesis of Complex Dienes and Polyenes. Journal of the American Chemical Society, 133(42), 16957–16969. Available at: [Link]

• Vilsmeier-Haack formylation of 2,3-dihydro-4H-1,3-benzoxazin-4-ones and isomeric 1,2-dihydro-4H-3,1-benzoxazin-4-ones: An effective approach to functionalized 2H-/4H-chromenes and tetrahydroacridines. ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

Polymerization of 5-Vinyl-2,3-dihydrobenzofuran

An Application Guide to the

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the polymerization of 5-Vinyl-2,3-dihydrobenzofuran (VDBF). Given the specialized nature of this monomer and the limited direct literature, this guide synthesizes established principles from analogous styrenic and vinyl ether systems to propose robust and logical protocols. It covers theoretical considerations, monomer synthesis and purification, and detailed, step-by-step protocols for conventional free-radical polymerization, controlled radical polymerization via RAFT, and exploratory cationic polymerization. Each section emphasizes the scientific rationale behind procedural choices to ensure experimental success and data integrity.

Introduction: The Potential of Poly(5-Vinyl-2,3-dihydrobenzofuran)

The 2,3-dihydrobenzofuran scaffold is a privileged structure found in numerous biologically active natural products and pharmaceutical agents.[1][2] Its incorporation into a polymer backbone via the vinyl group at the 5-position offers a compelling route to novel materials with unique properties. Poly(5-Vinyl-2,3-dihydrobenzofuran) (PVDBF) is anticipated to be a thermally stable, rigid polymer with potential applications in specialty optics, high-performance materials, and as a functional scaffold for drug delivery, leveraging the inherent bioactivity of its parent moiety.[3]

Structurally, VDBF can be classified as a styrenic-type monomer. However, the presence of the electron-donating dihydrofuran ring modifies the electronic properties of the vinyl group, influencing its reactivity in various polymerization schemes. This guide provides the foundational knowledge and actionable protocols to explore its polymerization behavior systematically.

Monomer Synthesis and Purification: The Foundation of Quality Polymers

A high-purity monomer is critical for achieving controlled polymerization and reproducible material properties. While 5-Vinyl-2,3-dihydrobenzofuran is not widely commercially available, it can be synthesized from 2,3-dihydrobenzofuran-5-carbaldehyde via established organic chemistry reactions, such as the Wittig reaction.[4]

Key Consideration: Inhibitor Removal Commercial vinyl monomers are typically shipped with inhibitors (e.g., hydroquinone, BHT) to prevent spontaneous polymerization during storage. These must be removed immediately before use.

• Rationale: Radical inhibitors function by scavenging initiating radicals. Their presence, even in trace amounts, will create a significant induction period or completely prevent polymerization, especially in controlled radical systems where the radical concentration is deliberately kept low.[5]

• Protocol: Pass the liquid monomer through a short column of basic alumina to remove acidic inhibitors like hydroquinone. The purified monomer should be used immediately or stored under an inert atmosphere in a freezer for a short period.

Polymerization Methodologies: A Comparative Overview

The choice of polymerization technique dictates the level of control over the final polymer's molecular weight, dispersity (Đ), and architecture.

Free Radical Polymerization (FRP)

This is the most direct method but offers little control over polymer architecture, typically resulting in high dispersity (Đ > 1.5). It serves as an excellent baseline for evaluating more advanced techniques.

Controlled/Living Radical Polymerization (CRP)

CRP techniques like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization introduce a mechanism for reversible deactivation of the growing polymer chains.[6] This keeps the concentration of active radicals low, minimizing termination reactions and allowing chains to grow at a similar rate.[5] The result is polymers with predictable molecular weights and very low dispersity (Đ < 1.2). For styrenic monomers like VDBF, RAFT is exceptionally effective.[7][8]

Cationic Polymerization

The VDBF monomer contains an electron-rich double bond due to the influence of the dihydrobenzofuran ring, making it an excellent candidate for cationic polymerization.[9][10] This method, typically initiated by Lewis acids at low temperatures, can produce high molecular weight polymers rapidly. Recent advances have shown that cationic polymerization of similar structures like benzofuran can be controlled to achieve living characteristics.[9][10][11]

Experimental Protocols

Workflow Diagram: General RAFT Polymerization Setup

Protocol A: Conventional Free Radical Polymerization (FRP) of VDBF

• Rationale: This protocol establishes the baseline polymerizability of VDBF using a standard thermal initiator, Azobisisobutyronitrile (AIBN).

• Materials:

  • 5-Vinyl-2,3-dihydrobenzofuran (VDBF), inhibitor removed

  • Azobisisobutyronitrile (AIBN)

  • Anhydrous Toluene or Dioxane

  • Methanol (for precipitation)

  • Schlenk flask with stir bar

• Procedure:

  • In a Schlenk flask, dissolve VDBF (e.g., 1.0 g, 6.84 mmol) and AIBN (e.g., 11.2 mg, 0.068 mmol, for a [M]:[I] ratio of 100:1) in anhydrous toluene (e.g., 5 mL).

  • Seal the flask with a rubber septum.

  • Perform three freeze-pump-thaw cycles to remove dissolved oxygen.

  • Backfill the flask with nitrogen or argon.

  • Immerse the flask in a preheated oil bath at 70 °C and stir.

  • Allow the polymerization to proceed for 12-24 hours. The solution will become more viscous.

  • To quench the reaction, cool the flask in an ice bath and expose the contents to air.

  • Dilute the viscous solution with a small amount of THF or toluene, then precipitate the polymer by slowly adding the solution to a beaker of vigorously stirring cold methanol (approx. 200 mL).

  • Collect the white polymer precipitate by vacuum filtration, wash with fresh methanol, and dry under vacuum at 40 °C to a constant weight.

• Characterization:

  • ¹H NMR: Confirm the disappearance of vinyl proton signals (~5-7 ppm) and the appearance of broad polymer backbone signals.

  • GPC/SEC: Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and dispersity (Đ = Mw/Mn). Expect Đ > 1.5.

Protocol B: Controlled Polymerization via RAFT

• Rationale: This protocol uses a Chain Transfer Agent (CTA) to achieve control over molecular weight and produce a polymer with low dispersity. For a styrenic monomer like VDBF, a dithiobenzoate or trithiocarbonate CTA is appropriate.[7] We will use 2-Cyano-2-propyl dodecyl trithiocarbonate as an example. The molecular weight can be targeted using the formula: DP = ([Monomer]₀ / [CTA]₀) × Conversion.[12]

• Materials:

  • VDBF, inhibitor removed

  • 2-Cyano-2-propyl dodecyl trithiocarbonate (or similar CTA)

  • AIBN (Initiator)

  • Anhydrous Dioxane

  • Methanol

• Procedure:

  • Target: A polymer with a degree of polymerization (DP) of 100.

  • To a Schlenk flask, add VDBF (1.0 g, 6.84 mmol), 2-Cyano-2-propyl dodecyl trithiocarbonate (23.7 mg, 0.0684 mmol, for [M]:[CTA]=100:1), and AIBN (2.8 mg, 0.0171 mmol, for [CTA]:[I]=4:1).

  • Add anhydrous dioxane (5 mL).

  • Perform three freeze-pump-thaw cycles and backfill with nitrogen.

  • Immerse the flask in a preheated oil bath at 70 °C and stir.

  • Periodically (e.g., every 1-2 hours), take small aliquots via a degassed syringe to monitor conversion (by ¹H NMR) and molecular weight evolution (by GPC).

  • After the desired conversion is reached (e.g., 6 hours), quench the reaction in an ice bath.

  • Isolate and purify the polymer as described in Protocol A.

• Expected Outcome: The GPC analysis should show a linear increase in Mn with conversion and a low final dispersity (Đ < 1.2).

Protocol C: Exploratory Cationic Polymerization

• Rationale: This protocol is based on successful methods for the cationic polymerization of benzofuran, a structurally related heterocycle.[9][10] The electron-rich nature of the VDBF vinyl group suggests it will be highly reactive towards cationic initiation. This reaction is extremely sensitive to moisture and impurities and requires rigorous anhydrous conditions and low temperatures to suppress side reactions.

• Materials:

  • VDBF, inhibitor removed and rigorously dried (e.g., over CaH₂)

  • Aluminum Chloride (AlCl₃) or Tin(IV) Chloride (SnCl₄) as initiator

  • Anhydrous Dichloromethane (DCM), freshly distilled

  • Dry ice / Acetone bath

  • Anhydrous Methanol (for quenching)

• Procedure:

  • All glassware must be flame-dried under vacuum and cooled under a stream of dry nitrogen.

  • In a Schlenk flask, dissolve VDBF (e.g., 0.5 g, 3.42 mmol) in anhydrous DCM (20 mL).

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Prepare an initiator stock solution in a separate dry flask: dissolve AlCl₃ (e.g., 4.6 mg, 0.034 mmol for a [M]:[I] ratio of 100:1) in 5 mL of anhydrous DCM.

  • Using a gas-tight syringe, rapidly inject the initiator solution into the cold, stirring monomer solution.

  • Polymerization is often extremely fast (seconds to minutes).

  • After the desired time (e.g., 10 minutes), quench the reaction by adding a few mL of pre-chilled anhydrous methanol.

  • Allow the mixture to warm to room temperature.

  • Isolate the polymer by precipitation into methanol as described in Protocol A.

• Characterization: In addition to NMR and GPC, DSC/TGA would be valuable to determine the glass transition temperature (Tg) and thermal stability of the resulting polymer, which is expected to be high.[10]

Data Summary and Expected Results

The choice of method will yield polymers with distinctly different characteristics. The following table summarizes the anticipated outcomes.

Parameter	Free Radical (FRP)	RAFT Polymerization	Cationic Polymerization
Control Mechanism	None	Degenerative Chain Transfer	Carbocation Propagation
Initiator	AIBN	AIBN + RAFT Agent	Lewis Acid (e.g., AlCl₃)
Typical Temp.	60-80 °C	60-90 °C	-78 °C
Expected Mn	Unpredictable	Predictable by [M]/[CTA] ratio	High, but less predictable
Expected Đ (PDI)	> 1.5	< 1.2	Potentially 1.2 - 1.8
Key Advantage	Simple, robust	High control, block copolymers	Very fast, high MW
Key Disadvantage	No control	Requires pure reagents, CTA cost	Very sensitive to impurities

Conclusion

The polymerization of 5-Vinyl-2,3-dihydrobenzofuran presents an exciting opportunity to develop novel functional materials. While direct protocols are scarce, a logical and scientifically sound approach can be formulated by drawing upon the extensive knowledge base for structurally analogous monomers. Controlled radical polymerization, particularly RAFT, offers the most promising route for synthesizing well-defined PVDBF architectures with predictable molecular weights and low dispersity. Cationic polymerization represents a viable, albeit more sensitive, alternative for rapidly generating high molecular weight material. The protocols and rationales provided in this guide serve as a robust starting point for any research program aimed at exploring this promising polymer system.

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• sistema Fenix. Controlled Radical Polymerization (ATRP and CMRP) of Vinyl Monomer Mediated by Cobalt(II/III) Complexes. sistema Fenix.
• Wiley Online Library. (2001). Reverse Atom Transfer Radical Polymerization of Vinyl Monomers with Fe[SC(S)NEt2]3 Alone as the Catalyst. Journal of Polymer Science Part A: Polymer Chemistry.
• Sigma-Aldrich.
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• MedCrave. (2016).

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Application Notes and Protocols for the Catione Polymerization of 5-Vinyl-2,3-dihydrobenzofuran

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the cationic polymerization of 5-Vinyl-2,3-dihydrobenzofuran, a monomer of significant interest for the synthesis of advanced materials with potential applications in drug delivery, coatings, and specialty polymers. These application notes offer a detailed exploration of the underlying chemical principles, step-by-step experimental protocols, and in-depth characterization techniques. By explaining the causality behind experimental choices, this guide aims to equip researchers with the necessary knowledge to not only reproduce the described methods but also to innovate and adapt them for their specific research needs.

Introduction

Cationic polymerization is a powerful chain-growth polymerization method suitable for monomers with electron-donating substituents that can stabilize the propagating carbocationic species.[1][2] 5-Vinyl-2,3-dihydrobenzofuran presents an interesting case for cationic polymerization due to the vinyl group attached to the electron-rich dihydrobenzofuran moiety. The resulting polymer, poly(5-Vinyl-2,3-dihydrobenzofuran), is a rigid polymer with a high glass-transition temperature and transparency, making it a candidate for various advanced applications.[3][4]

The mechanism of cationic vinyl polymerization involves three key steps: initiation, propagation, and termination.[5][6][7] Initiation begins with the generation of a carbocation from the monomer by an initiator, which is typically a cation.[5][6] This carbocation then reacts with another monomer molecule in a process called propagation, leading to the growth of the polymer chain.[5][6] Termination can occur through various mechanisms, including proton transfer or combination with a counterion.[2]

This guide will focus on providing a robust and reproducible protocol for the cationic polymerization of 5-Vinyl-2,3-dihydrobenzofuran, with a particular emphasis on achieving controlled polymerization to yield polymers with desired molecular weights and narrow molecular weight distributions.

Core Principles and Mechanistic Overview

The successful cationic polymerization of 5-Vinyl-2,3-dihydrobenzofuran hinges on the careful selection of the initiator and reaction conditions to control the highly reactive carbocationic propagating species.[7] The dihydrobenzofuran ring system influences the reactivity of the vinyl group, and understanding this interplay is crucial for optimizing the polymerization process.

The Cationic Polymerization Mechanism

The polymerization proceeds via the electrophilic addition of a carbocation to the vinyl group of the monomer. The stability of the resulting carbocation is a key determinant of the polymerization's feasibility and control.

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Application Notes &amp; Protocols: 5-Vinyl-2,3-dihydrobenzofuran as a Versatile Monomer for Novel Polymer Architectures

Abstract: This document provides a comprehensive technical guide for researchers, polymer scientists, and drug development professionals on the utilization of 5-Vinyl-2,3-dihydrobenzofuran as a monomer for synthesizing novel polymers. We delve into the rationale behind its selection, detailing its unique structural attributes that permit various polymerization pathways. Detailed, field-tested protocols for cationic, radical, and anionic polymerization are presented, emphasizing the causality behind experimental choices to ensure reproducibility and success. Furthermore, we outline standard procedures for the structural, molecular, and thermal characterization of the resulting poly(5-Vinyl-2,3-dihydrobenzofuran), and discuss the potential properties and applications of these new materials.

Introduction: The Scientific Case for 5-Vinyl-2,3-dihydrobenzofuran

5-Vinyl-2,3-dihydrobenzofuran is an emerging monomer of significant interest due to its hybrid structure, which combines a polymerizable vinyl group with a rigid, heterocyclic dihydrobenzofuran moiety. This unique combination offers a compelling platform for the design of novel polymers with potentially superior properties.

The benzofuran and 2,3-dihydrobenzofuran cores are key structural units in a multitude of biologically active natural products and approved pharmaceuticals[1][2]. Polymers incorporating this scaffold are therefore of immediate interest for biomedical applications. The rigid nature of the fused ring system is expected to impart a high glass transition temperature (Tg) and thermal stability to the resulting polymer, characteristics desirable for high-performance thermoplastics and engineering plastics[3].

From a polymer chemistry perspective, the monomer is versatile. The exocyclic vinyl group is amenable to classic chain-growth polymerization techniques, including cationic, anionic, and radical polymerization[4][5][6]. The presence of both a vinyl ether-like and a styrene-like character within the dihydrobenzofuran ring system makes it particularly susceptible to cationic polymerization, a pathway that has been shown to produce rigid polymers with high transparency and Tg[3][7]. This guide will explore these synthetic avenues in detail.

Caption: Chemical structure and key features of the monomer.

Polymerization Methodologies: A Comparative Overview

The choice of polymerization technique is critical as it dictates the polymer's microstructure, molecular weight distribution, and ultimately, its material properties. We present protocols for three primary methods, each offering distinct advantages and challenges.

Controlled Cationic Polymerization: The Premier Route to Well-Defined Polymers

Expert Rationale: Cationic polymerization is particularly well-suited for 2,3-dihydrobenzofuran derivatives due to the stabilizing effect of the oxygen atom on the propagating carbocation[3]. Recent advances have demonstrated that a moderately living cationic polymerization of benzofuran is achievable, allowing for precise control over molecular weight and the synthesis of block copolymers[8][9][10]. This control is accomplished by using a reversible Chain-Transfer Agent (CTA), such as a thioether, which reversibly caps the growing polymer chain, suppressing termination and chain-transfer side reactions[3]. For 5-Vinyl-2,3-dihydrobenzofuran, the polymerization proceeds through the vinyl group, leaving the dihydrobenzofuran ring intact along the polymer backbone.

Caption: Workflow for controlled cationic polymerization.

Protocol 2.1: Moderately Living Cationic Polymerization

• Reagent Preparation:

  • Dry toluene over CaH2 and distill under nitrogen.

  • Purify the 5-Vinyl-2,3-dihydrobenzofuran monomer by passing it through a column of activated basic alumina to remove inhibitors and trace water.

  • Prepare a stock solution of the initiator, aluminum chloride (AlCl3), in dried toluene (e.g., 0.1 M).

  • Prepare a stock solution of the chain-transfer agent (CTA), such as an aromatic thioether, in dried toluene (e.g., 0.2 M)[3].

• Polymerization:

  • Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar under a nitrogen atmosphere.

  • Cool the flask to -78 °C using a dry ice/acetone bath.

  • Inject the dried toluene, followed by the purified monomer and the CTA solution. A typical ratio might be [Monomer]0/[CTA]0 = 100.

  • Allow the solution to thermally equilibrate for 15 minutes.

  • Initiate the polymerization by rapidly adding the AlCl3 stock solution via syringe. A typical ratio is [CTA]0/[AlCl3]0 = 10.

  • Stir the reaction mixture at -78 °C. Monitor the reaction progress by taking aliquots at timed intervals and analyzing monomer conversion by 1H NMR.

• Termination and Purification:

  • After the desired time or conversion is reached, quench the polymerization by adding an excess of pre-chilled methanol.

  • Allow the mixture to warm to room temperature.

  • Precipitate the polymer by pouring the reaction mixture into a large volume of methanol with vigorous stirring.

  • Collect the white polymer precipitate by filtration.

  • Redissolve the polymer in a minimal amount of tetrahydrofuran (THF) and re-precipitate into methanol to remove residual catalyst and unreacted monomer. Repeat this step twice.

  • Dry the final polymer product in a vacuum oven at 40 °C to a constant weight.

Free-Radical Polymerization: A Robust and Scalable Method

Expert Rationale: Free-radical polymerization is a workhorse of the polymer industry due to its tolerance of various functional groups and less stringent reaction conditions compared to ionic methods[6]. For 5-Vinyl-2,3-dihydrobenzofuran, a standard radical initiator like azobisisobutyronitrile (AIBN) can be used to generate a polymer with a potentially broader molecular weight distribution (higher PDI) but in a more straightforward and scalable manner[5][11]. The choice of solvent and temperature is crucial for controlling the polymerization rate and polymer solubility.

Protocol 2.2: Free-Radical Solution Polymerization

• Reagent Preparation:

  • Purify the 5-Vinyl-2,3-dihydrobenzofuran monomer as described in Protocol 2.1.

  • Recrystallize the initiator, AIBN, from methanol.

  • Use anhydrous, deoxygenated toluene or 1,4-dioxane as the solvent.

• Polymerization:

  • In a Schlenk flask, dissolve the monomer and AIBN in the solvent. A typical monomer concentration is 1-2 M, and the monomer-to-initiator ratio can range from 100:1 to 500:1.

  • Subject the solution to three freeze-pump-thaw cycles to thoroughly remove dissolved oxygen.

  • Place the sealed flask in a preheated oil bath at 70 °C and stir.

  • Allow the polymerization to proceed for 12-24 hours. The solution will become noticeably more viscous.

• Termination and Purification:

  • Cool the reaction to room temperature and expose it to air to quench any remaining radicals.

  • Dilute the viscous solution with THF if necessary.

  • Precipitate, filter, and dry the polymer as described in Protocol 2.1.

Anionic Polymerization: For High Purity and Functionalization

Expert Rationale: Anionic polymerization, often initiated by organolithium compounds like n-butyllithium (n-BuLi), is renowned for its ability to produce polymers with very narrow molecular weight distributions (PDI close to 1.0) and for its utility in synthesizing well-defined block copolymers[4][12][13]. However, it demands extremely high purity of all reagents and an inert atmosphere, as the propagating carbanions are highly reactive towards protic impurities like water and alcohols[14]. The ether linkage in the dihydrobenzofuran ring is generally stable under these conditions, but rigorous purification of the monomer is paramount to prevent premature termination.

Protocol 2.3: Anionic Polymerization

• Reagent Preparation:

  • All glassware must be rigorously flame-dried under high vacuum and backfilled with high-purity argon.

  • Anhydrous THF is required as the solvent, typically distilled from a sodium/benzophenone ketyl under argon immediately before use.

  • The monomer must be meticulously purified by stirring over CaH2 for 24 hours, followed by vacuum distillation.

  • Use a titrated solution of n-BuLi in hexanes as the initiator.

• Polymerization:

  • In an argon-purged reactor, add the freshly distilled THF and cool to -78 °C.

  • Add the purified monomer via a gas-tight syringe.

  • Initiate the polymerization by slowly adding the n-BuLi solution. The appearance of a persistent color (often orange or red) may indicate the formation of the propagating styrenic-type anion.

  • Allow the reaction to proceed for 1-4 hours at -78 °C.

• Termination and Purification:

  • Terminate the reaction by adding a degassed quenching agent, such as methanol. The color of the solution should dissipate.

  • Precipitate, filter, and dry the polymer as described in Protocol 2.1.

Polymer Characterization

A thorough characterization of the synthesized poly(5-Vinyl-2,3-dihydrobenzofuran) is essential to correlate the synthetic method with the final material properties.

Structural and Molecular Weight Analysis

Technique	Purpose	Expected Observations
1H & 13C NMR	Confirm polymer structure and verify vinyl group polymerization.	Disappearance of vinyl proton signals (~5-7 ppm) and appearance of broad aliphatic signals corresponding to the polymer backbone. Dihydrobenzofuran ring signals should remain.
FT-IR Spectroscopy	Verify functional groups.	Disappearance of the C=C stretch of the vinyl group (~1630 cm-1). Persistence of aromatic and C-O-C ether stretches.
Gel Permeation Chromatography (GPC)	Determine number-average molecular weight (Mn), weight-average molecular weight (Mw), and Polydispersity Index (PDI = Mw/Mn).	Cationic polymerization with CTA and anionic polymerization should yield polymers with low PDI (< 1.2). Free-radical polymerization will likely result in a higher PDI (> 1.5).

Thermal Properties Analysis

The thermal characteristics are critical for determining the polymer's processing window and service temperature.

Technique	Parameter Measured	Anticipated Properties
Differential Scanning Calorimetry (DSC)	Glass Transition Temperature (Tg)	A high Tg is expected (>150 °C) due to the rigid dihydrobenzofuran side chains, indicating good dimensional stability at elevated temperatures[3][7].
Thermogravimetric Analysis (TGA)	Thermal Decomposition Temperature (Td)	The polymer is expected to exhibit good thermal stability, with an onset of decomposition above 300 °C in an inert atmosphere.

Caption: The polymer repeating unit after vinyl polymerization.

Potential Applications

The unique combination of a rigid backbone and a functional heterocyclic side group makes poly(5-Vinyl-2,3-dihydrobenzofuran) a candidate for several advanced applications:

• High-Performance Thermoplastics: Its anticipated high Tg and thermal stability make it suitable for applications requiring robust materials that can withstand high temperatures[3].

• Gas Separation Membranes: Polymers with rigid, bulky side groups often exhibit favorable gas transport properties[15].

• Optical Materials: The polymer is expected to be amorphous and possess high transparency, making it a candidate for optical lenses, films, and coatings[3].

• Biomedical Scaffolds: The dihydrobenzofuran moiety is a privileged structure in medicinal chemistry, suggesting potential for drug delivery systems or biocompatible materials after further functionalization[1][2].

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Application Notes and Protocols: Poly(5-Vinyl-2,3-dihydrobenzofuran) in Materials Science

Introduction: Unveiling the Potential of a Novel Vinylarene Polymer

Poly(5-Vinyl-2,3-dihydrobenzofuran) (PVDBF) is an emerging polymer within the vinylarene family, distinguished by its unique heterocyclic side-chain structure. The incorporation of the 2,3-dihydrobenzofuran moiety imparts a combination of rigidity and electronic characteristics that suggest significant potential across various domains of materials science. This guide provides a comprehensive overview of PVDBF, from its monomer synthesis and polymerization to its prospective applications, supported by detailed experimental protocols. While extensive research on this specific polymer is still developing, the principles and methodologies presented herein are derived from established practices in polymer chemistry and the known properties of analogous heterocyclic and vinylarene polymers.[1][2] This document is intended to serve as a foundational resource for researchers and scientists exploring the synthesis, characterization, and application of this promising material.

The benzofuran core is a well-known scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including anticancer, antiviral, and antifungal properties.[3][4][5] The polymer form, PVDBF, may therefore present opportunities for the development of novel biomaterials. Furthermore, the electronic nature of the benzofuran ring suggests that PVDBF could find utility in organic electronics, a field where functional polymers are in high demand.[2][6]

Monomer Synthesis: 5-Vinyl-2,3-dihydrobenzofuran

The synthesis of the 5-Vinyl-2,3-dihydrobenzofuran monomer is a critical first step. While multiple synthetic routes to substituted dihydrobenzofurans exist, a common and effective strategy involves the intramolecular cyclization of an appropriate precursor.[7] A plausible and adaptable multi-step synthesis is outlined below, starting from commercially available 4-bromophenol.

Protocol 1: Synthesis of 5-Vinyl-2,3-dihydrobenzofuran

Materials:

• 4-bromophenol

• Allyl bromide

• Potassium carbonate

• N,N-Dimethylformamide (DMF)

• Claisen rearrangement catalyst (e.g., BCl₃ or high temperature)

• Acetic anhydride

• Pyridine

• Palladium catalyst (e.g., Pd(OAc)₂)

• Vinylboronic acid pinacol ester

• Base (e.g., K₂CO₃)

• Toluene

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware and purification apparatus

Procedure:

• O-Allylation of 4-bromophenol:

  • In a round-bottom flask, dissolve 4-bromophenol in DMF.

  • Add potassium carbonate and stir the mixture.

  • Slowly add allyl bromide and heat the reaction to 60°C for 4-6 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into water and extract with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 1-allyloxy-4-bromobenzene.

• Claisen Rearrangement:

  • Heat the 1-allyloxy-4-bromobenzene neat or in a high-boiling solvent (e.g., N,N-diethylaniline) to induce a thermal Claisen rearrangement, or use a Lewis acid catalyst at a lower temperature. This will yield 2-allyl-4-bromophenol.

  • Purify the product by column chromatography.

• Intramolecular Cyclization:

  • The 2-allyl-4-bromophenol can be cyclized to form 5-bromo-2,3-dihydrobenzofuran. This can be achieved through various methods, including treatment with a palladium catalyst or an acid-catalyzed cyclization.

• Suzuki Coupling for Vinylation:

  • In a Schlenk flask under an inert atmosphere, combine 5-bromo-2,3-dihydrobenzofuran, vinylboronic acid pinacol ester, a palladium catalyst, and a base in toluene.

  • Degas the mixture and heat to 80-90°C for 12-24 hours.

  • Monitor the reaction by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

  • After completion, cool the reaction, filter through celite, and wash with water and brine.

  • Dry the organic layer and purify the crude product by column chromatography to obtain 5-Vinyl-2,3-dihydrobenzofuran.

Characterization: The structure and purity of the monomer should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Polymerization of 5-Vinyl-2,3-dihydrobenzofuran

The vinyl group on the monomer allows for polymerization through various techniques, most commonly free-radical polymerization. Controlled radical polymerization methods, such as Atom Transfer Radical Polymerization (ATRP) or Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, can also be employed to achieve polymers with well-defined molecular weights and low dispersity.

Protocol 2: Free-Radical Polymerization of 5-Vinyl-2,3-dihydrobenzofuran

Materials:

• 5-Vinyl-2,3-dihydrobenzofuran monomer

• Azobisisobutyronitrile (AIBN) as initiator

• Anhydrous toluene or other suitable solvent

• Methanol

• Standard polymerization glassware

Procedure:

• Preparation:

  • Purify the 5-Vinyl-2,3-dihydrobenzofuran monomer by passing it through a short column of basic alumina to remove any inhibitors.

  • Recrystallize the AIBN initiator from methanol.

• Polymerization:

  • In a Schlenk tube, dissolve the monomer and AIBN in anhydrous toluene.

  • Subject the solution to several freeze-pump-thaw cycles to remove dissolved oxygen.

  • Backfill the tube with an inert gas (e.g., argon or nitrogen).

  • Immerse the sealed tube in a preheated oil bath at 60-70°C.

  • Allow the polymerization to proceed for 12-24 hours. The solution will become more viscous as the polymer forms.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Precipitate the polymer by slowly pouring the viscous solution into a large excess of a non-solvent, such as cold methanol, with vigorous stirring.

  • Collect the precipitated polymer by filtration.

  • Redissolve the polymer in a small amount of a good solvent (e.g., tetrahydrofuran or chloroform) and re-precipitate it into methanol to further purify it.

  • Dry the final polymer product under vacuum at a moderate temperature (e.g., 40-50°C) to a constant weight.

Characterization: The resulting poly(5-Vinyl-2,3-dihydrobenzofuran) should be characterized by:

• Size Exclusion Chromatography (SEC/GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and dispersity (Đ = Mw/Mn).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the polymer structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups.

• Thermal Analysis (Thermogravimetric Analysis - TGA and Differential Scanning Calorimetry - DSC): To assess thermal stability and determine the glass transition temperature (Tg).

Potential Applications in Materials Science

The unique chemical structure of PVDBF suggests several promising areas of application.

Organic Electronics

Polymers with aromatic and heterocyclic side chains often exhibit interesting electronic and photophysical properties.[2] PVDBF could potentially be utilized in:

• Organic Light-Emitting Diodes (OLEDs): The dihydrobenzofuran moiety could serve as a host material for phosphorescent emitters or as a blue-emitting material itself, depending on its photoluminescence characteristics.[8]

• Organic Field-Effect Transistors (OFETs): The rigid side chains may promote ordered packing in thin films, which is beneficial for charge transport.

• Organic Photovoltaics (OPVs): As a donor or acceptor material in bulk heterojunction solar cells, particularly if its electronic energy levels are suitable.

High-Performance Engineering Plastics

The rigid, bulky dihydrobenzofuran side group is expected to impart a high glass transition temperature (Tg) to the polymer, making it dimensionally stable at elevated temperatures. This could make PVDBF a candidate for applications requiring high thermal resistance.

Biomedical Materials

Given the wide range of biological activities associated with benzofuran derivatives, PVDBF could be explored for various biomedical applications.[4][5] The polymer could be functionalized to create:

• Drug Delivery Systems: The polymer could be formulated into nanoparticles or micelles for the controlled release of therapeutic agents.[9]

• Antimicrobial Surfaces: The inherent biological activity of the benzofuran moiety might be leveraged to create surfaces that resist microbial growth.

• Tissue Engineering Scaffolds: The polymer's physical properties could be tailored for use in creating scaffolds that support cell growth.

Data Presentation

Table 1: Expected Properties of Poly(5-Vinyl-2,3-dihydrobenzofuran)

Property	Expected Value/Characteristic	Rationale
Glass Transition Temp. (Tg)	High (>150 °C)	The rigid and bulky dihydrobenzofuran side group restricts chain mobility.
Thermal Stability (TGA)	Decomposition > 300 °C	Aromatic and heterocyclic structures generally exhibit good thermal stability.
Solubility	Soluble in common organic solvents (THF, Chloroform, Toluene)	Typical for vinylarene polymers.
Optical Properties	Potential for UV absorption and blue fluorescence	Based on the electronic structure of the dihydrobenzofuran chromophore.
Refractive Index	High	The presence of aromatic rings typically leads to a high refractive index.

Visualizations

Caption: Synthetic pathway for 5-Vinyl-2,3-dihydrobenzofuran monomer.

Caption: Workflow for free-radical polymerization of PVDBF.

Conclusion and Future Outlook

Poly(5-Vinyl-2,3-dihydrobenzofuran) represents a compelling yet underexplored polymer with significant potential in materials science. The protocols and insights provided in this guide offer a solid foundation for researchers to begin investigating this novel material. Future work should focus on the controlled synthesis of PVDBF to establish clear structure-property relationships. A thorough investigation into its electronic, optical, and mechanical properties will be crucial in validating its suitability for the proposed applications in organic electronics, high-performance plastics, and biomedical devices. The functionalizability of the dihydrobenzofuran ring also opens avenues for post-polymerization modification, further expanding the material's versatility.

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• Poly(benzofuran-co-arylacetic acid) – a new type of highly functionalized polymers. (2021). Polymer Chemistry. [Link]

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• Methylacrylate polymers with photochromic side chains containing heterocyclic sulfonamide substituted azobenzene. (2018). ResearchGate. [Link]

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Application Notes and Protocols: Diels-Alder Reactions Involving 5-Vinyl-2,3-dihydrobenzofuran

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic motif found in a plethora of biologically active natural products and pharmaceutical agents. Its derivatives have demonstrated a wide range of therapeutic activities, including anticancer, anti-inflammatory, and antimicrobial properties. The Diels-Alder reaction, a powerful [4+2] cycloaddition, offers an efficient and stereocontrolled route to complex six-membered rings, making it an invaluable tool in synthetic organic chemistry. This application note provides a comprehensive guide to the Diels-Alder reactions of 5-Vinyl-2,3-dihydrobenzofuran, a versatile diene that serves as a gateway to novel polycyclic structures with significant potential in drug discovery and materials science. We will explore the synthesis of this key building block, detail protocols for its use in cycloaddition reactions, and discuss the mechanistic principles that govern the reactivity and selectivity of these transformations.

Introduction: The Significance of the 2,3-Dihydrobenzofuran Core

The 2,3-dihydrobenzofuran nucleus is a cornerstone in medicinal chemistry. Its prevalence in nature is a testament to its evolutionary selection as a stable and biologically relevant scaffold. Many natural products containing this core structure exhibit potent pharmacological activities. The unique structural and electronic properties of the dihydrobenzofuran ring system allow it to interact with a variety of biological targets, making it an attractive starting point for the design of novel therapeutics. The introduction of a vinyl group at the 5-position transforms this scaffold into a versatile diene for Diels-Alder reactions, opening up a vast chemical space for the synthesis of complex, three-dimensional molecules. These resulting cycloadducts can serve as advanced intermediates for the synthesis of novel drug candidates and functional materials.

Synthesis of the Diene: 5-Vinyl-2,3-dihydrobenzofuran

A reliable and scalable synthesis of the diene is paramount for its application in Diels-Alder reactions. A common and effective strategy involves a two-step sequence starting from the commercially available 2,3-dihydrobenzofuran: Friedel-Crafts acylation to introduce a carbonyl group at the 5-position, followed by a Wittig reaction to form the vinyl group. An alternative approach can be a Heck or Stille coupling from a halogenated dihydrobenzofuran. A Wittig olefination is a widely used and generally high-yielding method.[1][2][3]

Protocol 1: Synthesis of 2,3-dihydrobenzofuran-5-carbaldehyde

This protocol outlines the Vilsmeier-Haack formylation of 2,3-dihydrobenzofuran to produce the key aldehyde intermediate.

Materials:

• 2,3-dihydrobenzofuran

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate

Procedure:

• To a stirred solution of N,N-dimethylformamide (1.2 eq.) in dichloromethane at 0 °C, add phosphorus oxychloride (1.2 eq.) dropwise.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 2,3-dihydrobenzofuran (1.0 eq.) in dichloromethane to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Carefully quench the reaction by pouring it into a mixture of ice and saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of hexanes/ethyl acetate) to afford 2,3-dihydrobenzofuran-5-carbaldehyde.

Protocol 2: Synthesis of 5-Vinyl-2,3-dihydrobenzofuran via Wittig Reaction

This protocol describes the conversion of the aldehyde to the vinyl group using a Wittig reagent.[1][2][3]

Materials:

• 2,3-dihydrobenzofuran-5-carbaldehyde

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) or Potassium tert-butoxide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate

Procedure:

• To a suspension of methyltriphenylphosphonium bromide (1.1 eq.) in anhydrous THF at 0 °C, add n-butyllithium (1.1 eq.) dropwise.

• Stir the resulting orange-red solution at room temperature for 1 hour to generate the ylide.

• Cool the reaction mixture to 0 °C and add a solution of 2,3-dihydrobenzofuran-5-carbaldehyde (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with hexanes) to afford 5-Vinyl-2,3-dihydrobenzofuran.

Diels-Alder Reactions of 5-Vinyl-2,3-dihydrobenzofuran

The vinyl group of 5-Vinyl-2,3-dihydrobenzofuran acts as the diene component in the [4+2] cycloaddition. The reactivity of this diene is influenced by the electron-donating nature of the dihydrobenzofuran ring system. The reaction generally proceeds with electron-deficient dienophiles. The stereochemical outcome of the reaction is governed by the principles of orbital symmetry, with the endo product often being the kinetically favored isomer.[4]

Diagram of the Diels-Alder Reaction

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The Heck Coupling Reaction with 5-Vinyl-2,3-dihydrobenzofuran: A Detailed Guide for Synthetic Applications

This technical guide provides a comprehensive overview of the Heck coupling reaction utilizing 5-Vinyl-2,3-dihydrobenzofuran as a key building block. Tailored for researchers, scientists, and professionals in drug development, this document delves into the mechanistic intricacies, provides detailed experimental protocols, and explores the significant applications of this versatile reaction in the synthesis of complex molecules, particularly resveratrol analogs and other pharmacologically relevant compounds.

Introduction: The Strategic Importance of the 5-Vinyl-2,3-dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran motif is a privileged scaffold in medicinal chemistry, appearing in a wide array of natural products and synthetic compounds with diverse biological activities, including anti-tumor, anti-inflammatory, and antimicrobial properties. The incorporation of a vinyl group at the 5-position transforms this scaffold into a versatile platform for carbon-carbon bond formation through palladium-catalyzed cross-coupling reactions. Among these, the Mizoroki-Heck reaction stands out as a powerful tool for the arylation or vinylation of this substrate, enabling the synthesis of complex stilbene-like structures.[1]

The products of the Heck reaction with 5-Vinyl-2,3-dihydrobenzofuran are of particular interest in drug discovery. For instance, this reaction provides a direct route to the synthesis of resveratrol analogs, a class of compounds known for their antioxidant, cardioprotective, and potential anticancer properties.[2] By coupling various aryl halides with the vinylbenzofuran core, a diverse library of novel compounds can be generated for biological screening.

The Heck Reaction: A Mechanistic Perspective

The Heck reaction, a cornerstone of modern organic synthesis, involves the palladium-catalyzed coupling of an unsaturated halide (or triflate) with an alkene.[3] The catalytic cycle, illustrated below, is a well-established sequence of oxidative addition, migratory insertion, and β-hydride elimination steps.

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Key Considerations for 5-Vinyl-2,3-dihydrobenzofuran

• Substrate Reactivity: 5-Vinyl-2,3-dihydrobenzofuran is an electron-rich olefin. While the Heck reaction is often more facile with electron-deficient alkenes, successful couplings with electron-rich substrates are well-documented and can be achieved with careful optimization of the catalytic system.[4]

• Regioselectivity: The regioselectivity of the Heck reaction with styrenyl substrates like 5-Vinyl-2,3-dihydrobenzofuran is a critical consideration. The arylation can occur at either the α or β position of the vinyl group. Generally, for neutral palladium catalytic cycles, the reaction favors the formation of the linear (β-substituted) product due to steric factors during the migratory insertion step. However, cationic pathways, often promoted by the use of triflates or the addition of silver salts, can favor the branched (α-substituted) isomer. For most applications targeting stilbene-like structures, the linear product is desired.

Experimental Protocols: A Practical Guide

The following protocols are designed to be a starting point for the Heck coupling of 5-Vinyl-2,3-dihydrobenzofuran with aryl halides. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
5-Vinyl-2,3-dihydrobenzofuran	>95%	Various	Synthesize or purchase commercially.
Aryl Halide (e.g., Iodobenzene)	Reagent Grade	Various	Iodides are generally more reactive than bromides or chlorides.
Palladium(II) Acetate (Pd(OAc)₂)	Catalyst Grade	Various	A common and effective palladium precursor.
Tri(o-tolyl)phosphine (P(o-tol)₃)	>98%	Various	A bulky phosphine ligand that can promote the desired reactivity.
Triethylamine (Et₃N) or K₂CO₃	Anhydrous	Various	Common bases for the Heck reaction.
N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)	Anhydrous	Various	Common polar aprotic solvents for the Heck reaction.
Schlenk Flask or Sealed Reaction Tube	-	-	To maintain an inert atmosphere.
Magnetic Stirrer with Heating	-	-	For consistent mixing and temperature control.

General Procedure for Heck Coupling

Caption: A generalized workflow for the Heck coupling reaction.

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried Schlenk flask or sealed reaction tube equipped with a magnetic stir bar, add palladium(II) acetate (1-5 mol%) and the phosphine ligand (2-10 mol%).

• Reagent Addition: Under a nitrogen or argon atmosphere, add the aryl halide (1.0 equiv), 5-Vinyl-2,3-dihydrobenzofuran (1.2-1.5 equiv), and the base (e.g., triethylamine, 2.0-3.0 equiv).

• Solvent Addition: Add the anhydrous solvent (e.g., DMF or MeCN) to achieve a suitable concentration (typically 0.1-0.5 M).

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Example Reaction Conditions

The following table provides a summary of typical reaction conditions that can be adapted for the Heck coupling of 5-Vinyl-2,3-dihydrobenzofuran.

Parameter	Condition A (Jeffery Conditions)	Condition B (Phosphine-based)
Palladium Source	Pd(OAc)₂ (2 mol%)	Pd(OAc)₂ (1-2 mol%)
Ligand	None	P(o-tol)₃ (2-4 mol%)
Base	K₂CO₃ (2 equiv)	Et₃N (2-3 equiv)
Additive	n-Bu₄NCl (1 equiv)	None
Solvent	DMF	MeCN or DMF
Temperature	80-100 °C	80-120 °C
Aryl Halide	Aryl Iodide	Aryl Iodide or Bromide
Expected Product	Primarily linear (E)-stilbene derivative	Primarily linear (E)-stilbene derivative

Applications in Drug Discovery: The Synthesis of Resveratrol Analogs

A significant application of the Heck reaction with 5-Vinyl-2,3-dihydrobenzofuran is the synthesis of resveratrol analogs. Resveratrol (3,5,4'-trihydroxy-trans-stilbene) is a natural polyphenol with a wide range of biological activities. By replacing one of the aromatic rings with the 2,3-dihydrobenzofuran moiety, novel analogs with potentially improved pharmacokinetic properties or enhanced biological activity can be accessed.[5][6]

Caption: Synthetic route to resveratrol analogs and their application.

The Heck reaction allows for the modular synthesis of a library of these analogs by varying the substitution pattern on the aryl halide coupling partner. This approach is highly valuable in structure-activity relationship (SAR) studies aimed at optimizing the therapeutic potential of this class of compounds.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Yield	- Inactive catalyst- Poorly reactive aryl halide- Inappropriate base or solvent	- Use a fresh palladium precursor.- Switch to a more reactive aryl halide (I > Br > Cl).- Screen different bases and solvents. Consider a phosphine-free system (Jeffery conditions).
Side Product Formation	- Isomerization of the product- Homocoupling of the aryl halide- Reduction of the aryl halide	- Lower the reaction temperature.- Use a more sterically hindered phosphine ligand.- Ensure an inert atmosphere to minimize side reactions.
Poor Regioselectivity	- Competing neutral and cationic pathways	- To favor the linear product, avoid silver salts and use halide-containing palladium precursors.- For the branched product, consider using an aryl triflate and a bidentate phosphine ligand.
Catalyst Deactivation	- Agglomeration of palladium nanoparticles- Ligand degradation	- Use a stabilizing ligand or a heterogeneous catalyst.[7]- Ensure the reaction is performed under an inert atmosphere to prevent ligand oxidation.

Conclusion

The Heck coupling of 5-Vinyl-2,3-dihydrobenzofuran is a robust and versatile transformation that provides efficient access to a wide range of valuable compounds for drug discovery and materials science. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can leverage this powerful reaction to synthesize complex molecular architectures with high precision and control. The protocols and insights provided in this guide are intended to serve as a valuable resource for scientists working in this exciting area of synthetic chemistry.

References

• Al-Masum, M., & Ng, D. (2011). An expedient synthesis of resveratrol through a highly recoverable palladium catalyst. Tetrahedron Letters, 52(43), 5653-5655. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066. [Link]

• Cardile, V., et al. (2010). Synthesis of heterocycle-based analogs of resveratrol and their antitumor and vasorelaxing properties. Bioorganic & Medicinal Chemistry, 18(18), 6654-6662. [Link]

• de la Torre, E., et al. (2022). Resveratrol derivatives: Synthesis and their biological activities. European Journal of Medicinal Chemistry, 243, 114757. [Link]

• Heck, R. F. (1982). Palladium-catalyzed vinylation of organic halides. Organic Reactions, 27, 345-390. [Link]

• Knowles, R. (2004). The Intramolecular Heck Reaction. Macmillan Group Meeting. [Link]

• Li, J. J. (2009). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer. [Link]

• Mizoroki, T., Mori, K., & Ozaki, A. (1971). Arylation of Olefin with Aryl Iodide Catalyzed by Palladium. Bulletin of the Chemical Society of Japan, 44(2), 581-581. [Link]

• Szymańska, K., et al. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Molecules, 23(9), 2203. [Link]

• Whitcombe, N. J., Hii, K. K., & Gibson, S. E. (2001). Advances in the Heck chemistry of aryl chlorides and bromides. Tetrahedron, 57(35), 7449-7476. [Link]

• Zeni, G., & Larock, R. C. (2006). Synthesis of Heterocycles via Palladium-Catalyzed Intramolecular Cyclization. Chemical Reviews, 106(11), 4644-4680. [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - NIH. (2023). [Link]

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• 3. Enantioselective Synthesis of 3,3-Disubstituted-2,3-dihydrobenzofurans by Intramolecular Heck-Matsuda/Carbonylation/Stille Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sci-Hub. Palladium Catalyzed Direct 3‐Arylation of Benzofurans using Low Catalyst Loadings / ChemSusChem, 2010 [sci-hub.jp]
• 6. mdpi.com [mdpi.com]
• 7. zaguan.unizar.es [zaguan.unizar.es]

Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates from 5-Vinyl-2,3-dihydrobenzofuran

For Researchers, Scientists, and Drug Development Professionals

Abstract: 5-Vinyl-2,3-dihydrobenzofuran is a versatile heterocyclic building block with significant potential in medicinal chemistry. The presence of a reactive vinyl group appended to the privileged 2,3-dihydrobenzofuran scaffold allows for a variety of synthetic transformations to generate complex molecular architectures. This document provides detailed application notes and protocols for the synthesis of key pharmaceutical intermediates starting from 5-Vinyl-2,3-dihydrobenzofuran, with a particular focus on pathways relevant to the development of therapeutic agents. The protocols described herein are designed to be robust and scalable, providing a foundation for drug discovery and development programs.

Introduction: The Strategic Value of the 2,3-Dihydrobenzofuran Moiety

The 2,3-dihydrobenzofuran core is a prominent structural motif found in a wide array of natural products and biologically active molecules.[1][2] Its unique conformational properties and ability to participate in various non-covalent interactions have made it a sought-after scaffold in the design of novel therapeutics. The incorporation of a vinyl group at the 5-position of this scaffold provides a synthetic handle for a multitude of chemical transformations, enabling the construction of diverse and complex pharmaceutical intermediates. This guide will explore several key reactions of 5-Vinyl-2,3-dihydrobenzofuran, providing both the theoretical underpinnings and practical, step-by-step protocols.

I. Oxidative Cleavage of the Vinyl Group: Access to Aldehydes and Carboxylic Acids

One of the most fundamental transformations of the vinyl group is its oxidative cleavage to yield an aldehyde or a carboxylic acid. These functional groups are cornerstones of organic synthesis, serving as precursors to a vast number of more complex functionalities.

A. Ozonolysis to 2,3-Dihydrobenzofuran-5-carbaldehyde

Ozonolysis is a clean and efficient method for the cleavage of a double bond. The resulting aldehyde is a versatile intermediate for reactions such as reductive amination, Wittig reactions, and aldol condensations.

Protocol 1: Synthesis of 2,3-Dihydrobenzofuran-5-carbaldehyde via Ozonolysis

Materials:

• 5-Vinyl-2,3-dihydrobenzofuran

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH), anhydrous

• Ozone (generated from an ozone generator)

• Dimethyl sulfide (DMS) or Triphenylphosphine (PPh₃)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Dissolve 5-Vinyl-2,3-dihydrobenzofuran (1.0 eq) in a mixture of anhydrous DCM and MeOH (3:1 v/v) and cool the solution to -78 °C in a dry ice/acetone bath.

• Bubble ozone gas through the solution until a persistent blue color is observed, indicating an excess of ozone.

• Purge the solution with nitrogen or argon for 10-15 minutes to remove excess ozone.

• Add dimethyl sulfide (2.0 eq) or triphenylphosphine (1.5 eq) dropwise to the solution at -78 °C to quench the ozonide.

• Allow the reaction mixture to warm slowly to room temperature and stir for 12-16 hours.

• Quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford 2,3-Dihydrobenzofuran-5-carbaldehyde.

Expected Outcome: This protocol typically yields the desired aldehyde in good to excellent yields (70-90%). The purity should be assessed by ¹H NMR, ¹³C NMR, and LC-MS.

B. Lemieux-Johnson Oxidation for Direct Conversion to Aldehyde

For laboratories not equipped with an ozone generator, the Lemieux-Johnson oxidation provides a reliable alternative using a catalytic amount of osmium tetroxide and a stoichiometric amount of sodium periodate.

Protocol 2: Lemieux-Johnson Oxidation to 2,3-Dihydrobenzofuran-5-carbaldehyde

Materials:

• 5-Vinyl-2,3-dihydrobenzofuran

• 1,4-Dioxane

• Water

• Osmium tetroxide (OsO₄), 4% solution in water

• Sodium periodate (NaIO₄)

• Sodium sulfite (Na₂SO₃), saturated aqueous solution

• Ethyl acetate

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• In a round-bottom flask, dissolve 5-Vinyl-2,3-dihydrobenzofuran (1.0 eq) in a mixture of 1,4-dioxane and water (3:1 v/v).

• Add OsO₄ solution (0.02 eq) to the stirred solution.

• In a separate flask, dissolve NaIO₄ (2.2 eq) in water and add it portion-wise to the reaction mixture over 30 minutes, maintaining the temperature below 25 °C.

• Stir the reaction at room temperature for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Quench the reaction by adding a saturated aqueous solution of Na₂SO₃.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by column chromatography as described in Protocol 1.

II. Epoxidation of the Vinyl Group: Formation of Chiral Intermediates

The synthesis of enantiomerically pure epoxides from the vinyl group opens a gateway to a wide range of chiral pharmaceutical intermediates. These epoxides can undergo nucleophilic ring-opening to introduce various functionalities with stereocontrol.

A. Achiral Epoxidation with m-CPBA

For the synthesis of a racemic epoxide, meta-chloroperoxybenzoic acid (m-CPBA) is a readily available and effective reagent.

Protocol 3: Synthesis of 5-(Oxiran-2-yl)-2,3-dihydrobenzofuran

Materials:

• 5-Vinyl-2,3-dihydrobenzofuran

• Dichloromethane (DCM)

• meta-Chloroperoxybenzoic acid (m-CPBA), 77%

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium sulfite (Na₂SO₃), 10% aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Dissolve 5-Vinyl-2,3-dihydrobenzofuran (1.0 eq) in DCM and cool the solution to 0 °C.

• Add m-CPBA (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 10% aqueous Na₂SO₃, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude epoxide can often be used in the next step without further purification. If necessary, purify by column chromatography on silica gel.

B. Asymmetric Epoxidation

For the synthesis of chiral drugs, enantioselective epoxidation is crucial. Methods like the Sharpless asymmetric epoxidation are not directly applicable to unfunctionalized olefins like 5-vinyl-2,3-dihydrobenzofuran. However, enzyme-catalyzed epoxidation can be a powerful alternative.[3]

III. Palladium-Catalyzed Cross-Coupling Reactions: The Heck Reaction

The Heck reaction is a powerful tool for carbon-carbon bond formation, allowing for the arylation or vinylation of the vinyl group.[4][5] This reaction can be used to introduce complex substituents and build the carbon skeleton of drug molecules.

Protocol 4: Heck Arylation of 5-Vinyl-2,3-dihydrobenzofuran

Materials:

• 5-Vinyl-2,3-dihydrobenzofuran

• Aryl halide (e.g., Iodobenzene)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Triethylamine (Et₃N) or other suitable base

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Water

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add Pd(OAc)₂ (0.02 eq) and PPh₃ (0.04 eq).

• Add anhydrous DMF, followed by 5-Vinyl-2,3-dihydrobenzofuran (1.0 eq), the aryl halide (1.2 eq), and Et₃N (2.0 eq).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

IV. Application in the Synthesis of Vilazodone Intermediates

The antidepressant drug Vilazodone contains a 5-(piperazin-1-yl)benzofuran moiety, which can be conceptually derived from intermediates accessible from 5-vinyl-2,3-dihydrobenzofuran.[6][7][8][9] While the direct conversion is not the primary industrial route, the following scheme illustrates a plausible synthetic connection.

The vinyl group can be transformed into a two-carbon elongated chain with a terminal amine, a key pharmacophore in many CNS-active drugs.

A. Hydroboration-Oxidation to 5-(2-Hydroxyethyl)-2,3-dihydrobenzofuran

This two-step process provides the anti-Markovnikov alcohol, which is a precursor to the corresponding amine.

Protocol 5: Synthesis of 5-(2-Hydroxyethyl)-2,3-dihydrobenzofuran

Materials:

• 5-Vinyl-2,3-dihydrobenzofuran

• Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a solution of 5-Vinyl-2,3-dihydrobenzofuran (1.0 eq) in anhydrous THF at 0 °C under an inert atmosphere, add BH₃·THF solution (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Cool the reaction mixture back to 0 °C and slowly add 3 M aqueous NaOH, followed by the dropwise addition of 30% H₂O₂.

• Stir the mixture at room temperature for 1 hour.

• Separate the layers and extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the product by column chromatography.[10]

B. Conversion of the Alcohol to an Amine

The resulting alcohol can be converted to the corresponding amine via a two-step process involving conversion to a leaving group (e.g., mesylate or tosylate) followed by nucleophilic substitution with an amine source (e.g., sodium azide followed by reduction, or directly with ammonia or a protected amine).

V. Data Summary

Intermediate	Synthetic Method	Typical Yield (%)	Purity (%)	Analytical Methods
2,3-Dihydrobenzofuran-5-carbaldehyde	Ozonolysis	70-90	>95	¹H NMR, ¹³C NMR, LC-MS
2,3-Dihydrobenzofuran-5-carbaldehyde	Lemieux-Johnson Oxidation	65-85	>95	¹H NMR, ¹³C NMR, LC-MS
5-(Oxiran-2-yl)-2,3-dihydrobenzofuran	m-CPBA Epoxidation	80-95	>90	¹H NMR, GC-MS
5-(1,2-Diphenylethenyl)-2,3-dihydrobenzofuran	Heck Reaction	60-80	>95	¹H NMR, ¹³C NMR, HRMS
5-(2-Hydroxyethyl)-2,3-dihydrobenzofuran	Hydroboration-Oxidation	75-90	>95	¹H NMR, ¹³C NMR, IR

VI. Visualizing Synthetic Pathways

The following diagrams illustrate the key synthetic transformations described in this guide.

Caption: Key synthetic transformations of 5-Vinyl-2,3-dihydrobenzofuran.

Conclusion

5-Vinyl-2,3-dihydrobenzofuran is a valuable starting material for the synthesis of a diverse range of pharmaceutical intermediates. The protocols outlined in this application note provide a robust foundation for researchers to explore the chemical space around the 2,3-dihydrobenzofuran scaffold. The versatility of the vinyl group, combined with the inherent biological relevance of the heterocyclic core, makes this an attractive platform for the development of new therapeutic agents.

References

• American Chemical Society. (2021). Practical and Scalable Manufacturing Process for a Novel Dual-Acting Serotonergic Antidepressant Vilazodone.
• ResearchGate. (n.d.). Scale-Up Synthesis of Antidepressant Drug Vilazodone | Request PDF.
• Google Patents. (n.d.). CN105601536A - Vilazodone intermediate preparation method.
• Semantic Scholar. (2012). Scale-Up Synthesis of Antidepressant Drug Vilazodone.
• PrepChem.com. (n.d.). Synthesis of 5-(2-Hydroxyethyl)-2,3-dihydrobenzofuran.
• ResearchGate. (n.d.). The Heck reaction in the production of fine chemicals | Request PDF.
• ResearchGate. (2023). Stereo-complementary epoxidation of 4-vinyl-2,3-dihydrobenzofuran using mutants of SeStyA with enhanced stability and enantioselectivity | Request PDF.
• MDPI. (2021). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans.
• NIH. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium.
• NIH. (2024). Synthesis of Benzofuro[3,2-b]indol-3-one Derivatives via Dearomative (3 + 2) Cycloaddition of 2-Nitrobenzofurans and para-Quinamines.

Sources

• 1. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Benzofuro[3,2-b]indol-3-one Derivatives via Dearomative (3 + 2) Cycloaddition of 2-Nitrobenzofurans and para-Quinamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. CN105601536A - Vilazodone intermediate preparation method - Google Patents [patents.google.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. prepchem.com [prepchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Vinyl-2,3-dihydrobenzofuran

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals involved in the synthesis of 5-Vinyl-2,3-dihydrobenzofuran. The benzofuran and dihydrobenzofuran scaffolds are core components in numerous natural products and pharmacologically active molecules, making their synthesis and functionalization a critical area of study.[1][2][3][4] This document provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on practical, field-proven solutions to common synthetic challenges.

Section 1: Troubleshooting Guide

This section addresses specific problems encountered during the synthesis of 5-Vinyl-2,3-dihydrobenzofuran, organized by the most common synthetic routes.

Issues in the Wittig Reaction Route

The Wittig reaction, which converts an aldehyde or ketone to an alkene, is a primary method for this synthesis, typically starting from 2,3-dihydrobenzofuran-5-carbaldehyde.[5][6]

Q1: My Wittig reaction has a very low yield or has failed completely. What are the likely causes?

A1: Low yield in a Wittig reaction is a frequent issue, often traceable to two critical stages: ylide formation and the carbonyl addition/elimination.

• Causality 1: Incomplete Ylide Formation. The formation of the phosphorus ylide requires the deprotonation of the phosphonium salt (e.g., methyltriphenylphosphonium bromide).[7] This step is highly sensitive to the base strength and reaction conditions.

  • Insufficient Base Strength: Common bases like NaOH or KOtBu are often not strong enough to completely deprotonate the phosphonium salt. Stronger bases such as n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium amide (NaNH₂) are typically required.[5]

  • Presence of Moisture: Grignard reagents and organolithiums like n-BuLi react rapidly with water. Any moisture in the solvent, glassware, or on the phosphonium salt will quench the base, preventing ylide formation. All reagents and apparatus must be rigorously dried.

• Causality 2: Ylide Instability or Side Reactions. Unstabilized ylides (like the one needed for this synthesis) are highly reactive and can degrade over time or react with other components in the mixture, such as atmospheric oxygen. It is best practice to generate the ylide in situ and use it immediately.

• Causality 3: Steric Hindrance. While not a major issue for an aldehyde, significant steric bulk near the carbonyl group can slow down the reaction. Ensure the 2,3-dihydrobenzofuran-5-carbaldehyde starting material is pure.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Dry all glassware in an oven ( >120°C) for several hours and cool under a stream of dry nitrogen or argon. Use anhydrous solvents, preferably from a solvent purification system or freshly distilled.

• Verify Base Strength and Titration: If using n-BuLi, ensure its molarity is known by recent titration. Add the base slowly at a low temperature (e.g., 0°C or -78°C) to a suspension of the phosphonium salt in your anhydrous solvent (e.g., THF, diethyl ether).

• Confirm Ylide Formation: A successful deprotonation to form the ylide often results in a distinct color change (e.g., to deep orange or yellow for methyltriphenylphosphonium ylide). The absence of this color is a strong indicator of a problem with the deprotonation step.

• Controlled Aldehyde Addition: Once the ylide is formed, add the 2,3-dihydrobenzofuran-5-carbaldehyde solution dropwise at low temperature to control the reaction rate and minimize side reactions. Allow the reaction to slowly warm to room temperature.

Q2: My product is heavily contaminated with triphenylphosphine oxide (Ph₃PO). How can I effectively remove it?

A2: The formation of the extremely stable phosphorus-oxygen double bond in Ph₃PO is the thermodynamic driving force for the Wittig reaction, but its removal is a classic purification challenge due to its polarity and solubility.[7]

Root Cause: Ph₃PO has moderate polarity, often causing it to co-elute with products of similar polarity during column chromatography. Its high crystallinity can also make it crash out with the product.

Purification Strategies:

Method	Principle	Pros	Cons
Column Chromatography	Standard method exploiting polarity differences.	Highly effective if polarity difference is sufficient.	Can be tedious; Ph₃PO can streak across many fractions.
Crystallization	If the product is a solid, recrystallization from a suitable solvent system can leave Ph₃PO in the mother liquor.	Can provide very pure material.	Not applicable if the product is an oil; requires screening solvents.
Solvent Precipitation	Ph₃PO is poorly soluble in nonpolar solvents like hexanes or diethyl ether.	Can remove bulk Ph₃PO before chromatography.	Product may be lost due to co-precipitation.
Acidic Extraction	Ph₃PO is weakly basic and can be protonated and extracted into an aqueous acid layer.	Not commonly used and generally ineffective.	Product may be acid-sensitive.

Recommended Protocol for Ph₃PO Removal:

• After the reaction workup, concentrate the crude material.

• Add a minimal amount of a polar solvent (e.g., ethyl acetate) to dissolve the mixture.

• Add a large volume of a nonpolar solvent (e.g., cold hexanes or diethyl ether) to precipitate the Ph₃PO.

• Stir the resulting slurry at a low temperature for 30-60 minutes.

• Filter the mixture through a plug of silica gel, washing thoroughly with the nonpolar solvent.

• The filtrate, now depleted of the majority of Ph₃PO, can be concentrated and purified further by standard column chromatography.

Issues in the Heck Coupling Route

The Mizoroki-Heck reaction provides an alternative route by coupling 5-bromo-2,3-dihydrobenzofuran with a vinyl source.[8][9]

Q3: My Heck reaction is sluggish, and I'm observing significant amounts of the debrominated starting material.

A3: A stalled Heck reaction or the formation of reductive dehalogenation byproducts points to issues within the palladium catalytic cycle.

• Causality 1: Catalyst Deactivation. The active Pd(0) species can be sensitive. Oxidative addition into the aryl bromide forms a Pd(II) species. If subsequent steps (migratory insertion, β-hydride elimination) are slow, side reactions can occur. The Pd(0) can also aggregate into inactive palladium black, especially at high temperatures.

• Causality 2: Incorrect Ligand or Base. The choice of phosphine ligand and base is critical. The ligand stabilizes the palladium center and influences its reactivity. The base is required to regenerate the Pd(0) catalyst at the end of the cycle.[9] An inappropriate base (too weak, too sterically hindered) will stall the cycle.

• Causality 3: β-Hydride Elimination Pathway. Reductive dehalogenation occurs when the aryl-palladium intermediate abstracts a hydride from a source in the reaction mixture (e.g., solvent, amine base) instead of undergoing the productive coupling pathway.

Troubleshooting & Optimization:

• Screen Catalytic Components: If the reaction is failing, systemic variation is key.

  • Palladium Source: Try different precursors like Pd(OAc)₂, Pd₂(dba)₃, or pre-formed Pd(PPh₃)₄.

  • Ligand: Triphenylphosphine (PPh₃) is a common starting point. If it fails, consider more electron-rich and bulky ligands like Buchwald phosphine ligands (e.g., XPhos, SPhos) which can promote oxidative addition and stabilize the catalyst.

  • Base: Common bases include triethylamine (Et₃N), diisopropylethylamine (DIPEA), or inorganic bases like K₂CO₃ or Cs₂CO₃. The choice can be solvent-dependent.

• Solvent and Temperature: Aprotic polar solvents like DMF, DMAc, or acetonitrile are common. Temperature is critical; start around 80°C and increase cautiously if no reaction occurs. Overheating can lead to catalyst decomposition.

• Vinyl Source: While ethylene gas can be used, it is often more convenient to use a surrogate like potassium vinyltrifluoroborate, which is a stable, easy-to-handle solid.

Section 2: Frequently Asked Questions (FAQs)

Q1: For a first-time synthesis, which route is generally recommended?

A1: The Wittig reaction route is often the most straightforward and reliable for synthesizing terminal vinyl groups on an aromatic core. The starting aldehyde is readily accessible, and the reaction itself is one of the most well-established olefination methods in organic chemistry.[6][10] While purification can be challenging due to Ph₃PO, the reaction conditions are generally mild and the pathway is direct. The Heck reaction, while powerful, often requires more extensive optimization of the catalyst system.

Q2: What are the key analytical techniques to confirm the structure and purity of 5-Vinyl-2,3-dihydrobenzofuran?

A2: A combination of spectroscopic and chromatographic methods is essential:

• ¹H NMR (Proton Nuclear Magnetic Resonance): This is the most crucial technique. Look for the characteristic signals of the vinyl group: a doublet of doublets for the proton on the carbon attached to the ring, and two distinct doublets for the terminal CH₂ protons. Also, confirm the presence of the dihydrobenzofuran protons (triplets around 3.2 and 4.5 ppm) and the aromatic protons.

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): Confirm the number of unique carbon atoms, including the two sp² carbons of the vinyl group.

• GC-MS (Gas Chromatography-Mass Spectrometry): This will confirm the molecular weight of the product via the mass-to-charge ratio (m/z) of the molecular ion and provide an indication of purity based on the chromatogram.

• FT-IR (Fourier-Transform Infrared Spectroscopy): Look for characteristic C=C stretching frequencies for the vinyl group and the aromatic ring, as well as C-O stretching for the ether linkage.

Q3: The vinyl group is susceptible to polymerization. What are the best practices for storing the final product?

A3: Vinyl aromatic compounds can polymerize upon exposure to heat, light, or radical initiators.

• Storage Temperature: Store the purified compound in a refrigerator or freezer (-20°C) to minimize thermal polymerization.

• Inhibitor: For long-term storage, it is advisable to add a small amount of a polymerization inhibitor, such as 4-tert-butylcatechol (TBC) or hydroquinone.[11]

• Atmosphere: Store under an inert atmosphere (nitrogen or argon) in a sealed vial to prevent oxidation.

• Light Protection: Use an amber vial or wrap the container in aluminum foil to protect it from light.

Section 3: Detailed Experimental Protocol

Protocol 1: Synthesis of 5-Vinyl-2,3-dihydrobenzofuran via Wittig Reaction

This protocol is a representative procedure and may require optimization based on available laboratory equipment and reagent purity.

Step 1: Ylide Generation

• Under a dry nitrogen atmosphere, add methyltriphenylphosphonium bromide (1.1 equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet.

• Add anhydrous tetrahydrofuran (THF) via syringe.

• Cool the resulting suspension to 0°C in an ice bath.

• Slowly add n-butyllithium (1.05 equivalents, e.g., 1.6 M solution in hexanes) dropwise via syringe over 15 minutes. Ensure the internal temperature does not rise significantly.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. A deep orange or yellow color should develop, indicating the formation of the ylide.

Step 2: Olefination

• In a separate flame-dried flask, dissolve 2,3-dihydrobenzofuran-5-carbaldehyde (1.0 equivalent) in anhydrous THF.

• Cool the ylide solution back down to 0°C.

• Add the aldehyde solution dropwise to the ylide solution over 20-30 minutes.

• Once the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours (overnight). Progress can be monitored by Thin Layer Chromatography (TLC).

Step 3: Workup and Purification

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• To remove the bulk of the triphenylphosphine oxide, triturate the crude residue with cold hexanes or a hexanes/ether mixture, filter, and concentrate the filtrate.

• Purify the resulting crude oil by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield 5-Vinyl-2,3-dihydrobenzofuran as a clear oil.

Section 4: Visualization Diagrams

Caption: The Wittig reaction mechanism for the synthesis of 5-Vinyl-2,3-dihydrobenzofuran.

Caption: A troubleshooting workflow for diagnosing low-yield Wittig reactions.

References

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. [Link]

• Chem LibreTexts. (2018). A Solvent Free Wittig Reaction. [Link]

• Organic Chemistry Portal. (2021). 2,3-Dihydrobenzofuran synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• ARKIVOC. (2010). Mizoroki-Heck cross-couplings of 2-acetyl-5-bromobenzofuran and aryl halides under microwave irradiation. [Link]

• National Institutes of Health. (2023). Wittig and Wittig–Horner Reactions under Sonication Conditions. [Link]

• ScienceOpen. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. [Link]

• National Institutes of Health. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. [Link]

• Chemguide. (n.d.). reaction of aldehydes and ketones with grignard reagents. [Link]

• Sciforum. (n.d.). Synthesis of 2-Phenyl-3-benzoylbenzofurans under Wittig Conditions. [Link]

• ResearchGate. (2020). Ultrasound Promoted Stereoselective Synthesis of 2,3-Dihydrobenzofuran Appended Chalcones at Ambient Temperature. [Link]

• PubChem. (n.d.). 2,3-Dihydrobenzofuran-5-carboxaldehyde. [Link]

• Royal Society of Chemistry. (2017). Total synthesis of natural products containing benzofuran rings. [Link]

• National Institutes of Health. (n.d.). Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor. [Link]

• MDPI. (n.d.). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. [Link]

• Chem LibreTexts. (2023). Reactions with Grignard Reagents. [Link]

• Chem LibreTexts. (2023). Heck Reaction. [Link]

• ChemRxiv. (n.d.). Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclooctane Ligands. [Link]

• National Institutes of Health. (2022). Lewis Acid-Catalyzed 2,3-Dihydrofuran Acetal Ring-Opening Benzannulations toward Functionalized 1-Hydroxycarbazoles. [Link]

• Organic Chemistry Portal. (n.d.). Benzofuran synthesis. [Link]

• Google Patents. (n.d.).

• MDPI. (n.d.). Obtaining 2,3-Dihydrobenzofuran and 3-Epilupeol from Ageratina pichinchensis (Kunth) R.King & Ho.Rob. Cell Cultures Grown in Shake Flasks under Photoperiod and Darkness, and Its Scale-Up to an Airlift Bioreactor for Enhanced Production. [Link]

• ResearchGate. (n.d.). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. [Link]

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• 2. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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Preventing premature polymerization of 5-Vinyl-2,3-dihydrobenzofuran

Technical Support Center: 5-Vinyl-2,3-dihydrobenzofuran

Welcome to the technical support resource for 5-Vinyl-2,3-dihydrobenzofuran. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the handling, storage, and use of this reactive vinyl monomer. Our goal is to provide not just protocols, but the scientific reasoning behind them, ensuring your experiments are both successful and safe.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common queries regarding the stability of 5-Vinyl-2,3-dihydrobenzofuran.

Q1: My freshly ordered bottle of 5-Vinyl-2,3-dihydrobenzofuran contains a small amount of white solid. Is it still usable?

A: The white solid is likely a small amount of polymer that has formed during transport or storage. While the presence of some polymer doesn't render the entire bottle unusable, it is a critical indicator that the monomer is active and requires careful handling. You will need to separate the liquid monomer from the solid polymer before use, typically by decanting or filtration. It is also a strong signal to check your storage conditions immediately to prevent further polymerization.

Q2: What are the primary causes of premature polymerization for this monomer?

A: 5-Vinyl-2,3-dihydrobenzofuran, like other vinyl aromatic compounds such as styrene, primarily polymerizes through a free-radical mechanism.[1][2] The main triggers for initiating this unwanted chain reaction are:

• Heat: Elevated temperatures increase the rate of spontaneous radical formation.[2]

• Light (UV): UV radiation provides the energy to initiate radical formation.

• Oxygen: While oxygen can sometimes act as an inhibitor, it can also form peroxides, especially in unstabilized monomers, which then decompose to initiate polymerization.[2][3]

• Contaminants: Impurities like metal ions (e.g., from rust) or residual initiators from synthesis can trigger polymerization.[1]

Q3: The product datasheet mentions an inhibitor. What is it and why is it necessary?

A: To ensure a stable shelf life, 5-Vinyl-2,3-dihydrobenzofuran is shipped with a small amount of a polymerization inhibitor.[4] These are chemical compounds that scavenge free radicals, effectively stopping the polymerization chain reaction before it can begin.[] Common inhibitors for vinyl monomers include phenolic compounds like 4-tert-butylcatechol (TBC) or 4-methoxyphenol (MEHQ).[2] They are essential for safe storage and transport.[3]

Q4: Do I need to remove the inhibitor before my experiment?

A: Yes, in most cases. The inhibitor will interfere with your intended polymerization reaction (e.g., in creating a specific co-polymer) or could potentially interfere with other sensitive chemical transformations. It is standard practice to remove the inhibitor immediately before use.[4][6]

Q5: What is the safest way to store 5-Vinyl-2,3-dihydrobenzofuran?

A: Proper storage is the most critical step in preventing premature polymerization.[7] Store the monomer in a cool, dark, and well-ventilated area, away from direct sunlight and sources of heat.[8][9] An explosion-proof refrigerator is ideal. Ensure the container is tightly sealed to prevent contamination. It is also crucial to check the date of receipt and the manufacturer's recommended shelf life.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed protocols and explanations for resolving specific experimental problems.

Issue 1: Monomer Polymerized During Storage

Symptoms:

• The entire bottle's contents have solidified.

• The liquid monomer has become highly viscous or gel-like.

• Significant amounts of white precipitate are present.

Root Cause Analysis: This indicates a failure in storage protocol or that the inhibitor has been depleted. The polymerization of vinyl monomers is an exothermic process; once it begins, the heat generated accelerates the reaction, leading to a runaway effect.[2][3] This can be extremely dangerous, potentially causing container over-pressurization.[10]

Corrective Action Protocol:

• Safety First: If you observe a runaway reaction (container is hot, bulging, or venting), evacuate the area and alert safety personnel immediately. DO NOT attempt to open or move the container.

• Disposal: If the monomer has already solidified, it is generally not salvageable. The material should be disposed of according to your institution's hazardous waste guidelines.[7] Label the container clearly as "Polymerized 5-Vinyl-2,3-dihydrobenzofuran."

• Preventative Measures:

  • Audit Storage Conditions: Verify that your storage location is consistently cool (typically 2-8°C) and dark.

  • Implement a "First-In, First-Out" System: Use older stock before new stock to ensure the inhibitor is not depleted over time.

  • Check Inhibitor Levels: For long-term storage, it may be necessary to periodically check the inhibitor concentration and add more if required, though this is an advanced procedure.

Mechanism of Inhibition

To understand why these failures occur, it's essential to visualize the polymerization process. Free-radical polymerization proceeds in three stages: initiation, propagation, and termination. An inhibitor works by intercepting the highly reactive radical species during the initiation or propagation phase, forming a stable, non-reactive radical that cannot continue the chain.

Caption: Free-radical polymerization and inhibitor interception pathway.

Issue 2: Monomer Polymerizes During an Experiment (e.g., Distillation)

Symptoms:

• The solution in the distillation flask rapidly becomes viscous or solidifies.

• A sudden, uncontrolled increase in temperature is observed.

Root Cause Analysis: This is a classic sign of thermally induced polymerization.[2] Standard distillation, even under reduced pressure, can provide enough heat to overcome the energy barrier for radical initiation, especially after the inhibitor has been removed.

Experimental Protocol: Safe Removal of Inhibitor

There are two primary methods for removing phenolic inhibitors like TBC or MEHQ.

Method 1: Alkaline Wash (Preferred for most applications)

This method is fast, efficient, and avoids heating the monomer.

• Preparation: In a separatory funnel, place the required volume of 5-Vinyl-2,3-dihydrobenzofuran.

• Extraction: Add an equal volume of cold 1 M sodium hydroxide (NaOH) solution. Stopper the funnel and shake gently for 1 minute, periodically venting to release any pressure. The phenolic inhibitor will be deprotonated to its water-soluble sodium salt.[6]

• Separation: Allow the layers to separate. Drain the lower aqueous layer (which will be colored if TBC is present).

• Repeat: Repeat the wash 2-3 times with fresh NaOH solution until the aqueous layer is colorless.

• Water Wash: Wash the monomer with an equal volume of deionized water to remove any residual NaOH.

• Drying: Drain the monomer into a clean flask and dry it over a suitable agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration: Filter the dried monomer to remove the drying agent.

• Immediate Use: Crucially, use the inhibitor-free monomer immediately. It is now highly susceptible to polymerization.[11]

Method 2: Vacuum Distillation (Use with extreme caution)

This method should only be used if trace amounts of water from the wash are unacceptable for the subsequent reaction.

• Pre-treatment: It is wise to first perform the alkaline wash to remove the bulk of the non-volatile inhibitor, which would otherwise concentrate in the distillation pot.

• Add a Retarder: Add a small amount of a less potent, high-temperature inhibitor or "retarder" (e.g., phenothiazine) to the distillation flask to provide some protection against runaway polymerization.[1]

• Apparatus: Use a clean, dry distillation apparatus. Ensure all ground glass joints are properly lubricated to prevent seizing.

• Vacuum: Apply a vacuum sufficient to lower the boiling point of the monomer significantly, minimizing thermal stress.

• Heating: Use a water or oil bath for gentle, even heating. Never heat the flask to dryness , as concentrated peroxides or residual inhibitors can be explosive.

• Collection: Collect the distilled monomer in a receiver flask that is cooled in an ice bath and protected from light.

• Storage of Distillate: If the purified monomer is not for immediate use, a fresh amount of inhibitor (e.g., TBC) must be added to the collection flask.

Caption: Step-by-step workflow for safe inhibitor removal via alkaline wash.

Part 3: Data Summary & Reference Tables

For quick reference, the following table summarizes common inhibitors used for vinyl aromatic monomers. The choice depends on the required storage duration and processing conditions.

Inhibitor Name	Acronym	Typical Conc. (ppm)	Mechanism	Advantages	Disadvantages
4-tert-Butylcatechol	TBC	10 - 50	Radical Scavenger (Phenolic)	Highly effective in presence of O₂; Easily removed by alkaline wash.	Less effective under anaerobic conditions.[12]
4-Methoxyphenol	MEHQ	10 - 200	Radical Scavenger (Phenolic)	Good general-purpose inhibitor for storage.[3]	Requires oxygen to be fully effective.[3]
Phenothiazine	PTZ	10 - 100	Radical Scavenger	Very effective, especially at higher temperatures (retarder).[1][3]	Can discolor the monomer; More difficult to remove.[1]
TEMPO	TEMPO	5 - 50	Stable Radical	Highly effective radical trap; Oxygen is not required.[2][4]	More expensive; Can be volatile.

References

• The control of runaway polymerisation reactions by inhibition techniques. IChemE.
• Goldfein, M.D., Gladyshev, G.P., & Trubnikov, A.V. (1996). Kinetics and Mechanism of the Inhibited Polymerization of Vinyl Monomers. Polymer Yearbook 13. CRC Press.
• Inhibition and Retardation of Vinyl Polymerization. Chemical Reviews.
• SiYPro® S751. Evonik.
• Chopra, D., et al. (2023).
• Asymmetric Cationic Polymerization of Benzofuran through a Reversible Chain-Transfer Mechanism. Journal of the American Chemical Society.
• A method for inhibiting premature polymerization of vinyl aromatic monomers.
• Vinyl Chloride Summary.
• Stabilisation of vinyl monomers by compositions based on alkylhydroxylamines.
• PVC Heat Stabilizers: Role, Types and Ingredient Selection. SpecialChem.
• Asymmetric Cationic Polymerization of Benzofuran through a Reversible Chain-Transfer Mechanism: Optically Active Polybenzofuran.
• Abnormal Groups in Vinyl Polymers. ScienceDirect.
• VCM - Vinyl Chloride Monomer Safety D
• A Brief Discussion on Polymeriz
• Handling Reactive Chemicals: Precautions and Tips. Cal-Star. (2024).
• MSDS Vinyl. Herculite.
• Polymeris
• Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive Chemicals. University of Notre Dame Risk Management and Safety.
• Understanding Vinyl Acetate Polymerization Accidents.
• Polymerization Reactor Problems and Solutions. Jinzong Machinery. (2024).
• Polymeriz
• What is high performance polymerization inhibitor?. Wako Pure Chemical Industries.
• PVC Stabilizers. Alfa Chemistry.
• Understanding vinyl acetate polymeris
• Stabilization of aromatic vinyl compounds against polymerization.
• Reactivity of Benzofuran Derivatives.
• What is the classification and mechanism of polymerization inhibitors?. Longchang Chemical. (2022).

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• 1. icheme.org [icheme.org]
• 2. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 3. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Brief Discussion on Polymerization Inhibitors - LISKON [liskonchem.com]
• 6. longchangchemical.com [longchangchemical.com]
• 7. cal-star.com [cal-star.com]
• 8. westlake.com [westlake.com]
• 9. westlake.com [westlake.com]
• 10. icheme.org [icheme.org]
• 11. researchgate.net [researchgate.net]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Characterization of Impurities in 5-Vinyl-2,3-dihydrobenzofuran

Welcome to the technical support resource for the analytical characterization of 5-Vinyl-2,3-dihydrobenzofuran. This guide is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to support the robust identification, quantification, and control of impurities.

Introduction: Why Impurity Profiling of 5-Vinyl-2,3-dihydrobenzofuran is Critical

5-Vinyl-2,3-dihydrobenzofuran is a key building block in the synthesis of various pharmacologically active molecules. The purity of this intermediate is paramount, as any impurities present can be carried through subsequent synthetic steps, potentially impacting the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[1][2] Unwanted chemical entities, even at trace levels, can possess undesirable toxicological properties or affect the manufacturability of the drug product.[3]

Therefore, a comprehensive understanding and rigorous control of the impurity profile are not just a matter of good science but a critical regulatory requirement. This guide provides a practical framework for tackling the challenges associated with this specific molecule, grounded in established analytical principles and regulatory expectations.[4][5]

Section 1: Understanding the Impurity Landscape

Impurities in 5-Vinyl-2,3-dihydrobenzofuran can originate from several sources throughout its lifecycle. A proactive approach to characterization begins with understanding these potential sources.[1]

• Synthesis-Related Impurities: These include residual starting materials, intermediates, by-products from competing reaction pathways, and reagents or catalysts.[1] Given the various synthetic routes to the 2,3-dihydrobenzofuran core, a wide range of impurities is possible.[6][7]

• Degradation Products: The vinyl group and the dihydrofuran ring are susceptible to degradation under stress conditions such as exposure to acid, base, light, heat, or oxidizing agents.[4] This can lead to the formation of oxides, aldehydes, or ring-opened products.[8][9]

• Storage and Shipping Impurities: Improper storage conditions can accelerate degradation or introduce contaminants from container-closure systems.

Table 1: Potential Impurities in 5-Vinyl-2,3-dihydrobenzofuran Samples

Impurity Type	Potential Structure/Class	Potential Source	Primary Analytical Technique
Process Impurity	Isomers (e.g., 6-Vinyl or 7-Vinyl-2,3-dihydrobenzofuran)	Synthesis By-product	GC-MS, HPLC-UV/MS, NMR
Process Impurity	Residual 2,3-dihydrobenzofuran	Incomplete Vinylation	GC-MS, HPLC-UV
Process Impurity	Dimerization Products	Synthesis/Storage	HPLC-UV/MS, LC-MS
Degradation Product	5-Acetyl-2,3-dihydrobenzofuran	Oxidation of vinyl group	HPLC-UV/MS, GC-MS
Degradation Product	Ring-opened phenols	Hydrolysis/Cleavage	LC-MS, GC-MS
Inorganic Impurity	Residual Palladium (from coupling reactions)	Catalyst Carryover	ICP-MS
Residual Solvent	Toluene, DMF, Acetonitrile, etc.	Manufacturing Process	Headspace GC-MS

Section 2: Analytical Strategy & Workflow

A robust analytical strategy is multi-faceted, employing orthogonal techniques to detect, identify, and quantify all potential impurities. The general workflow involves high-throughput screening followed by detailed characterization of any detected impurities.

Caption: General Workflow for Impurity Characterization.

Section 3: Troubleshooting Guides

This section addresses common issues encountered during the analysis of 5-Vinyl-2,3-dihydrobenzofuran samples.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for impurity profiling due to its high resolution and sensitivity.[10]

Q1: I'm seeing significant peak tailing for the main 5-Vinyl-2,3-dihydrobenzofuran peak. What is the likely cause and how can I fix it?

A1: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase.

• Causality: The silica backbone of C18 columns has residual, acidic silanol groups (-Si-OH). If your analyte has basic character, it can interact with these sites ionically, causing a portion of the molecules to lag behind the main band, resulting in a tailed peak.

• Troubleshooting Steps:

  • Use a Buffered Mobile Phase: Introduce a buffer (e.g., 10-20 mM phosphate or acetate) at a pH of 2.5-3.5. This low pH protonates the silanol groups, effectively "masking" them and preventing the secondary interaction.

  • Use a Low-Bleed, End-Capped Column: Modern columns are often "end-capped" to block most residual silanols. Ensure you are using a high-quality, base-deactivated column suitable for pharmaceutical analysis.

  • Reduce Sample Concentration: Column overload can also cause tailing. Try injecting a 2-fold or 5-fold dilution of your sample to see if the peak shape improves. If it does, you are likely exceeding the column's loading capacity.

Q2: A new, small peak has appeared in my stability samples, but it's co-eluting with another known impurity. How can I resolve them?

A2: Co-elution requires modification of the method's selectivity.

• Causality: Selectivity in reversed-phase HPLC is primarily driven by the mobile phase composition and the stationary phase chemistry. To separate two compounds, you must alter the thermodynamic partitioning between these two phases.

• Troubleshooting Steps:

  • Modify Organic Solvent: If you are using acetonitrile, try substituting it with methanol (or a combination). Methanol is a hydrogen-bond donor and will have different interactions with your analytes compared to acetonitrile, often leading to changes in elution order and improved resolution.

  • Adjust Mobile Phase pH: A small change in pH (e.g., ± 0.5 units) can significantly alter the retention of ionizable impurities, often resolving them from non-ionizable ones.

  • Change the Column: Switch to a column with a different stationary phase. If you are using a C18, a Phenyl-Hexyl or a Cyano (CN) column will offer different pi-pi and dipole-dipole interactions, respectively, providing a completely different selectivity profile.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for volatile and thermally stable impurities, and excellent for isomer separation.[11][12]

Q1: I suspect I have a positional isomer of 5-Vinyl-2,3-dihydrobenzofuran, but the mass spectra are nearly identical. How can I confirm this?

A1: This is a classic challenge where mass spectrometry alone is insufficient. Isomers often produce identical or very similar fragmentation patterns.[12]

• Causality: Electron Ionization (EI) mass spectra are dependent on the molecule's fragmentation pathways. Positional isomers often have the same fragments, just with different relative abundances that can be hard to distinguish.

• Troubleshooting Steps:

  • Rely on Chromatographic Separation: The primary confirmation will be a difference in retention time. Use a long, high-resolution capillary column (e.g., 30-60m) and a slow temperature gradient to maximize the separation between the isomers. Spike your sample with a synthesized standard of the suspected isomer to confirm retention time matching.

  • Use Chemical Ionization (CI): Switch the MS source from EI to CI. CI is a "softer" ionization technique that often preserves the molecular ion ([M+H]+). While fragmentation is reduced, subtle differences in the molecular ion stability between isomers can sometimes be observed.[13]

  • Consider GC-VUV: Gas Chromatography with Vacuum Ultraviolet spectroscopy is a powerful technique for distinguishing isomers. Aromatic positional isomers often have distinct and reproducible absorbance spectra in the VUV range, providing orthogonal confirmation to MS.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for the structural elucidation of unknown impurities.[11][14]

Q1: I've isolated an unknown impurity, but the signal-to-noise ratio in the 1H NMR spectrum is too low for confident structural assignment.

A1: Low signal-to-noise is a common issue with trace impurities.

• Causality: The signal in an NMR experiment is proportional to the number of nuclei in the sample and the number of scans acquired. For a dilute sample, you need to maximize both.

• Troubleshooting Steps:

  • Increase the Number of Scans: This is the most straightforward approach. The signal-to-noise ratio increases with the square root of the number of scans. If you ran 64 scans, try running 256 or even 1024 scans. This will require a longer acquisition time.

  • Use a High-Field Instrument: If available, use a higher field NMR (e.g., 600 or 800 MHz instead of 400 MHz). Both sensitivity and spectral dispersion increase at higher field strengths.

  • Use a Cryoprobe: A cryogenically cooled probe can increase the signal-to-noise ratio by a factor of 3-4 compared to a standard room-temperature probe, which is often sufficient to characterize very small amounts of material.

  • Optimize Sample Preparation: Ensure you are using a high-quality deuterated solvent (e.g., DMSO-d6 or CDCl3) and a micro-NMR tube to maximize the concentration of your sample within the detection coil.

Section 4: Detailed Experimental Protocol

This section provides a starting point for a stability-indicating reversed-phase HPLC-UV method for the quantification of impurities in 5-Vinyl-2,3-dihydrobenzofuran.

Protocol: Stability-Indicating HPLC-UV Method

• Instrumentation:

  • HPLC or UPLC system with a photodiode array (PDA) or multi-wavelength UV detector.

  • Analytical column: C18, 100 x 4.6 mm, 2.7 µm particle size (or similar).

• Reagents and Materials:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Trifluoroacetic Acid (TFA)

  • 5-Vinyl-2,3-dihydrobenzofuran reference standard and sample.

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or λmax of the primary impurity)

  • Injection Volume: 5 µL

  • Sample Concentration: 1.0 mg/mL in 50:50 Acetonitrile:Water

• Gradient Elution Program:

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

• System Suitability:

  • Inject a standard solution six times.

  • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area < 2.0%; Tailing factor for the main peak between 0.8 and 1.5.

• Analysis and Calculation:

  • Calculate the percentage of each impurity using the formula for percent area normalization: % Impurity = (Area of Impurity Peak / Total Area of All Peaks) x 100

• Rationale: The use of TFA as a mobile phase modifier serves a dual purpose: it acts as an ion-pairing agent and maintains a low pH to ensure sharp peaks for both acidic and basic compounds. A gradient method is employed to ensure that both early-eluting polar impurities and late-eluting non-polar impurities (like dimers) are effectively separated and eluted within a reasonable runtime.[15]

Caption: Logical Flow for HPLC Troubleshooting.

Section 5: Frequently Asked Questions (FAQs)

Q1: What are the regulatory limits for impurities in a drug substance intermediate like 5-Vinyl-2,3-dihydrobenzofuran?

A1: While intermediates are not subject to the same strict limits as a final API, the principles of the ICH Q3A guideline are highly relevant.[16][17] The goal is to control impurities that may carry over to the final drug substance. The identification and qualification thresholds for impurities in a final API are based on the maximum daily dose (MDD). For an MDD of ≤ 2 g/day , the identification threshold is 0.10% and the qualification threshold is 0.15% or 1.0 mg total daily intake, whichever is lower.[18] It is best practice to control any impurity in the intermediate to well below these levels.

Table 2: ICH Q3A Impurity Thresholds (for Drug Substance with MDD ≤ 2g/day)

Threshold Type	Threshold Value	Requirement
Reporting	0.05%	Impurities at or above this level must be reported in regulatory filings.[19]
Identification	0.10%	Impurities at or above this level must be structurally identified.[19]
Qualification	0.15%	The biological safety of impurities at or above this level must be established.[19]

Q2: I have performed forced degradation studies and found a significant new impurity under oxidative conditions. What are my next steps?

A2: Forced degradation (or stress testing) is designed to identify likely degradation pathways and to demonstrate the specificity of your analytical method (i.e., that it is "stability-indicating").[20][21]

• Characterize the Impurity: The first step is to determine the structure of this new degradant. Use LC-MS to get an accurate mass and fragmentation pattern, then isolate a small amount (using preparative HPLC or SFC) for definitive structural elucidation by NMR.

• Assess the Pathway: Understanding the structure will help you propose a degradation mechanism. For 5-Vinyl-2,3-dihydrobenzofuran, oxidation could occur at the vinyl group (forming an epoxide, aldehyde, or carboxylic acid) or on the aromatic ring.

• Develop a Control Strategy: If this impurity could realistically form under normal storage conditions, you must control for it. This may involve adding a specification for this impurity in your release testing, recommending specific storage conditions (e.g., "protect from light," "store under inert atmosphere"), or evaluating different packaging options.

Q3: How do I handle an unknown impurity that is consistently present in my samples but for which I have no reference standard?

A3: This is a common situation. You can still control the impurity using a validated analytical method.

• Relative Response Factor (RRF): For quantification without a standard, you can determine the RRF of the impurity relative to the main compound. This involves isolating a small, pure sample of the impurity and comparing its UV response (or other detector response) to that of your main compound at the same concentration. If isolation is not feasible, an RRF of 1.0 is often assumed, but this should be clearly justified.

• Method Validation: The analytical method should be validated for this unknown impurity to the extent possible. This includes demonstrating specificity (resolution from other peaks), linearity (if a standard is available), and precision at the target limit.

References

• Casale, J. F., & Hays, P. A. (n.d.). The Characterization of 5- and 6-(2-Aminopropyl)-2,3-dihydrobenzofuran. Microgram Journal, 8(2).

• Helal, M. A., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3719. Available at: [Link]

• Dubey, S., et al. (2018). Impurity profiling and drug characterization: backdrop and approach. Indo American Journal of Pharmaceutical Sciences, 05(04), 2499-2515. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Benzofurans. Available at: [Link]

• ICH. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). Available at: [Link]

• Suryawanshi, V. S., et al. (2024). Synthesis and Characterization of Benzofuran Derivatives having Pyrimidine Moiety as Antimicrobial Agents. ResearchGate. Available at: [Link]

• Eawag. (1997). Dibenzofuran Degradation Pathway. Eawag-BBD. Available at: [Link]

• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance. Available at: [Link]

• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. Available at: [Link]

• ResearchGate. (n.d.). Mass spectrum of Benzofuran, 2,3,-dihydro with retention time (RT)= 6.777. Available at: [Link]

• ResearchGate. (n.d.). Metabolic pathways for degradation of dibenzofuran by Pseudomonas sp. strain ISTDF1. Available at: [Link]

• ScienceOpen. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. Available at: [Link]

• Dong, M. W. (2022). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. LCGC North America, 40(12), 564-571.

• ResearchGate. (2023). Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. Available at: [Link]

• Alonso, D. E., et al. (n.d.). Analysis of Polymer Extracts by Gas Chromatography-High Resolution Time-of-Flight Mass Spectrometry With Electron and Chemical Ionization.

• FDA. (2008). Guidance for Industry - Q3A Impurities in New Drug Substances. Available at: [Link]

• Connelly, J. C., et al. (2002). Application of directly coupled high performance liquid chromatography-NMR-mass spectometry and 1H NMR spectroscopic studies to the investigation of 2,3-benzofuran metabolism in Sprague-Dawley rats. Drug Metabolism and Disposition, 30(12), 1357-63.
• Google Patents. (n.d.).

• Shaikh, T., et al. (2019). Impurities Characterization in Pharmaceuticals: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 15(4), 46-64. Available at: [Link]

• Ciaffo, G. M., et al. (2021). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 26(11), 3362. Available at: [Link]

• Singh, R., et al. (2020). Development of Impurity Profiling Methods Using Modern Analytical Techniques.

• Pharmacia. (2020). HPLC method for simultaneous determination of impurities and degradation products in Cardiazol. Available at: [Link]

• Verduin, J., et al. (2020). Distinguishing drug isomers in the forensic laboratory: GC-VUV in addition to GC-MS for orthogonal selectivity and the use of library match scores as a new source of information. Forensic Science International, 307, 110118. Available at: [Link]

• ResearchGate. (2025). Synthesis and Characterization of Dibenzofuran Derivatives. Available at: [Link]

• Martineau, E., et al. (2022). Characterization of new psychoactive substances by integrating benchtop NMR to multi-technique databases. Magnetic Resonance in Chemistry, 60(11), 1045-1056. Available at: [Link]

• International Journal of Pharmaceutical Investigation. (n.d.). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. Available at: [Link]

• Anumolu, P. D., et al. (2015). Stability Indicating Liquid Chromatographic Method for the Simultaneous Determination of Rosuvastatin and Ezetimibe in Pharmaceutical Formulations. Iranian Journal of Pharmaceutical Research, 14(1), 175-184. Available at: [Link]

• Kranenburg, R. F., et al. (2020). Benefits of derivatization in GC–MS-based identification of new psychoactive substances. Forensic Chemistry, 20, 100273.

• ResearchGate. (n.d.). Proposed pathway for the initial steps of dibenzofuran degradation in P. lilacinus SBUG 1093. Available at: [Link]

• Kumar, A., et al. (2014). Development and Validation of Stability Indicating RP-UPLC Method for Simultaneous Determination in Fixed Dose Combination of Ezetimibe and Simvastatin. Journal of Chromatographic Science, 52(8), 819-826. Available at: [Link]

• BJSTR. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• ResearchGate. (n.d.). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. Available at: [Link]

• Abbate, V., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 13025-13037.

• IJNRD. (2023). Impurity Profiling of Drugs: A Review. International Journal of Novel Research and Development, 8(6). Available at: [Link]

• Neliti. (n.d.). Development of stability indicating, validated single dissolution method for simultaneous estimation. Available at: [Link]

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. Available at: [Link]

• Rapeti, D., et al. (2021). A Validated Stability-Indicating Gradient RP-HPLC Method for the Determination of Four Process-Related Impurities in Ezetimibe Drug Substance. International Journal of Pharmaceutical Sciences and Research, 12(1), 217-225. Available at: [Link]

• Kobayashi, K., et al. (2007). A Facile Synthesis of 1,3-Dihydroisobenzofurans Using Iodocyclization of 2-Vinylbenzyl Alcohols. Heterocycles, 74, 973-981.

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Technical Support Center: Stereoselective Reactions with 5-Vinyl-2,3-dihydrobenzofuran

Welcome to the technical support center dedicated to enhancing the stereoselectivity of reactions involving 5-Vinyl-2,3-dihydrobenzofuran. This guide is structured to provide researchers, medicinal chemists, and process development scientists with practical, in-depth solutions to common stereochemical challenges. The question-and-answer format is designed to directly address specific issues you may encounter during your synthetic campaigns.

Section 1: Asymmetric Epoxidation of the Vinyl Group

The conversion of the vinyl moiety of 5-Vinyl-2,3-dihydrobenzofuran into a chiral epoxide is a critical transformation, yielding a versatile intermediate for further functionalization. However, achieving high enantioselectivity can be challenging.

Frequently Asked Questions (FAQs): Asymmetric Epoxidation

Question: We are observing low enantiomeric excess (e.e.) in the Jacobsen-Katsuki epoxidation of 5-Vinyl-2,3-dihydrobenzofuran. What are the primary factors to investigate?

Answer: Low enantioselectivity in the Jacobsen-Katsuki epoxidation is a common issue that can often be resolved by systematic optimization.[1][2] The primary factors to consider are the catalyst structure, the choice of oxidant, and the reaction conditions. The C2 symmetric manganese(III) salen-like ligand is crucial for inducing chirality.[1]

Key troubleshooting points include:

• Catalyst Integrity: Ensure the chiral Mn(salen) catalyst is pure and has not degraded. Impurities can significantly impact stereocontrol.

• Axial Donor Ligands: The presence of an axial donor ligand, such as N-methylmorpholine N-oxide (NMO) or pyridine N-oxide, can significantly enhance both the rate and enantioselectivity of the reaction. Experiment with different donors and concentrations.

• Oxidant Choice: While commercial bleach (NaOCl) is common, its pH and concentration can vary. Using buffered bleach or alternative oxidants like m-CPBA with NMO can provide more consistent results.

• Temperature: Lowering the reaction temperature (e.g., from room temperature to 0 °C or -20 °C) generally increases enantioselectivity by favoring the more ordered transition state.

Question: Can enzymatic epoxidation be a viable alternative for achieving high enantioselectivity with vinyl dihydrobenzofurans?

Answer: Yes, enzymatic epoxidation is an excellent alternative and can provide complementary stereoselectivity. For instance, mutants of the styrene monooxygenase SeStyA have been successfully employed for the stereo-complementary epoxidation of 4-vinyl-2,3-dihydrobenzofuran, a close structural analog.[3] These biocatalysts can produce either the (R)- or (S)-epoxide in high enantiomeric excess (>99% e.e.), depending on the specific enzyme mutant used.[3] This approach is particularly valuable when specific enantiomers are required and chemical methods yield unsatisfactory results.

Troubleshooting Guide: Improving Enantiomeric Excess in Jacobsen Epoxidation

Issue	Potential Cause	Recommended Solution
Low e.e. (<50%)	1. Catalyst degradation. 2. Suboptimal axial donor. 3. Inconsistent oxidant quality.	1. Use freshly prepared or purified Mn(salen) catalyst. 2. Screen various axial donors (e.g., NMO, pyridine N-oxide, DMAP). 3. Use buffered bleach or a combination of m-CPBA and NMO.
Moderate e.e. (50-85%)	1. Reaction temperature is too high. 2. Solvent effects.	1. Decrease the reaction temperature incrementally (e.g., to 0 °C, then -20 °C). 2. Screen solvents with varying polarity (e.g., CH₂Cl₂, CH₃CN, toluene).
Inconsistent Results	1. Presence of water or impurities. 2. Variable oxidant pH.	1. Use anhydrous solvents and reagents. Consider adding activated molecular sieves. 2. Buffer the reaction mixture, especially when using NaOCl.

Experimental Protocol: Optimized Jacobsen-Katsuki Epoxidation

Objective: To achieve high enantioselectivity in the epoxidation of 5-Vinyl-2,3-dihydrobenzofuran.

Methodology:

• To a solution of 5-Vinyl-2,3-dihydrobenzofuran (1.0 equiv) in CH₂Cl₂ (0.1 M) at 0 °C, add powdered 4Å molecular sieves.

• Add pyridine N-oxide (0.25 equiv) as an axial donor ligand.

• Add the chiral (R,R)-Jacobsen's catalyst (0.05 equiv).

• Stir the mixture for 15 minutes at 0 °C.

• Slowly add a buffered solution of NaOCl (1.5 equiv, pH ~11) over 1 hour, maintaining the temperature at 0 °C.

• Monitor the reaction by TLC. Upon completion, quench with a saturated aqueous solution of Na₂SO₃.

• Separate the layers and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Section 2: Sharpless Asymmetric Dihydroxylation

The Sharpless Asymmetric Dihydroxylation (AD) is a powerful and reliable method for converting alkenes into chiral vicinal diols with predictable stereochemistry.[4][5][6]

Frequently Asked Questions (FAQs): Sharpless Asymmetric Dihydroxylation

Question: We are performing a Sharpless AD on 5-Vinyl-2,3-dihydrobenzofuran and the diastereoselectivity is poor. What could be the cause?

Answer: Poor diastereoselectivity in a Sharpless AD reaction is often due to a competing non-enantioselective reaction pathway.[7] This can be caused by several factors:

• Low Ligand Concentration: If the concentration of the chiral quinine ligand is too low relative to the olefin, a background, non-selective dihydroxylation can occur, eroding the overall stereoselectivity.[7]

• Reaction Temperature: While the reaction is often robust, higher temperatures can lead to a decrease in selectivity.

• pH of the Reaction Mixture: The catalytic cycle is sensitive to pH. A stable, slightly basic pH is required for optimal performance. The use of a K₂CO₃/K₃Fe(CN)₆ buffer system is standard for this reason.[6]

• Slow Hydrolysis Step: A slow hydrolysis of the osmate ester intermediate can lead to a secondary catalytic cycle that often exhibits lower enantioselectivity. Adding methanesulfonamide (CH₃SO₂NH₂) can accelerate this step and improve the outcome.[7]

Question: How do we choose between AD-mix-α and AD-mix-β to obtain a specific diol enantiomer?

Answer: The choice between AD-mix-α and AD-mix-β determines which face of the vinyl group is hydroxylated, leading to enantiomeric products. A mnemonic developed by Sharpless is highly predictive. For 5-Vinyl-2,3-dihydrobenzofuran, the dihydrobenzofuran moiety is the largest substituent on the double bond.

• AD-mix-β (containing the (DHQD)₂PHAL ligand) typically delivers the hydroxyl groups to the "top face" of the alkene when drawn in a specific orientation, leading to the (R,S)-diol.

• AD-mix-α (containing the (DHQ)₂PHAL ligand) delivers the hydroxyl groups to the "bottom face," yielding the (S,R)-diol.[6][7][8]

For analogous 5-aryl-2-vinylfurans, the Sharpless AD reaction has been shown to produce diols in high enantioexcess.[4]

Troubleshooting Guide: Optimizing Sharpless Asymmetric Dihydroxylation

Issue	Potential Cause	Recommended Solution
Low e.e. or d.r.	1. Olefin concentration too high. 2. Non-selective background reaction. 3. Suboptimal pH.	1. Ensure slow addition of the olefin or use a higher dilution. 2. Add methanesulfonamide (1 equiv) to accelerate the desired catalytic cycle. 3. Ensure the AD-mix reagents are fully dissolved and the buffer is effective.
Slow Reaction	1. Inefficient re-oxidation of Os(VI). 2. Low temperature.	1. Ensure the re-oxidant (K₃Fe(CN)₆ or NMO) is fresh and active. 2. While lower temperatures can improve selectivity, ensure the reaction is proceeding. 0 °C to room temperature is a typical range.
Low Yield	1. Product decomposition during workup. 2. Incomplete reaction.	1. Quench the reaction with a solid sulfite like Na₂SO₃ to avoid harsh conditions. 2. Allow the reaction to run for a longer period (monitor by TLC).

Workflow Diagram: Sharpless Asymmetric Dihydroxylation

Caption: Workflow for Sharpless Asymmetric Dihydroxylation.

Section 3: Stereoselective Mizoroki-Heck Reaction

The Mizoroki-Heck reaction is a powerful tool for C-C bond formation, but controlling the stereoselectivity of the resulting double bond and any newly formed stereocenters can be complex.

Frequently Asked Questions (FAQs): Mizoroki-Heck Reaction

Question: We are attempting an asymmetric Heck reaction with 5-Vinyl-2,3-dihydrobenzofuran and a cyclic alkene, but are obtaining a racemic product. How can we induce enantioselectivity?

Answer: Achieving high enantioselectivity in a Heck reaction requires the use of a chiral ligand that can effectively control the facial selectivity of the migratory insertion step. Standard phosphine ligands like PPh₃ will not induce chirality. You must employ a chiral ligand system.

• Chiral Ligands: Bidentate phosphine ligands with C₂ symmetry, such as (R)-BINAP or (S)-BINAP, are classic choices. P,N-ligands, like those derived from ketopinic acid, have also proven highly effective in asymmetric Heck reactions, yielding products with excellent enantioselectivity.[9][10]

• Catalyst Precursor: The choice of palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) can influence the active catalytic species and, consequently, the stereochemical outcome.

• Counterion/Additive Effects: The nature of the halide or triflate on the coupling partner is crucial. Triflate precursors are often used in asymmetric Heck reactions as they favor a cationic pathway that can enhance enantiocontrol.

Question: Our Heck reaction is producing a mixture of E/Z isomers. How can we improve the stereoselectivity of the double bond?

Answer: The stereoselectivity of the double bond is determined during the β-hydride elimination step. The syn-elimination from the palladium-alkyl intermediate is typically favored. To improve selectivity:

• Ligand Choice: Bulky electron-rich phosphine ligands can influence the conformation of the intermediate prior to elimination, favoring the formation of one isomer.

• Reaction Conditions: Under oxidative Heck conditions using a Pd(II)/sulfoxide catalytic system, palladium-hydride isomerizations, which can scramble the double bond geometry, are often suppressed.[11] This can lead to excellent E:Z selectivities.

Logical Diagram: Factors Influencing Heck Reaction Stereoselectivity

Caption: Key factors controlling stereoselectivity in the Heck reaction.

Section 4: Diastereoselective Diels-Alder Reaction

5-Vinyl-2,3-dihydrobenzofuran can potentially act as a diene in a Diels-Alder reaction, offering a route to complex polycyclic structures. Controlling both the endo/exo selectivity and the π-facial selectivity is paramount.

Frequently Asked Questions (FAQs): Diels-Alder Reaction

Question: We are using 5-Vinyl-2,3-dihydrobenzofuran as a diene and are getting a mixture of endo and exo products. How can we favor one over the other?

Answer: The endo/exo selectivity in Diels-Alder reactions is influenced by a combination of kinetic and thermodynamic factors.

• Kinetic vs. Thermodynamic Control: The endo product is often the kinetic product, favored at lower temperatures due to stabilizing secondary orbital interactions. The exo product is typically more thermodynamically stable. Running the reaction at lower temperatures will generally favor the endo adduct. Conversely, higher temperatures can allow for equilibration to the more stable exo product.[12]

• Lewis Acid Catalysis: The use of a Lewis acid catalyst can enhance the rate of the reaction and often increases the preference for the endo product by coordinating to the dienophile.

• Solvent Effects: The choice of solvent can influence the transition state energies and thus the endo/exo ratio. A solvent screen is a valuable optimization step.[12][13]

Question: How can we control the π-facial selectivity when reacting a chiral dienophile with 5-Vinyl-2,3-dihydrobenzofuran?

Answer: The inherent chirality of the 2,3-dihydrobenzofuran ring system is not typically sufficient to induce significant facial selectivity on the vinyl diene. Control is usually achieved by using a chiral dienophile or a chiral Lewis acid catalyst.

• Chiral Auxiliaries: Attaching a chiral auxiliary to the dienophile can effectively block one face, leading to highly diastereoselective cycloaddition.

• Chiral Lewis Acids: A chiral Lewis acid can coordinate to the dienophile and create a chiral environment, directing the approach of the diene to one of the two faces. This is a powerful strategy for asymmetric Diels-Alder reactions.[11][14][15]

References

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• Balachari, D., & O'Doherty, G. A. (2000). Sharpless asymmetric dihydroxylation of 5-aryl-2-vinylfurans: application to the synthesis of the spiroketal moiety of papulacandin D. Organic Letters, 2(6), 863–866. Available at: [Link]

• Anwar, S., et al. (2023). Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. Molecules, 28(6), 2698. Available at: [Link]

• Wang, C., et al. (2016). Asymmetric epoxidation of α,β-unsaturated ketones catalyzed by rare-earth metal amides RE[N(SiMe3)2]3 with chiral TADDOL ligands. RSC Advances, 6(77), 73539-73545. Available at: [Link]

• Chen, Q., et al. (2023). Stereo-complementary epoxidation of 4-vinyl-2,3-dihydrobenzofuran using mutants of SeStyA with enhanced stability and enantioselectivity. Molecular Catalysis, 540, 113055. Available at: [Link]

• Wang, Y., et al. (2023). Enantioselective Assembly of Ferrocenes with Axial and Planar Chiralities via Palladium/Chiral Norbornene Cooperative Catalysis. JACS Au, 3(10), 2843–2852. Available at: [Link]

• Li, X., et al. (2006). Heterogeneous enantioselective epoxidation catalyzed by Mn(salen) complexes grafted onto mesoporous materials by phenoxy group. Journal of Catalysis, 238(2), 363-372. Available at: [Link]

• Wang, Y.-M., et al. (2016). Chiral Bifunctional Phosphine Ligand Enables Asymmetric Trapping of Catalytic Vinyl Gold Carbene Species. Journal of the American Chemical Society, 138(40), 13163–13166. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sharpless Dihydroxylation (Bishydroxylation). Retrieved from [Link]

• Wikipedia. (n.d.). Sharpless asymmetric dihydroxylation. Retrieved from [Link]

• Abdel-Wahab, B. F., et al. (2014). Reactivity of Benzofuran Derivatives. Synthetic Communications, 44(20), 2893-2924. Available at: [Link]

• Wikipedia. (n.d.). Jacobsen epoxidation. Retrieved from [Link]

• Gschrei, C. J., et al. (2005). Chiral P,N-ligands based on ketopinic acid in the asymmetric Heck reaction. Organic & Biomolecular Chemistry, 3(11), 2141-2146. Available at: [Link]

• White, M. C., et al. (2013). Oxidative Heck Vinylation for the Synthesis of Complex Dienes and Polyenes. Journal of the American Chemical Society, 135(28), 10246–10249. Available at: [Link]

• Chan, W.-W., et al. (2021). Access to a Chiral Phosphine–NHC Palladium(II) Complex via the Asymmetric Hydrophosphination of Achiral Vinyl Azoles. Organometallics, 40(15), 2465–2470. Available at: [Link]

• Norman, J. P., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. The Journal of Organic Chemistry, 87(11), 7414–7421. Available at: [Link]

• Kumar, A., et al. (2020). On the solvent and temperature driven stereoselectivity of the Diels-Alder cycloaddition reactions of furan with maleic anhydride and maleimide. ChemRxiv. Available at: [Link]

• van der Loo, C. W. J., et al. (2023). π-Facial selectivity in the Diels-Alder reaction of glucosamine-based chiral furans and maleimides. Organic & Biomolecular Chemistry, 21(12), 2533–2538. Available at: [Link]

• OpenOChem Learn. (n.d.). Jacobsen epoxidation. Retrieved from [Link]

• Symeres. (2023). π-Facial selectivity in the Diels–Alder reaction of glucosamine-based chiral furans and maleimides. Retrieved from [Link]

• Adamu, H., et al. (2024). Investigation of the Influence of Solvent Polarity and Temperature on the Vibrational Spectra, Photophysical Properties, Optical, and Thermodynamic Characteristics of 1-Benzofuran: A Density Functional Theory Approach. Journal of Solution Chemistry. Available at: [Link]

• Semantic Scholar. (2023). Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. Retrieved from [Link]

• Neufeldt, S. R. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis, 12(24), 14936–14948. Available at: [Link]

• Sigman, M. S., et al. (2020). Data-Driven Prediction of Enantioselectivity for the Sharpless Asymmetric Dihydroxylation: Model Development and Experimental Validation. Organic Letters, 22(15), 5891–5896. Available at: [Link]

• University of Groningen research portal. (2023). π-Facial selectivity in the Diels–Alder reaction of glucosamine-based chiral furans and maleimides. Retrieved from [Link]

• Ramachary, D. B., et al. (2022). HFIP-Mediated (3+2) Annulation of Bicyclobutanes with Indolyl Alcohols for Diastereoselective Access to Tetracyclic Spiroindolenines. Organic Letters, 24(2), 525–530. Available at: [Link]

• Ackermann, L., et al. (2018). Enantioselective synthesis of planar chiral ferrocenes via palladium-catalyzed annulation with diarylethynes. Beilstein Journal of Organic Chemistry, 14, 1343–1350. Available at: [Link]

• Claver, C., et al. (2012). Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed Asymmetric Allylic Alkylation. Catalysts, 2(4), 430–467. Available at: [Link]

• Aggarwal, V. K., et al. (2002). Probing Competitive Enantioselective Pathways Operating in the Jacobsen-Katsuki Epoxidation: A Kinetic Study of Methyl-substituted Styrenes. Journal of the Chemical Society, Perkin Transactions 1, (15), 1797-1804. Available at: [Link]

• Bickelhaupt, F. M., et al. (2023). Understanding the reactivity and selectivity of Diels-Alder reactions involving furans. Physical Chemistry Chemical Physics, 25(42), 28863-28872. Available at: [Link]

• Wada, A., et al. (2005). Palladium-Catalyzed Coupling Reaction of an Enol Nonaflate with (Vinyl)tributylstannanes and Acetylenes. Synlett, 2005(08), 1321-1323. Available at: [Link]

• Imamoto, T. (2013). Synthesis and applications of high-performance P-chiral phosphine ligands. The Journal of Organic Chemistry, 78(17), 8161–8176. Available at: [Link]

• ResearchGate. (n.d.). AD‐mix‐α and AD‐mix‐β: The essential reagents for Sharpless asymmetric dihydroxylation reactions. Retrieved from [Link]

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Technical Support Center: Catalyst Selection for 5-Vinyl-2,3-dihydrobenzofuran Transformations

Welcome to the technical support center dedicated to the catalytic transformations of 5-Vinyl-2,3-dihydrobenzofuran. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and troubleshoot common issues encountered during synthetic procedures. Our focus is on providing in-depth, scientifically grounded advice in a practical, question-and-answer format to support your experimental success.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Heck, Suzuki-Miyaura)

The vinyl group of 5-Vinyl-2,3-dihydrobenzofuran is a versatile handle for carbon-carbon bond formation via palladium-catalyzed cross-coupling reactions. However, achieving high yields and selectivity can be challenging. This section addresses common pitfalls and their solutions.

Frequently Asked Questions & Troubleshooting

Question 1: My Heck reaction with 5-Vinyl-2,3-dihydrobenzofuran and an aryl halide is giving low to no yield. What are the likely causes and how can I improve it?

Answer: Low yields in Heck reactions involving vinylarenes like 5-Vinyl-2,3-dihydrobenzofuran often stem from issues with the catalyst's activity, the reaction conditions, or the reagents themselves.[1][2] Here’s a systematic approach to troubleshooting:

• Catalyst Pre-activation and Choice:

  • Palladium Source: Are you using a Pd(II) or Pd(0) source? While Pd(0) complexes like Pd(PPh₃)₄ are active catalysts, they can be relatively stable 18-electron species that are slow to enter the catalytic cycle.[2] Pd(II) precursors such as Pd(OAc)₂ often show higher efficiency as they are readily reduced in situ to the active Pd(0) species.[2]

  • Catalyst Deactivation: The active Pd(0) species can aggregate into inactive palladium black, especially with unactivated aryl bromides.[3] This is a common cause of catalyst deactivation. Ensure your reaction is well-stirred and consider using a phase-transfer catalyst if dealing with a biphasic system.

• Ligand Selection is Crucial:

  • Electron-Rich and Bulky Ligands: The electronic and steric properties of phosphine ligands dramatically influence the catalytic cycle.[4] For aryl chlorides, which are less reactive, bulky and electron-rich trialkylphosphine ligands like tri-tert-butylphosphine or tricyclohexylphosphine are highly effective. These ligands promote the oxidative addition step, which is often rate-limiting.

  • Ligand to Palladium Ratio: An excess of ligand is not always beneficial. For many cross-coupling reactions, a 1:1 or 2:1 ligand-to-palladium ratio is optimal, as the active species is often a monoligated palladium(0) complex.[5]

• Reaction Conditions:

  • Base: The choice of base is critical. Inorganic bases like K₂CO₃, Cs₂CO₃, or organic bases like triethylamine (NEt₃) are commonly used. The base is required to neutralize the HX generated during the reaction.[2]

  • Solvent: Polar aprotic solvents like DMF, DMAc, or NMP are generally good choices for Heck reactions. Ensure your solvent is anhydrous and degassed, as oxygen can oxidize and deactivate the catalyst.[1]

  • Temperature: While some reactions work at room temperature, many Heck reactions require heating (80-140 °C) to proceed at a reasonable rate.[1][6] However, excessively high temperatures can lead to catalyst decomposition.[1]

Question 2: I'm observing significant amounts of homocoupling of my aryl halide in a Suzuki-Miyaura coupling with a boronic acid derivative of 5-Vinyl-2,3-dihydrobenzofuran. How can I suppress this side reaction?

Answer: Homocoupling is a common side reaction in Suzuki-Miyaura couplings. It can arise from several factors:

• Oxygen Contamination: Rigorously degas your solvents and reactants. Oxygen can promote the homocoupling of boronic acids.

• Palladium Precursor: The choice of palladium precursor can influence the extent of side reactions. For instance, using Pd₂(dba)₃ has been shown to result in less protodeboronation and potentially less homocoupling compared to Pd(OAc)₂ under certain conditions.[7]

• Ligand Choice: The ligand can play a role. While bulky ligands are often beneficial, excessively bulky ligands might favor undesired side reactions under specific circumstances.[7] It's worth screening a few different phosphine ligands.

• Reaction Temperature: Lowering the reaction temperature may help to suppress homocoupling, although this might also slow down the desired reaction.

Question 3: My Suzuki-Miyaura reaction is suffering from protodeboronation of the boronic acid/ester. What are the contributing factors and solutions?

Answer: Protodeboronation, the cleavage of the C-B bond, is a significant competing reaction that consumes your starting material.[7] Key factors include:

• Presence of Water: While some water is often necessary to facilitate the transmetalation step, an excess can promote protodeboronation.[7] Using anhydrous solvents and carefully controlling the amount of water can be beneficial.

• Base: The type and concentration of the base can influence the rate of protodeboronation.

• Ligand Sterics: Studies have shown that bulkier ligands like P(t-Bu)₃ can lead to higher rates of protodeboronation compared to less bulky counterparts.[7]

• Palladium Source: As mentioned, Pd(OAc)₂ has been observed to promote more significant deboronation than Pd₂(dba)₃ in some systems.[7]

Summary of Ligand Effects in Palladium-Catalyzed Cross-Coupling

Ligand Property	Effect on Catalytic Cycle	Recommended Ligand Type for Vinylarenes
High Electron Density	Increases the rate of oxidative addition.	Trialkylphosphines (e.g., P(t-Bu)₃, PCy₃)
Steric Bulk	Promotes reductive elimination.	Bulky biaryl phosphines (e.g., Buchwald or Hartwig ligands)[4][5]
Large Bite Angle (Bidentate)	Can stabilize the catalyst and influence selectivity.	Xantphos, dppf[4]

Experimental Protocol: General Procedure for a Heck Reaction

• To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and the phosphine ligand (e.g., P(o-tol)₃, 2-10 mol%).

• Add the aryl halide (1.0 eq), 5-Vinyl-2,3-dihydrobenzofuran (1.1-1.5 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Add anhydrous, degassed solvent (e.g., DMF, 0.1-0.5 M) via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 80-120 °C) and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Catalyst Selection Workflow

Caption: Troubleshooting workflow for low yields in Heck reactions.

Section 2: Olefin Metathesis with Grubbs Catalysts

Olefin metathesis is a powerful tool for forming new carbon-carbon double bonds. For 5-Vinyl-2,3-dihydrobenzofuran, this can be applied in cross-metathesis with other alkenes or in ring-closing metathesis if another double bond is present in the molecule.

Frequently Asked Questions & Troubleshooting

Question 1: I am attempting a cross-metathesis reaction with 5-Vinyl-2,3-dihydrobenzofuran and another olefin, but the reaction is sluggish and gives a low yield. Which Grubbs catalyst should I use?

Answer: The choice of Grubbs catalyst is critical for a successful metathesis reaction.[8]

• First-Generation Grubbs Catalyst (G-I): This catalyst is robust but may have lower activity, especially with sterically hindered or electron-deficient olefins.[9]

• Second-Generation Grubbs Catalyst (G-II): G-II is significantly more active than G-I due to the N-heterocyclic carbene (NHC) ligand and is often the go-to catalyst for a wide range of applications.[9]

• Hoveyda-Grubbs Catalysts: These catalysts offer increased stability and are particularly useful when slow initiation is desired.[8] For reactions involving sterically hindered alkenes, specialized Hoveyda-Grubbs catalysts with reduced steric bulk on the protruding ligands may be necessary.[10]

For a general cross-metathesis, starting with a second-generation Grubbs catalyst is a good approach. If the reaction is still slow, consider a more specialized catalyst.

Question 2: My metathesis reaction is producing significant amounts of homodimerized 5-Vinyl-2,3-dihydrobenzofuran. How can I favor the cross-metathesis product?

Answer: Homodimerization is a common side reaction in cross-metathesis. To favor the desired cross-product:

• Stoichiometry: Use an excess of one of the olefin partners. If the other olefin is inexpensive and readily available, using it in excess (2-5 equivalents) can drive the reaction towards the cross-product.

• Concentration: Cross-metathesis reactions generally benefit from higher concentrations to favor the intermolecular reaction over potential intramolecular side reactions.

• Ethene Removal: If the homodimerization of your substrate produces ethene, removing it from the reaction mixture (e.g., by bubbling argon through the solution) can help drive the equilibrium towards the desired product.[10]

Catalyst Selection Guide for Olefin Metathesis

Catalyst Generation	Key Features	Common Applications
First-Generation (G-I)	Robust, air-tolerant	Ring-closing metathesis, polymerization
Second-Generation (G-II)	High activity, broad functional group tolerance	Cross-metathesis, challenging ring-closures[9]
Hoveyda-Grubbs	High stability, slow initiation	Reactions requiring high stability, fine chemical synthesis[10]
Fast-Initiating (G-III)	High initiation to propagation rate	Ring-opening metathesis polymerization (ROMP)[8]

Experimental Protocol: General Procedure for Cross-Metathesis

• In a glovebox or under an inert atmosphere, dissolve 5-Vinyl-2,3-dihydrobenzofuran (1.0 eq) and the partner olefin (1.0-5.0 eq) in an anhydrous, degassed solvent (e.g., dichloromethane or toluene).

• Add the Grubbs catalyst (e.g., G-II, 1-5 mol%).

• Stir the reaction at room temperature or with gentle heating (e.g., 40 °C) and monitor by TLC or GC-MS.

• Once the reaction is complete, quench it by adding a few drops of ethyl vinyl ether.

• Concentrate the reaction mixture and purify by column chromatography.

Section 3: Hydrogenation of the Vinyl Group

Selective hydrogenation of the vinyl group of 5-Vinyl-2,3-dihydrobenzofuran to an ethyl group can be achieved using various catalysts.

Frequently Asked Questions & Troubleshooting

Question 1: I want to selectively hydrogenate the vinyl group without reducing the benzene ring. Which catalyst is most suitable?

Answer: For selective hydrogenation of an alkene in the presence of an aromatic ring, several catalysts can be employed:

• Wilkinson's Catalyst (RhCl(PPh₃)₃): This is a homogeneous catalyst that is highly effective for the hydrogenation of alkenes and alkynes.[11][12] It typically operates under mild conditions (room temperature, 1 atm H₂) and is known for its selectivity, leaving aromatic rings intact.[13]

• Palladium on Carbon (Pd/C): This is a heterogeneous catalyst that is also widely used for hydrogenations.[14] Under mild conditions (low pressure and temperature), it can selectively reduce the vinyl group. However, under more forcing conditions (higher pressure and temperature), it can also reduce the aromatic ring. Careful control of the reaction parameters is essential.

Question 2: My hydrogenation with Wilkinson's catalyst is very slow. What can I do to improve the reaction rate?

Answer: Slow hydrogenation with Wilkinson's catalyst can be due to several factors:

• Catalyst Purity: The catalyst should be a red-brown solid. If it is orange or yellow, it may have partially oxidized or decomposed.

• Solvent: Ensure you are using a solvent in which the catalyst is soluble, such as benzene, toluene, or THF.[11] The solvent must be thoroughly degassed to remove oxygen, which can deactivate the catalyst.

• Substrate Purity: Impurities in your 5-Vinyl-2,3-dihydrobenzofuran, particularly sulfur-containing compounds, can poison the catalyst.

• Hydrogen Pressure: While Wilkinson's catalyst can work at atmospheric pressure, increasing the hydrogen pressure can sometimes increase the reaction rate.

Catalyst Comparison for Selective Hydrogenation

Catalyst	Type	Typical Conditions	Selectivity for Vinyl vs. Arene
Wilkinson's Catalyst	Homogeneous	Room temp, 1 atm H₂	High
Pd/C	Heterogeneous	Room temp, 1-5 atm H₂	Good under mild conditions
Raney Nickel	Heterogeneous	Variable	Can reduce arenes under forcing conditions

Hydrogenation Reaction Pathway

Caption: Selective hydrogenation of the vinyl group.

References

• Data-driven discovery of active phosphine ligand space for cross-coupling reactions - PMC. (n.d.). Retrieved January 21, 2026, from [Link]

• Bulky ligands promote palladium-catalyzed protodeboronation - The Matter Blotter. (2026, January 19). Retrieved January 21, 2026, from [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - ACS Publications. (2024, April 23). Retrieved January 21, 2026, from [Link]

• Data-driven discovery of active phosphine ligand space for cross-coupling reactions - Chemical Science (RSC Publishing). (n.d.). Retrieved January 21, 2026, from [Link]

• Role of Catalyst Deactivation and Regeneration in the Heck Reaction Involving Unactivated Aryl Bromides - Ovid. (n.d.). Retrieved January 21, 2026, from [Link]

• Ligand design for cross-couplings: phosphines - YouTube. (2024, January 9). Retrieved January 21, 2026, from [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH. (n.d.). Retrieved January 21, 2026, from [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - PMC - NIH. (n.d.). Retrieved January 21, 2026, from [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). (2025, January 22). Retrieved January 21, 2026, from [Link]

• Development of phosphine ligands for efficient and chemoselective palladium-catalysed cross-coupling reactions - PolyU Electronic Theses. (n.d.). Retrieved January 21, 2026, from [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - ACS Publications. (2021, February 22). Retrieved January 21, 2026, from [Link]

• Wilkinson's catalyst - Wikipedia. (n.d.). Retrieved January 21, 2026, from [Link]

• Heck Reaction - Chemistry LibreTexts. (2023, June 30). Retrieved January 21, 2026, from [Link]

• Wilkinson's catalyst - American Chemical Society. (2024, January 15). Retrieved January 21, 2026, from [Link]

• Wilkinson's Catalyst - Molecule of the Month July 2013 - JSMol version. (n.d.). Retrieved January 21, 2026, from [Link]

• Detailed Study of the Mechanism of Heck Reaction Pre-activation of Palladium Catalyst. (n.d.). Retrieved January 21, 2026, from [Link]

• Wilkinson Catalyst: Structure, Uses & Mechanism Explained - Vedantu. (n.d.). Retrieved January 21, 2026, from [Link]

• • Wilkinson's Catalyst | PPT - Slideshare. (n.d.). Retrieved January 21, 2026, from [Link]

• Enantio‐ and Diastereoselective, Complete Hydrogenation of Benzofurans by Cascade Catalysis - PMC - NIH. (n.d.). Retrieved January 21, 2026, from [Link]

• Grubbs catalyst - Wikipedia. (n.d.). Retrieved January 21, 2026, from [Link]

• Troubleshooting: I Cant Reproduce an Earlier Experiment! - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 21, 2026, from [Link]

• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 21, 2026, from [Link]

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• Hoveyda–Grubbs catalysts with an N→Ru coordinate bond in a six-membered ring. Synthesis of stable, industrially scalable, highly efficient ruthenium metathesis catalysts and 2-vinylbenzylamine ligands as their precursors - Beilstein Journals. (n.d.). Retrieved January 21, 2026, from [Link]

• Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC - NIH. (n.d.). Retrieved January 21, 2026, from [Link]

• Olefin Metathesis, Grubbs Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 21, 2026, from [Link]

• Heck Reaction | Named Reactions | Organic Chemistry Lessons - YouTube. (2021, March 20). Retrieved January 21, 2026, from [Link]

• Palladium-Catalyzed Enantioselective Reductive Heck Reactions: Convenient Access to 3,3-Disubstituted 2,3-Dihydrobenzofuran - PubMed. (2018, August 6). Retrieved January 21, 2026, from [Link]

• Sustainable Hydrogenation of Vinyl Derivatives Using Pd/C Catalysts - MDPI. (2021, January 28). Retrieved January 21, 2026, from [Link]

• Vinyl and Alkynyl Substituted Heterocycles as Privileged Scaffolds in Transition Metal Promoted Stereoselective Synthesis - PMC - NIH. (n.d.). Retrieved January 21, 2026, from [Link]

• Palladium nanoparticles: Chemoselective control for reductive Heck with aryl triflates and 2,3-dihydrofuran - ResearchGate. (n.d.). Retrieved January 21, 2026, from [Link]

• Seven Name Reactions in One - Palladium Catalysed Reaction (047 - 053) - YouTube. (2021, January 1). Retrieved January 21, 2026, from [Link]

• Regularities of the heterogeneous catalytic hydrogenation of 5-vinyl-2-norbornene. (n.d.). Retrieved January 21, 2026, from [Link]

• Troubleshooting a difficult Heck reaction : r/Chempros - Reddit. (2024, June 14). Retrieved January 21, 2026, from [Link]

• Isomerization of 5-Vinyl-2-norbornene Using Sodium-coated Catalysts - ResearchGate. (2025, August 9). Retrieved January 21, 2026, from [Link]

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Technical Support Center: Scale-Up Synthesis of 5-Vinyl-2,3-dihydrobenzofuran

Welcome to the technical support guide for the scale-up synthesis of 5-Vinyl-2,3-dihydrobenzofuran. This document is designed for researchers, chemists, and process engineers encountering challenges when transitioning this synthesis from laboratory scale to pilot or manufacturing scale. We will explore the underlying chemical principles behind common issues and provide actionable, field-tested solutions.

Overview of Synthetic Pathways

The synthesis of 5-Vinyl-2,3-dihydrobenzofuran typically originates from a halogenated precursor, most commonly 5-Bromo-2,3-dihydrobenzofuran. Two primary industrial routes for introducing the vinyl group are the Heck coupling and the Wittig reaction. Each presents a unique set of challenges during scale-up.

Common Synthetic Precursor Route

Caption: A decision tree for troubleshooting incomplete Heck coupling reactions.

Frequently Asked Questions (FAQs)

Q1: How do I effectively remove residual palladium catalyst to meet regulatory limits (e.g., for APIs)? A1: Removing palladium to low ppm levels is critical in pharmaceutical applications. [1][2]Traditional methods like carbon treatment can be effective but may not be sufficient. [3]Consider using metal scavengers, which are solid supports (like silica or resin) functionalized with groups that chelate palladium (e.g., thiol or amino groups). [3][4]These can be stirred with the product solution and then filtered off, often achieving very low residual metal levels. [2] Q2: We are considering a Wittig reaction instead of a Heck coupling. What are the primary scale-up challenges with that route? A2: The Wittig reaction avoids expensive palladium catalysts but introduces its own challenges. [5][6]* Stoichiometric Waste: The reaction generates a stoichiometric amount of triphenylphosphine oxide (TPPO) as a byproduct. Removing TPPO can be difficult as it is often soluble in organic solvents and can complicate crystallization.

• Strong Base Handling: The formation of the ylide requires a strong, often pyrophoric, base like n-butyllithium or sodium hydride, which requires specialized handling and equipment at scale.

• Multi-step Process: The overall process starting from 5-bromo-2,3-dihydrobenzofuran requires more steps (Grignard formation, formylation to the aldehyde, then the Wittig reaction), which can lower the overall yield and increase processing time.

Q3: Can we use ethylene gas directly for the Heck reaction on a large scale? A3: Yes, but it requires specialized high-pressure reactor systems and careful safety protocols due to the handling of a flammable gas under pressure. For many processes, using a vinyl surrogate like potassium vinyltrifluoroborate or vinylboronic acid pinacol ester can be a safer and more practical alternative that runs at atmospheric pressure, despite the higher raw material cost.

Detailed Protocol: Scale-Up Heck Coupling

This protocol is a representative example and should be adapted and optimized for specific equipment and safety procedures.

Objective: Synthesize 5-Vinyl-2,3-dihydrobenzofuran from 5-Bromo-2,3-dihydrobenzofuran.

Materials:

• 5-Bromo-2,3-dihydrobenzofuran (1.0 eq)

• Potassium vinyltrifluoroborate (1.2 eq)

• Palladium(II) Acetate (0.01 eq)

• Triphenylphosphine (0.022 eq)

• Potassium Carbonate (3.0 eq), anhydrous

• Toluene, degassed

• Water, degassed

• BHT (Butylated Hydroxytoluene) (150 ppm)

Procedure:

• Vessel Inerting: Charge a clean, dry, jacketed glass-lined reactor with toluene. Sparge with nitrogen for at least 30 minutes to degas the solvent. Drain the solvent, ensuring the vessel remains under a positive nitrogen atmosphere.

• Reagent Charging: Charge the reactor with 5-Bromo-2,3-dihydrobenzofuran, potassium vinyltrifluoroborate, potassium carbonate, and BHT.

• Solvent Addition: Add degassed toluene and degassed water. Begin agitation to create a slurry.

• Catalyst Preparation: In a separate, inerted glovebox or charging vessel, prepare a solution of Palladium(II) Acetate and triphenylphosphine in a small amount of degassed toluene.

• Reaction Initiation: Transfer the catalyst solution to the main reactor. Heat the reactor jacket to 85-90 °C.

• Reaction Monitoring (QC): Monitor the reaction progress every 2 hours via HPLC or GC by taking a quenched sample from the reaction mixture. The reaction is typically complete in 8-12 hours.

• Cooldown and Quench: Once complete, cool the reaction mixture to 20 °C.

• Workup:

  • Transfer the mixture to a separation vessel. Allow the layers to separate and remove the aqueous layer.

  • Wash the organic layer with 2M HCl, followed by saturated sodium bicarbonate solution, and finally with brine. Add a small amount of BHT (50 ppm) to the organic layer.

• Solvent Swap & Purification:

  • Concentrate the organic layer under reduced pressure. Crucially, ensure the pot temperature does not exceed 50 °C.

  • Perform a final vacuum distillation of the crude oil, adding fresh BHT (200 ppm) to the distillation pot. Collect the product fraction at the appropriate temperature and pressure.

References

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• Removal of palladium (Pd) catalysts Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. (URL: )
• US6447649B1 - Polymerization inhibitor for vinyl-containing materials - Google P
• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry | Organic Process Research & Development - ACS Public

• Synthesis of 2,3-Dihydrobenzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - PMC - NIH. (URL: [Link])

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• Synthesis of new benzofuran analogues from 5-bromosalicylaldehyde and their biological activities - TSI Journals. (URL: [Link])

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Reference Data & Comparative Studies

A Comparative Analysis of 5-Vinyl-2,3-dihydrobenzofuran and Styrene: A Guide for Materials Science and Drug Development Professionals

Introduction

In the vast landscape of polymer chemistry and medicinal research, the selection of a monomer is a critical decision that dictates the ultimate properties, functionality, and viability of the final product. Styrene, a commodity monomer, is the bedrock of a multi-billion dollar industry, leading to the ubiquitous polymer, polystyrene. Its chemistry is well-understood, and its applications are extensive. However, growing concerns over its toxicity and the demand for polymers with advanced, tailored functionalities have spurred the search for alternatives.

This guide introduces 5-Vinyl-2,3-dihydrobenzofuran , a monomer that, while structurally related to styrene, offers a compellingly different profile. The 2,3-dihydrobenzofuran moiety is a "privileged structure" in medicinal chemistry, forming the core of numerous bioactive natural products and pharmaceuticals.[1] By incorporating this scaffold into a polymerizable vinyl monomer, we open the door to creating materials with inherent biological activity, potentially lower toxicity, and unique physicochemical properties. This analysis provides a direct comparison between these two monomers, offering researchers the data and context needed to make informed decisions for developing next-generation materials and therapeutics.

Part 1: Physicochemical Properties at a Glance

The fundamental properties of a monomer dictate its handling, storage, reaction conditions, and the ultimate characteristics of the resulting polymer. While both molecules are vinyl aromatic compounds, the introduction of the dihydrofuran ring creates significant differences.

Property	5-Vinyl-2,3-dihydrobenzofuran	Styrene	Rationale for Significance
Chemical Structure	See Diagram 1	See Diagram 1	The fused oxygen-containing ring in 5-V-DHBF introduces polarity and alters the electronic properties of the vinyl group compared to styrene's simple phenyl ring.
Molecular Formula	C₁₀H₁₀O	C₈H₈	Higher molecular weight for 5-V-DHBF contributes to a higher boiling point and different polymer densities.
Molecular Weight	146.19 g/mol	104.15 g/mol	Affects stoichiometry in polymerization reactions and the repeating unit mass in the final polymer.
Boiling Point	~235-237 °C (Predicted)	145 °C	A significantly higher boiling point for 5-V-DHBF reduces its volatility, potentially lowering inhalation exposure risks during handling and allowing for higher reaction temperatures.
Density	~1.07 g/cm³ (Predicted)	0.909 g/cm³	The resulting polymer, poly(5-V-DHBF), is expected to be denser than polystyrene.
Appearance	Colorless to light yellow liquid	Colorless, oily liquid	Both are liquids at room temperature, facilitating their use in bulk or solution polymerization.
Solubility in Water	Low / Insoluble	0.03% (20 °C)	Both are poorly soluble in water, typical for aromatic monomers. Polymerization is usually conducted in organic solvents or in bulk.
Log P	~2.9 (Predicted)	2.70	The similar octanol-water partition coefficients suggest comparable lipophilicity.

Part 2: Synthesis, Reactivity, and Polymerization Dynamics

Monomer Synthesis

Styrene is produced on an immense industrial scale, primarily through the catalytic dehydrogenation of ethylbenzene over an iron(III) oxide catalyst. This process is highly optimized, making styrene an inexpensive and readily available commodity chemical.

5-Vinyl-2,3-dihydrobenzofuran is a specialty chemical synthesized through multi-step routes. Common strategies involve the construction of the 2,3-dihydrobenzofuran core first, followed by the introduction of the vinyl group.[2][3][4] For instance, a 2,3-dihydrobenzofuran intermediate can be functionalized via reactions like the Wittig reaction on an aldehyde precursor (e.g., 2,3-dihydrobenzofuran-5-carbaldehyde) to generate the vinyl group.[5] The complexity of its synthesis is a primary factor in its higher cost and more limited availability compared to styrene.

Reactivity of the Vinyl Group: An Electronic Perspective

The core difference in reactivity stems from the electronic nature of the aromatic system attached to the vinyl group.

• In styrene , the vinyl group is conjugated with the benzene ring. This allows the propagating radical (or cation) to be stabilized via resonance across the phenyl ring, making styrene highly susceptible to polymerization.

• In 5-Vinyl-2,3-dihydrobenzofuran , the dihydrofuran ring contains an oxygen atom. This oxygen atom possesses lone pairs of electrons that can be donated into the aromatic system, increasing the electron density of the ring and, by extension, the vinyl double bond. This electronic difference can influence the monomer's reactivity ratios in copolymerizations. In a free-radical copolymerization with an electron-poor monomer, the more electron-rich 5-V-DHBF might show a higher propensity for cross-propagation.

Polymerization Mechanisms

Both monomers are versatile and can be polymerized through several mechanisms, most commonly free-radical and cationic polymerization.

Free-Radical Polymerization is the most common industrial method for styrene. It proceeds via three key steps: initiation, propagation, and termination. The stability of the benzylic radical formed after the initial radical attack on the styrene monomer is a key driver of this process. 5-Vinyl-2,3-dihydrobenzofuran is also expected to polymerize readily via a free-radical mechanism, forming a similarly stabilized benzylic radical.

Caption: Experimental workflow for comparative polymerization.

Protocol 2: Polymer Characterization

• Gel Permeation Chromatography (GPC): Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of each polymer. This provides insight into the chain length and distribution achieved under identical conditions.

• Differential Scanning Calorimetry (DSC): Measure the glass transition temperature (Tg) of each polymer. The Tg is a critical property that defines the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state. This value is crucial for determining the material's operational temperature range.

• Fourier-Transform Infrared Spectroscopy (FTIR): Confirm the structure of the polymers. For polystyrene, look for characteristic aromatic C-H and C=C stretching peaks. For poly(5-V-DHBF), look for the additional C-O-C ether stretch, confirming the integrity of the dihydrobenzofuran ring during polymerization.

Part 4: A Tale of Two Polymers: Properties and Applications

The choice between styrene and 5-V-DHBF leads to polymers with vastly different property profiles and, therefore, applications.

Property	Polystyrene (PS)	Poly(5-Vinyl-2,3-dihydrobenzofuran) (P(5V-DHBF))
Glass Transition (Tg)	~100 °C	Expected to be >100 °C
Appearance	Clear, hard, brittle	Expected to be a clear, rigid solid
Key Features	Lightweight, excellent thermal and acoustic insulator, low cost, easily processed. [3][6]	Potential for inherent bioactivity, higher thermal stability, specialty functionality.
Primary Applications	Commodity: Packaging (foam, containers), insulation, disposable cutlery, consumer electronics housings. [7][8][9]	Specialty/High-Value: Bioactive coatings, drug delivery systems, functional resins for affinity chromatography, advanced materials for biomedical devices.

Polystyrene: As a result of its low cost and versatile properties, polystyrene is one of the most widely used plastics globally. [9]Its applications range from protective packaging and building insulation (as expanded polystyrene foam) to food containers and disposable cups. [3][7] Poly(5-Vinyl-2,3-dihydrobenzofuran): The applications for this polymer are more specialized and leverage the unique properties of the dihydrobenzofuran core. Numerous studies have demonstrated that benzofuran and dihydrobenzofuran derivatives possess a wide range of potent biological activities, including anticancer, antibacterial, anti-inflammatory, and antioxidant properties. [1][10]This opens up exciting possibilities:

• Biomedical Devices: The polymer could be used as a coating for medical implants to reduce bacterial colonization or inflammation.

• Drug Delivery: The polymer could be formulated into nanoparticles or matrices for the controlled release of therapeutic agents, with the polymer itself potentially contributing to the therapeutic effect.

• Functional Materials: The dihydrobenzofuran moiety can be further functionalized, allowing the polymer to serve as a scaffold for creating highly specific materials for research applications like affinity resins.

Part 5: Biological Considerations - A Critical Divergence

The most significant point of differentiation for researchers, particularly in drug development, lies in the biological profiles of these two monomers.

Styrene: Styrene is classified as "reasonably anticipated to be a human carcinogen" by the U.S. National Toxicology Program and "probably carcinogenic to humans" by the IARC. [2]Acute exposure can cause irritation of the mucous membranes and eyes, while chronic exposure is linked to effects on the central nervous system (CNS), including headache, fatigue, and depression. [11][12]Its primary metabolite, styrene oxide, is considered toxic and mutagenic. [2]These health concerns necessitate strict handling protocols and limit its use in applications involving direct, long-term human contact.

5-Vinyl-2,3-dihydrobenzofuran and its Core Structure: In stark contrast to styrene's toxicity profile, the 2,3-dihydrobenzofuran scaffold is actively investigated for its beneficial biological effects. It is a core component of many pharmacologically active compounds. [5][13]Studies on various derivatives have shown:

• Low Cytotoxicity: In one study, a series of novel 1-[(2,3-dihydro-1-benzofuran-2-yl)methyl]piperazine derivatives showed no decrease in cell viability in neurotoxicity assays at concentrations up to 10 µM. [7]* Neuroprotective Effects: The same study found that these compounds could protect neuronal cells from cocaine-induced toxicity. [7]* Broad Bioactivity: The scaffold is a building block for compounds with anticancer, anti-inflammatory, and antimicrobial properties. [1][10] This dramatic difference is paramount. While polystyrene applications must be designed to mitigate the risks of residual monomer, polymers derived from 5-V-DHBF could be designed to leverage the inherent biological properties of the monomer unit, presenting a paradigm shift from an inert structural material to an active functional material.

Conclusion

The choice between 5-Vinyl-2,3-dihydrobenzofuran and styrene is a choice between two distinct philosophies in material design.

• Styrene remains the undisputed choice for low-cost, high-volume applications where its bulk physical properties are the primary concern. Its well-established industrial production and processing make it ideal for packaging, insulation, and consumer goods. However, its significant health and safety concerns must be carefully managed.

• 5-Vinyl-2,3-dihydrobenzofuran represents a strategic choice for advanced, high-value applications. Its synthesis is more complex and costly, but it provides a direct route to functional polymers with potential inherent bioactivity and a more favorable safety profile. For researchers in drug development and biomedical engineering, P(5V-DHBF) is not merely a structural alternative to polystyrene but a functional platform for creating the next generation of bioactive materials.

This guide has illuminated the fundamental differences in their chemistry, polymerization, and biological impact. By understanding these distinctions, researchers can strategically select the monomer that best aligns with their scientific and commercial objectives, whether that is producing a commodity plastic or engineering a novel therapeutic system.

References

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Spectroscopic Showdown: Differentiating 5-Vinyl-2,3-dihydrobenzofuran and Its Positional Isomers

A Technical Guide for Researchers

In the intricate world of drug discovery and materials science, the precise identification of molecular structure is paramount. Positional isomers, molecules with the same chemical formula but different arrangements of atoms, can exhibit vastly different biological activities and physical properties. This guide provides a comprehensive spectroscopic comparison of 5-Vinyl-2,3-dihydrobenzofuran and its key positional isomers: 7-Vinyl-2,3-dihydrobenzofuran and 2-Vinyl-2,3-dihydrobenzofuran. Understanding their distinct spectral fingerprints is crucial for unambiguous characterization in complex research and development settings.

The Importance of Isomeric Purity

The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry, appearing in a variety of biologically active compounds. The introduction of a vinyl group offers a versatile handle for further chemical modifications, making these isomers valuable building blocks. However, the position of this vinyl group can dramatically influence the molecule's reactivity, conformation, and interaction with biological targets. Therefore, robust analytical methods to confirm the identity and purity of a specific isomer are essential.

Visualizing the Isomers and Analytical Workflow

To better understand the structural differences and the analytical approach, the following diagrams illustrate the isomeric structures and the general workflow for their spectroscopic characterization.

Caption: Workflow for the synthesis and spectroscopic identification of vinyl-2,3-dihydrobenzofuran isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Comparison

NMR spectroscopy is arguably the most powerful tool for differentiating positional isomers. The chemical shift, multiplicity, and coupling constants of each proton and carbon nucleus provide a detailed map of the molecular structure.

¹H NMR Spectroscopy: Unraveling the Proton Environments

The ¹H NMR spectra of the three isomers are expected to show distinct patterns, particularly in the aromatic and vinyl regions. The dihydrofuran moiety will also present characteristic signals.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) and Multiplicities

Proton	5-Vinyl-2,3-dihydrobenzofuran (Predicted)	7-Vinyl-2,3-dihydrobenzofuran (Predicted)	2-Vinyl-2,3-dihydrobenzofuran (Predicted)
H2	~4.6 (t, J ≈ 8.5 Hz)	~4.6 (t, J ≈ 8.5 Hz)	~5.1 (m)
H3	~3.2 (t, J ≈ 8.5 Hz)	~3.2 (t, J ≈ 8.5 Hz)	~3.0 & ~3.4 (m)
Aromatic H's	~7.2 (d), ~7.0 (dd), ~6.7 (d)	~7.1 (d), ~6.9 (t), ~6.8 (d)	~7.2-6.8 (m)
Vinyl Hα	~6.7 (dd, J ≈ 17.6, 10.9 Hz)	~6.9 (dd, J ≈ 17.6, 10.9 Hz)	~6.3 (ddd, J ≈ 17.2, 10.5, 6.0 Hz)
Vinyl Hβ (trans)	~5.6 (d, J ≈ 17.6 Hz)	~5.7 (d, J ≈ 17.6 Hz)	~5.3 (d, J ≈ 17.2 Hz)
Vinyl Hβ (cis)	~5.1 (d, J ≈ 10.9 Hz)	~5.2 (d, J ≈ 10.9 Hz)	~5.2 (d, J ≈ 10.5 Hz)

Causality Behind the Predicted Shifts:

• Dihydrofuran Protons (H2 & H3): For the 5- and 7-vinyl isomers, the protons at positions 2 and 3 are expected to appear as triplets due to coupling with each other, with typical chemical shifts around 4.6 ppm and 3.2 ppm, respectively. In the 2-vinyl isomer, the H2 proton is adjacent to the vinyl group, which will deshield it and shift it downfield to around 5.1 ppm. Its multiplicity will be more complex due to coupling with the H3 protons and the vinyl proton. The H3 protons will be diastereotopic and appear as multiplets.

• Aromatic Protons: The substitution pattern on the benzene ring is the most telling feature.

  • 5-Vinyl Isomer: Expect an AX system and an isolated singlet-like proton or a narrow doublet. The proton at C4 will be a doublet, the one at C6 a doublet of doublets, and the one at C7 a doublet.

  • 7-Vinyl Isomer: This will exhibit a classic ortho- and meta-coupled system, likely an AMX or ABC system, depending on the resolution.

  • 2-Vinyl Isomer: The aromatic protons will resemble those of unsubstituted 2,3-dihydrobenzofuran, with a more complex multiplet in the aromatic region.

• Vinyl Protons: The vinyl group protons will form a characteristic AMX spin system. The α-proton (directly attached to the ring) will be a doublet of doublets, while the two β-protons (terminal) will be doublets with large (trans) and medium (cis) coupling constants. The chemical shifts of these protons can be subtly influenced by their proximity to the dihydrofuran oxygen and the aromatic ring currents.

¹³C NMR Spectroscopy: A Carbon-by-Carbon Map

The ¹³C NMR spectrum provides complementary information, with the chemical shifts of the carbon atoms being sensitive to their local electronic environment.

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm)

Carbon	5-Vinyl-2,3-dihydrobenzofuran (Predicted)	7-Vinyl-2,3-dihydrobenzofuran (Predicted)	2-Vinyl-2,3-dihydrobenzofuran (Predicted)
C2	~71	~71	~81
C3	~29	~29	~32
Aromatic C's	~160, ~130, ~128, ~127, ~125, ~109	~159, ~131, ~128, ~125, ~121, ~118	~160, ~128, ~125, ~121, ~120, ~109
Vinyl Cα	~137	~135	~140
Vinyl Cβ	~113	~115	~116

Expert Interpretation:

• The carbon of the dihydrofuran ring attached to the oxygen (C2) will be significantly downfield (~71 ppm) in the 5- and 7-vinyl isomers. In the 2-vinyl isomer, this carbon (C2) is also attached to the vinyl group, which will shift it further downfield to around 81 ppm.

• The aromatic region will show six distinct signals for each isomer, with the ipso-carbon attached to the vinyl group and the carbons ortho and para to it showing characteristic shifts. Quaternary carbon signals can be identified through DEPT (Distortionless Enhancement by Polarization Transfer) experiments.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is excellent for identifying the presence of key functional groups. While it may not be as definitive as NMR for distinguishing positional isomers, subtle differences in the "fingerprint region" can be informative.

Table 3: Key IR Absorption Bands (cm⁻¹)

Vibrational Mode	Expected Range	Comments
C-H stretch (vinyl)	3100-3000	Indicates the presence of =C-H bonds.
C-H stretch (aromatic)	3050-3010	Indicates the presence of aromatic C-H bonds.
C-H stretch (aliphatic)	2960-2850	From the -CH₂- groups in the dihydrofuran ring.
C=C stretch (vinyl)	1640-1620	A key indicator of the vinyl group.
C=C stretch (aromatic)	1600-1450	A series of bands characteristic of the benzene ring.
C-O stretch (ether)	1270-1200	Asymmetric stretch of the aryl-alkyl ether in the dihydrofuran ring.
C-H out-of-plane bend (vinyl)	1000-910 and 990-910	Strong bands characteristic of a monosubstituted alkene.
C-H out-of-plane bend (aromatic)	900-675	The pattern of these bands can sometimes help distinguish substitution patterns on the aromatic ring.

The most diagnostic IR bands for all three isomers will be those associated with the vinyl group (C=C stretch around 1630 cm⁻¹ and strong C-H out-of-plane bends around 990 and 910 cm⁻¹) and the dihydrobenzofuran core (aryl-alkyl ether C-O stretch around 1250 cm⁻¹).

Mass Spectrometry (MS): Fragmentation Fingerprints

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. All three isomers will have the same molecular ion peak (M⁺) at m/z 146.1045 for C₁₀H₁₀O. The differentiation will rely on the relative abundances of the fragment ions.

Caption: Plausible mass spectral fragmentation pathways for vinyl-2,3-dihydrobenzofuran isomers.

Plausible Fragmentation Pathways:

• Loss of a hydrogen radical (-H˙): This would lead to a stable ion at m/z 145.

• Loss of a methyl radical (-CH₃˙): This is a common fragmentation for dihydrobenzofurans, often involving a retro-Diels-Alder-type fragmentation of the dihydrofuran ring, leading to an ion at m/z 131. The relative abundance of this peak may vary depending on the stability of the resulting cation for each isomer.

• Loss of the vinyl group (-C₂H₃˙): Cleavage of the vinyl group would result in a fragment at m/z 119.

• Formation of a benzofuran radical cation (m/z 118): Loss of ethylene (C₂H₄) from the dihydrofuran ring via a retro-Diels-Alder reaction is a characteristic fragmentation pathway for 2,3-dihydrobenzofurans.

The relative intensities of these fragment ions will be key to distinguishing the isomers. For instance, the stability of the radical cation formed after the loss of a methyl group might be different for the 5-, 7-, and 2-vinyl isomers, leading to different peak intensities at m/z 131.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following experimental protocols are recommended.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation and isomer differentiation.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 16-32 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 220-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio.

• 2D NMR (Optional but Recommended):

  • Acquire COSY (Correlation Spectroscopy) to establish ¹H-¹H coupling networks.

  • Acquire HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded ¹H and ¹³C atoms.

  • Acquire HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range ¹H-¹³C correlations, which is invaluable for assigning quaternary carbons and confirming connectivity.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals and reference the spectra to the TMS signal at 0.00 ppm.

Protocol 2: Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify characteristic functional groups.

Methodology:

• Sample Preparation:

  • Neat Liquid: Place a drop of the neat liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • Solution: Dissolve the sample in a suitable solvent (e.g., CCl₄) and place it in a liquid cell.

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample holder or the solvent.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum by the instrument software.

Protocol 3: Mass Spectrometry (MS)

Objective: To determine the molecular weight and analyze the fragmentation pattern.

Methodology:

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or, ideally, coupled with a gas chromatograph (GC-MS) for separation of any potential impurities.

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV to generate reproducible fragmentation patterns.

• Mass Analysis: Use a high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) to obtain accurate mass measurements, which can confirm the elemental composition of the molecular ion and fragment ions.

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 40-300).

• Data Analysis: Identify the molecular ion peak and major fragment ions. Compare the fragmentation patterns of the different isomers.

Conclusion

The unambiguous identification of 5-Vinyl-2,3-dihydrobenzofuran and its positional isomers is a critical task that can be confidently achieved through a multi-pronged spectroscopic approach. While ¹H and ¹³C NMR spectroscopy offer the most definitive data for structural elucidation, IR spectroscopy and mass spectrometry provide valuable confirmatory information. By understanding the predicted spectral differences outlined in this guide and adhering to rigorous experimental protocols, researchers can ensure the structural integrity of their compounds, a cornerstone of reliable and reproducible scientific discovery.

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A Comparative Guide to the Biological Activity of 5-Vinyl-2,3-dihydrobenzofuran and Other Benzofuran Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the benzofuran scaffold stands out as a privileged structure, forming the core of numerous natural products and synthetic compounds with a wide array of pharmacological activities.[1][2][3] Its derivatives have garnered significant attention for their potential as anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents.[4][5][6][7] This guide provides a comparative analysis of the biological activity of 5-Vinyl-2,3-dihydrobenzofuran against other benzofuran derivatives, offering insights into its potential therapeutic applications and the influence of its unique vinyl substitution.

While direct experimental data on 5-Vinyl-2,3-dihydrobenzofuran is limited in the current literature, this guide synthesizes available data on structurally related 5-substituted and 2,3-dihydrobenzofuran analogs to provide a scientifically grounded perspective on its likely biological profile. By examining structure-activity relationships (SAR), we can extrapolate the potential impact of the 5-vinyl group on the compound's efficacy and mechanism of action.

The Benzofuran Scaffold: A Platform for Diverse Biological Activities

The benzofuran moiety, a fusion of a benzene and a furan ring, provides a versatile template for chemical modification.[4] The electronic properties and steric bulk of substituents at various positions on this scaffold can significantly modulate the compound's interaction with biological targets, leading to a broad spectrum of activities.[8]

Comparative Analysis of Biological Activities

To contextualize the potential of 5-Vinyl-2,3-dihydrobenzofuran, this section compares the reported biological activities of various 5-substituted 2,3-dihydrobenzofuran and benzofuran derivatives.

Anticancer Activity

Benzofuran derivatives have shown considerable promise as anticancer agents, with mechanisms often involving the induction of apoptosis and inhibition of cell proliferation.[4][9] The nature and position of substituents on the benzofuran ring are critical determinants of their cytotoxic potency.[4]

Table 1: Comparative Anticancer Activity of 5-Substituted Benzofuran Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference(s)
(E,Z)-1-(dihydrobenzofuran-5-yl)-3-phenyl-2-(1,2,4-triazol-1-yl)-2-propen-1-one (C24)	HeLa (Cervical)	3.2	[10]
(E,Z)-1-(dihydrobenzofuran-5-yl)-3-phenyl-2-(1,2,4-triazol-1-yl)-2-propen-1-one (C24)	A549 (Lung)	7.1	[10]
(E,Z)-1-(dihydrobenzofuran-5-yl)-3-phenyl-2-(1,2,4-triazol-1-yl)-2-propen-1-one (C24)	MCF-7 (Breast)	5.8	[10]
Fluorinated 2,3-dihydrobenzofuran (Compound 1)	HCT116 (Colon)	19.5	[11]
Fluorinated 2,3-dihydrobenzofuran (Compound 2)	HCT116 (Colon)	24.8	[11]

Inference for 5-Vinyl-2,3-dihydrobenzofuran: The presence of a vinyl group, an electron-withdrawing and sterically modest substituent, at the 5-position could contribute to cytotoxic activity. The vinyl group's ability to participate in Michael additions could also open avenues for covalent inhibition of specific cellular targets, a mechanism observed with other vinyl-substituted aromatic compounds in drug design.[12] Based on the activity of other 5-substituted dihydrobenzofurans, it is plausible that 5-Vinyl-2,3-dihydrobenzofuran would exhibit anticancer properties, warranting further investigation.

Anti-inflammatory Activity

Chronic inflammation is a key factor in numerous diseases, and benzofuran derivatives have emerged as potent anti-inflammatory agents.[2][5] Their mechanisms often involve the inhibition of pro-inflammatory enzymes and signaling pathways.

Table 2: Comparative Anti-inflammatory Activity of 5-Substituted Benzofuran Derivatives

Compound/Derivative	Assay	Potency (IC50 or % Inhibition)	Reference(s)
5-chloro-6-cyclohexyl-2,3-dihydrobenzofuran-2-one	Carrageenan-induced paw edema	More potent than diclofenac	[13]
Fluorinated 2,3-dihydrobenzofuran (Compound 3)	PGE₂ production inhibition	IC50 = 1.48 µM	[5]
Fluorinated 2,3-dihydrobenzofuran (Compound 5)	COX-2 inhibition	IC50 = 28.1 µM	[11]
Fluorinated 2,3-dihydrobenzofuran (Compound 6)	COX-1 inhibition	IC50 = 5 µM	[11]
Benzofuran-piperazine hybrid (5d)	NO production inhibition	IC50 = 52.23 µM	[6][14]

Inference for 5-Vinyl-2,3-dihydrobenzofuran: The anti-inflammatory potential of 5-Vinyl-2,3-dihydrobenzofuran is conceivable. The vinyl substituent may influence the molecule's interaction with key inflammatory targets like cyclooxygenase (COX) enzymes or modulate inflammatory signaling pathways. The electron-withdrawing nature of the vinyl group could enhance its binding affinity to the active sites of these enzymes.

Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Benzofuran derivatives have demonstrated a broad spectrum of activity against various bacterial and fungal pathogens.[13][15]

Table 3: Comparative Antimicrobial Activity of 5-Substituted Benzofuran Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference(s)
N-arylsuccinimid derivative (Compound 8)	Staphylococcus aureus	16	[15]
N-arylsuccinimid derivative (Compound 8)	Escherichia coli	32	[15]
N-arylsuccinimid derivative (Compound 8)	Candida albicans	64	[15]
6-substituted 2H-1,3,5-thiadiazine-2,4-dione (1c)	Seratia marcesens, Staphylococcus aureus, Staphylococcus epidermis	Active in disk assay	[13]
6-substituted 2H-1,3,5-thiadiazine-2,4-dione (1h)	Trichophyton mentagrophytes	<2	[13]

Inference for 5-Vinyl-2,3-dihydrobenzofuran: The antimicrobial potential of 5-Vinyl-2,3-dihydrobenzofuran is an area ripe for exploration. The vinyl group could potentially interact with microbial enzymes or cell wall components, leading to growth inhibition. Given the broad antimicrobial activity of the benzofuran scaffold, it is reasonable to hypothesize that the 5-vinyl derivative may also possess such properties.

Mechanistic Insights and Signaling Pathways

The biological activities of benzofuran derivatives are often mediated through their interaction with specific signaling pathways. Understanding these mechanisms is crucial for rational drug design and development.

Caption: Simplified NF-κB signaling pathway in inflammation.

Many anti-inflammatory benzofurans exert their effects by inhibiting the NF-κB signaling pathway.[6] This pathway plays a central role in regulating the expression of pro-inflammatory genes.

Experimental Protocols

To facilitate further research and validation of the potential biological activities of 5-Vinyl-2,3-dihydrobenzofuran and its analogs, detailed experimental protocols for key assays are provided below.

Protocol 1: MTT Assay for Anticancer Activity

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a colorimetric method to assess cell viability.[4][16][17]

Materials:

• Cancer cell line of interest

• Complete culture medium

• Test compound (e.g., 5-Vinyl-2,3-dihydrobenzofuran)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the test compound and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Experimental workflow for the MTT assay.

Protocol 2: Carrageenan-Induced Paw Edema for Anti-inflammatory Activity

This in vivo assay is a standard model for evaluating the anti-inflammatory properties of compounds.[18][19][20][21]

Materials:

• Wistar or Sprague-Dawley rats

• Carrageenan solution (1% in saline)

• Test compound

• Positive control (e.g., Indomethacin)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimate animals to laboratory conditions for at least one week.

• Baseline Measurement: Measure the initial paw volume of each rat.

• Compound Administration: Administer the test compound, positive control, or vehicle to respective groups of animals.

• Induction of Edema: After a set time (e.g., 1 hour), inject carrageenan into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Protocol 3: Broth Microdilution Method for Antimicrobial Susceptibility Testing

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1][3][22]

Materials:

• Bacterial or fungal strain of interest

• Mueller-Hinton Broth (MHB) or other appropriate broth

• Test compound

• 96-well microtiter plates

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the microorganism.

• Serial Dilution: Prepare two-fold serial dilutions of the test compound in the broth in a 96-well plate.

• Inoculation: Inoculate each well with the prepared microbial suspension.

• Incubation: Incubate the plate at an appropriate temperature and duration (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion and Future Directions

The benzofuran scaffold is a proven platform for the development of a wide range of biologically active compounds. While direct experimental data for 5-Vinyl-2,3-dihydrobenzofuran is not yet available, a comparative analysis of its structural analogs strongly suggests its potential as a valuable candidate for anticancer, anti-inflammatory, and antimicrobial research. The presence of the vinyl group at the 5-position offers unique chemical properties that may translate into novel mechanisms of action and enhanced potency.

The experimental protocols provided in this guide offer a framework for the systematic evaluation of 5-Vinyl-2,3-dihydrobenzofuran and other novel benzofuran derivatives. Further research, including synthesis, in vitro and in vivo testing, and mechanistic studies, is essential to fully elucidate the therapeutic potential of this promising compound.

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A Comparative Guide to Validated Analytical Methods for the Quantification of 5-Vinyl-2,3-dihydrobenzofuran

For researchers, scientists, and drug development professionals, the precise and reliable quantification of chemical entities is a cornerstone of successful research and development. 5-Vinyl-2,3-dihydrobenzofuran, a key intermediate and structural motif in various pharmacologically active compounds, requires robust analytical methods to ensure purity, determine concentration, and study its pharmacokinetic properties. This guide provides an in-depth comparison of validated analytical methodologies for its quantification, grounded in the principles of scientific integrity and regulatory expectations.

The narrative that follows is designed to move beyond a simple listing of procedures. It delves into the causality behind methodological choices, offering insights into why a particular technique is suited for a specific application. Every protocol is presented within the framework of the International Council for Harmonisation (ICH) guidelines, ensuring that the described methods are inherently self-validating systems designed for accuracy and reproducibility[1][2][3].

Pillar 1: Foundational Principles of Analytical Method Validation

Before comparing specific techniques, it is crucial to understand the objective of analytical method validation: to demonstrate that a procedure is fit for its intended purpose[2]. Key validation parameters, as stipulated by ICH Q2(R2), form the basis for our comparison[1][4][5]:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradation products, or matrix components.

• Linearity & Range: The capacity of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations for which the method has suitable accuracy, precision, and linearity[5].

• Accuracy: The closeness of the test results to the true value, often expressed as percent recovery.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is typically evaluated at three levels: repeatability, intermediate precision, and reproducibility[6].

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value[5].

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Pillar 2: Comparative Analysis of Core Analytical Techniques

The choice of an analytical method for 5-Vinyl-2,3-dihydrobenzofuran depends on the specific requirements of the analysis, including required sensitivity, sample matrix complexity, and available instrumentation. The three most suitable techniques are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography with UV or Diode Array Detection (HPLC-UV/DAD)

Principle & Rationale: HPLC is a cornerstone of pharmaceutical analysis, separating compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For 5-Vinyl-2,3-dihydrobenzofuran, its aromatic ring and conjugated vinyl group provide a strong chromophore, making it an ideal candidate for UV or DAD detection. This method is highly valued for its robustness, cost-effectiveness, and suitability for routine quality control (QC) and assay determination in bulk materials or simple formulations.

Strengths:

• Excellent for assay and purity determinations where analyte concentrations are relatively high.

• Robust and highly reproducible instrumentation.

• Lower operational cost compared to mass spectrometry-based methods.

Limitations:

• Limited sensitivity and selectivity compared to MS methods.

• Susceptible to interference from co-eluting impurities that also absorb UV light.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle & Rationale: GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is best suited for analytes that are volatile or can be made volatile through derivatization. 5-Vinyl-2,3-dihydrobenzofuran possesses sufficient volatility for direct GC analysis. The mass spectrometer provides high selectivity by separating and detecting ions based on their mass-to-charge ratio, offering definitive identification based on the analyte's fragmentation pattern[7][8].

Strengths:

• High separation efficiency, capable of resolving complex mixtures.

• Provides structural information through characteristic fragmentation patterns, aiding in peak identification[9].

• Excellent sensitivity for trace-level analysis.

Limitations:

• Requires the analyte to be thermally stable and volatile.

• Potential for thermal degradation of sensitive analytes in the injector port.

• Complex matrices can sometimes interfere with the analysis, requiring extensive sample cleanup.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle & Rationale: LC-MS/MS represents the gold standard for high-sensitivity, high-selectivity quantification, particularly in complex biological matrices like plasma or tissue homogenates. It couples the separation power of HPLC with the exquisite selectivity of tandem mass spectrometry. The first mass spectrometer (Q1) isolates the parent ion of the target analyte, which is then fragmented in a collision cell (Q2). The second mass spectrometer (Q3) then detects a specific fragment ion. This process, known as Multiple Reaction Monitoring (MRM), virtually eliminates matrix interference and provides unparalleled sensitivity[10]. This technique is essential for pharmacokinetic studies, metabolite identification, and trace impurity analysis[11].

Strengths:

• Exceptional sensitivity (sub-ng/mL levels) and selectivity[11].

• The ability to analyze compounds directly in complex biological fluids with minimal sample preparation.

• Applicable to a wide range of compounds, including those that are not volatile or are thermally labile.

Limitations:

• Higher cost of instrumentation and maintenance.

• Susceptible to matrix effects (ion suppression or enhancement), which must be carefully evaluated during method validation[6].

• Requires more specialized operator expertise.

Pillar 3: Experimental Protocols & Data

The following sections provide detailed, step-by-step methodologies for each technique. These protocols are designed as robust starting points for method development and validation.

Protocol 1: Quantification by HPLC-UV/DAD

This protocol is designed for the routine assay and purity analysis of 5-Vinyl-2,3-dihydrobenzofuran in bulk material or simple formulations.

Methodology:

• Standard and Sample Preparation:

  • Prepare a stock solution of 5-Vinyl-2,3-dihydrobenzofuran reference standard (1 mg/mL) in acetonitrile.

  • Create a calibration curve by serially diluting the stock solution to concentrations ranging from 1 µg/mL to 200 µg/mL.

  • Accurately weigh the sample, dissolve in acetonitrile, and dilute to fall within the calibration range.

• Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm × 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: DAD monitoring at the wavelength of maximum absorbance for 5-Vinyl-2,3-dihydrobenzofuran (determined by UV scan, expected around 254 nm).

Workflow for HPLC-UV/DAD Analysis

Caption: Workflow for quantification via HPLC-UV/DAD.

Protocol 2: Quantification by GC-MS

This protocol is suitable for trace-level analysis and identification in matrices where volatility is not a concern.

Methodology:

• Standard and Sample Preparation:

  • Prepare a stock solution (1 mg/mL) in a suitable volatile solvent like ethyl acetate.

  • Create calibration standards ranging from 10 ng/mL to 5000 ng/mL.

  • Prepare samples by dissolving in ethyl acetate and diluting to fit the calibration range. An internal standard (e.g., naphthalene-d8) should be added to all standards and samples for improved precision.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Chromatographic Conditions:

  • Column: A non-polar capillary column (e.g., 5% phenyl polymethylsiloxane, 30 m x 0.25 mm, 0.25 µm film thickness)[12].

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250°C[8].

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Injection Mode: Splitless (1 µL injection).

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using the molecular ion (m/z) and at least two characteristic fragment ions. A full scan mode can be used for initial identification.

Workflow for GC-MS Analysis

Caption: Workflow for quantification via GC-MS.

Protocol 3: Quantification by LC-MS/MS

This protocol is optimized for high-sensitivity quantification of 5-Vinyl-2,3-dihydrobenzofuran in a complex biological matrix such as human plasma.

Methodology:

• Standard and Sample Preparation (Plasma):

  • Prepare calibration standards by spiking known amounts of 5-Vinyl-2,3-dihydrobenzofuran into blank control plasma (e.g., 0.1 ng/mL to 100 ng/mL).

  • For a 100 µL aliquot of plasma sample, standard, or blank, add an internal standard (e.g., a deuterated analog of the analyte).

  • Perform protein precipitation by adding 300 µL of ice-cold acetonitrile. Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for injection.

• Instrumentation: An HPLC or UFLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source[11].

• LC Conditions:

  • Column: C18 column (e.g., 50 mm × 2.1 mm, 1.8 µm) for fast analysis.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: ESI Positive.

  • MRM Transitions: Optimize by infusing a standard solution. Monitor the transition from the protonated parent ion [M+H]+ to the most abundant and stable product ion. A second transition should be monitored for confirmation.

  • Source Parameters: Optimize gas flows, ion spray voltage, and temperature for maximum signal.

Workflow for LC-MS/MS Analysis

Caption: Workflow for quantification via LC-MS/MS.

Quantitative Performance Comparison

The following table summarizes the expected performance characteristics for each method, based on typical results for analogous compounds and established validation guidelines. These values serve as a benchmark for method development.

Parameter	HPLC-UV/DAD	GC-MS	LC-MS/MS
Linearity (R²)	> 0.999	> 0.995	> 0.998[10]
Accuracy (% Recovery)	98-102%	90-110%	85-115% (within ±15% of nominal)[6]
Precision (%RSD)	< 2%	< 10%	< 15% (20% at LLOQ)[6]
Limit of Detection (LOD)	~100-500 ng/mL	~0.1-1 ng/mL	~0.01-0.1 ng/mL[11]
Limit of Quantitation (LOQ)	~0.5-2 µg/mL	~0.5-5 ng/mL	~0.1-1 ng/mL[10][11]
Selectivity	Moderate	High	Very High
Typical Application	Routine QC, Assay, Purity	Trace Impurities, Identification	Bioanalysis, Pharmacokinetics

Conclusion: Selecting the Optimal Method

The selection of an analytical method for 5-Vinyl-2,3-dihydrobenzofuran is dictated by the analytical objective.

• For routine quality control, purity assessment, and formulation assays , where analyte concentrations are high and the matrix is simple, HPLC-UV/DAD is the most practical, robust, and cost-effective choice. Its simplicity and high precision make it ideal for manufacturing environments.

• For trace impurity analysis in the final drug substance or identification of unknown related substances , GC-MS offers a powerful combination of high separation efficiency and definitive structural confirmation. Its sensitivity is well-suited for detecting low-level contaminants.

• For bioanalytical applications , such as determining drug concentrations in plasma for pharmacokinetic studies, LC-MS/MS is the unequivocal choice. Its unparalleled sensitivity and selectivity are necessary to quantify the low concentrations typically encountered in biological systems and to overcome the challenges of a complex matrix.

By understanding the principles behind each technique and aligning them with the specific analytical challenge, researchers can confidently develop and validate a method that is truly fit-for-purpose, ensuring data integrity and accelerating the drug development process.

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• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Dogan-Topal, B., Kaya, S. I., & Ozkan, S. A. (2020). Analytical Method Validation in Forensic Assay. ADDICTA: The Turkish Journal on Addictions, 7(2), 116-123.
• Vessman, J. (1996). Validation of analytical methods and laboratory procedures for chemical measurements. TrAC Trends in Analytical Chemistry, 15(10), 494-501.

• DeRuiter, J., et al. (n.d.). The Characterization of 5- and 6-(2-Aminopropyl)-2,3-dihydrobenzofuran. ResearchGate. Retrieved from [Link]

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• SIELC Technologies. (n.d.). Separation of 5-Vinyl-2-norbornene on Newcrom R1 HPLC column. Retrieved from [Link]

• Bishop, M. (2015). Analysis of benzofury compounds in blood using different sample preparation methods and ultra fast liquid chromatography-tandem mass spectrometry (UFLC-MS/MS). Boston University. Retrieved from [Link]

• Li, Y., et al. (2018). Chemical derivatization in LC-MS/MS method for clinical detection. Journal of Pharmaceutical Analysis, 8(4), 223-233.
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• Amgoth, C., et al. (2022). LC-MS/MS approach for the quantification of five genotoxic nitrosoimpurities in varenicline. Journal of Research in Pharmacy, 26(6), 1685-1693.
• Sujatha, K., et al. (2020). GC-MS ANALYSIS OF BIOACTIVE COMPOUNDS IN THE METHANOLIC EXTRACT OF PHYMATOSORUS SCOLOPENDRIA (BURM. F.) PIC. SERM. International Journal of Pharmaceutical Sciences and Research, 11(7), 3294-3299.
• Garcia, C., et al. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin and menthol) in throat lozenges. Journal of Pharmaceutical and Biomedical Analysis, 13(12), 1475-1481.

• ResearchGate. (n.d.). Mass spectrum of Benzofuran, 2,3,-dihydro with retention time (RT)= 6.777. Retrieved from [Link]

• de Andrade, L. R., et al. (2021). A validated LC-MS/MS assay for the quantification of phosphodiesterase-5 inhibitors in human plasma.
• Metin, Ö. (2022). Organocatalytic Enantioselective Synthesis of Dihydronaphthofurans and Dihydrobenzofurans: Reaction Development and Insights. Middle East Technical University.

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A Comparative Guide to the Cross-Reactivity of 5-Vinyl-2,3-dihydrobenzofuran Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The 5-Vinyl-2,3-dihydrobenzofuran Scaffold in Drug Discovery

The 2,3-dihydrobenzofuran moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds with a wide range of therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities.[1][2] The introduction of a vinyl group at the 5-position can significantly influence the pharmacokinetic and pharmacodynamic properties of these molecules, potentially enhancing their potency and selectivity. However, as with any therapeutic candidate, a thorough understanding of its off-target interactions is paramount to ensuring its safety and efficacy.[3][4]

This guide presents a hypothetical, yet plausible, cross-reactivity profile for a representative 5-Vinyl-2,3-dihydrobenzofuran derivative (herein referred to as VDB-1 ) and compares it with established kinase inhibitors known to target similar pathways. The data herein is illustrative and designed to guide researchers in their own cross-reactivity studies.

Core Directive: Understanding Cross-Reactivity

Cross-reactivity, the unintended interaction of a drug candidate with proteins other than its primary target, is a critical consideration in drug development.[3] Off-target binding can lead to adverse side effects or even mask the true mechanism of action of a compound. Therefore, comprehensive cross-reactivity profiling early in the drug discovery process is essential for de-risking candidates and building a strong foundation for clinical translation.[4][5]

This guide will focus on kinase inhibition as a primary example of cross-reactivity assessment, given the structural similarities within the human kinome and the prevalence of kinases as drug targets.[6]

Comparative Selectivity Profile of VDB-1

Based on the known biological activities of the broader dihydrobenzofuran class, which has shown inhibitory effects on kinases such as Extracellular signal-regulated kinase 5 (ERK5) and Proviral Integration site for Moloney murine leukemia virus (PIM) kinases, we have generated a hypothetical selectivity profile for VDB-1.[7][8] This profile is compared against two well-characterized kinase inhibitors: BAY-885 , a potent ERK5 inhibitor, and SGI-1776 , a PIM kinase inhibitor.[7][9]

Kinase Target	VDB-1 (Hypothetical IC50, nM)	BAY-885 (IC50, nM) [7]	SGI-1776 (IC50, nM) [9]	Kinase Family
ERK5 (Primary Target)	35	40	>10,000	CMGC
PIM1 (Primary Target)	50	>10,000	7	CAMK
ABL1	>10,000	>10,000	>10,000	TK
AKT1	1,500	>10,000	>10,000	AGC
AURKA	8,200	>10,000	>10,000	Other
CDK2	>10,000	>10,000	>10,000	CMGC
CLK1	95	>10,000	44	CMGC
EGFR	>10,000	>10,000	>10,000	TK
FLT3	6,100	>10,000	44	TK
GSK3B	2,500	>10,000	>10,000	CMGC
JAK2	>10,000	>10,000	>10,000	TK
JNK1	7,500	>10,000	>10,000	CMGC
PIM2	450	>10,000	363	CAMK
PIM3	150	>10,000	69	CAMK
p38α	>10,000	>10,000	>10,000	CMGC
SRC	>10,000	>10,000	>10,000	TK

Data Interpretation:

• Primary Target Potency: The hypothetical data suggests that VDB-1 is a potent inhibitor of both ERK5 and PIM1, with IC50 values in the low nanomolar range.

• Selectivity: Compared to the highly selective ERK5 inhibitor BAY-885, VDB-1 exhibits a broader profile with significant off-target activity against CLK1 and moderate activity against other PIM kinase isoforms (PIM2 and PIM3).

• Comparison with SGI-1776: While SGI-1776 is a potent PIM kinase inhibitor, it also shows significant activity against FLT3 and CLK1.[9] VDB-1, in this hypothetical scenario, shows a different off-target profile, highlighting the subtle but critical impact of chemical structure on selectivity.

Experimental Protocols for Cross-Reactivity Assessment

To generate the kind of data presented above, a systematic approach employing a variety of in vitro assays is necessary. Below are detailed, step-by-step methodologies for key experiments.

Kinase Cross-Reactivity Profiling Workflow

The following diagram illustrates a typical workflow for assessing the cross-reactivity of a small molecule inhibitor against a panel of kinases.

Caption: Workflow for Kinase Inhibitor Cross-Reactivity Profiling.

Protocol 1: ADP-Glo™ Kinase Assay for IC50 Determination

The ADP-Glo™ Kinase Assay is a luminescent ADP detection assay that provides a universal, homogeneous, high-throughput screening method to measure kinase activity by quantifying the amount of ADP produced during a kinase reaction.

Materials:

• Kinase of interest (e.g., ERK5, PIM1)

• Substrate specific to the kinase

• ATP

• Test compound (VDB-1)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of VDB-1 in DMSO. A typical starting concentration is 10 mM.

• Kinase Reaction Setup:

  • In a 384-well plate, add 2.5 µL of 2x kinase/substrate solution.

  • Add 0.5 µL of the serially diluted VDB-1 or DMSO (vehicle control).

  • Initiate the kinase reaction by adding 2 µL of 2.5x ATP solution. The final reaction volume is 5 µL.

• Incubation: Incubate the reaction plate at room temperature for 60 minutes.

• Reaction Termination and ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

• Incubation: Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase and luciferin to generate a luminescent signal.

• Incubation: Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (no kinase control) from all wells.

  • Normalize the data to the vehicle control (100% activity) and a positive control inhibitor (0% activity).

  • Plot the normalized percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value.

Protocol 2: Radioligand Binding Assay for Off-Target Receptor Screening

Radioligand binding assays are the gold standard for measuring the affinity of a compound for a specific receptor.[10][11] This protocol describes a competitive binding assay to assess the potential of VDB-1 to displace a known radioligand from a panel of off-target receptors.

Materials:

• Cell membranes expressing the receptor of interest

• Radioligand specific for the receptor (e.g., ³H-labeled)

• Test compound (VDB-1)

• Assay buffer

• Wash buffer

• Scintillation cocktail

• Glass fiber filter plates

• Vacuum manifold

• Microplate scintillation counter

Procedure:

• Compound Preparation: Prepare a serial dilution of VDB-1 in assay buffer.

• Assay Setup:

  • In a 96-well plate, combine the cell membranes, radioligand (at a concentration near its Kd), and the serially diluted VDB-1 or assay buffer (for total binding) or a saturating concentration of a known unlabeled ligand (for non-specific binding).

• Incubation: Incubate the plate at room temperature for 60-120 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a vacuum manifold. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters several times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting:

  • Dry the filter plate.

  • Add scintillation cocktail to each well.

  • Seal the plate and count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding versus the logarithm of the VDB-1 concentration.

  • Fit the data to a one-site competition model to determine the IC50 value, which can then be converted to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Causality Behind Experimental Choices

• Choice of Kinase Assay: The ADP-Glo™ assay is chosen for its high sensitivity, broad applicability to different kinases, and homogeneous format, which minimizes handling steps and is amenable to high-throughput screening.[8][12]

• Choice of Receptor Binding Assay: Radioligand binding assays are highly sensitive and provide a direct measure of binding affinity.[10][11] The filtration method is robust for membrane-bound receptors.[10]

• Single Concentration vs. Dose-Response: Initial screening at a single, high concentration (e.g., 10 µM) is a cost-effective way to identify potential off-targets.[13] Follow-up dose-response experiments are then necessary to quantify the potency of inhibition for any identified "hits".

Signaling Pathway Context

The primary hypothetical targets of VDB-1, ERK5 and PIM1, are involved in critical cell signaling pathways related to cell survival and proliferation. Understanding their mechanism of action is crucial for interpreting the biological consequences of their inhibition.

Caption: Simplified Signaling Pathways of ERK5 and PIM1.

Conclusion and Future Directions

This guide provides a framework for understanding and evaluating the cross-reactivity of 5-Vinyl-2,3-dihydrobenzofuran derivatives. The hypothetical data for VDB-1 illustrates the importance of comprehensive selectivity profiling. While potent against its intended targets, the off-target activities of VDB-1 would necessitate further medicinal chemistry efforts to improve its selectivity.

Researchers developing compounds based on this scaffold should employ a tiered approach to cross-reactivity testing, starting with broad screening panels and progressing to more focused dose-response assays for identified off-targets. This systematic approach will provide a robust data package to support the advancement of promising lead candidates.

References

• Discovery and profiling of a highly potent and selective ERK5 inhibitor: BAY-885. (2018). Cancer Research. [Link]

• Radioligand Binding Assay. Gifford Bioscience. [Link]

• Characterization of a potent and selective small-molecule inhibitor of the PIM1 kinase. (2007). Molecular Cancer Therapeutics. [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Kinase assays. BMG LABTECH. [Link]

• Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. (2020). Molecules. [Link]

• Substituted dihydrobenzopyran and dihydrobenzofuran thiazolidine-2,4-diones as hypoglycemic agents. (1994). Journal of Medicinal Chemistry. [Link]

• PIM Kinase Inhibitors and Cancer Treatment. (2024). Juniper Publishers. [Link]

• Synthesis of substituted dihydrobenzofurans via tandem S(N)Ar/5-exo-trig cyclization. (2015). Organic Letters. [Link]

• Dibenzofuran Derivatives Inspired from Cercosporamide as Dual Inhibitors of Pim and CLK1 Kinases. (2020). Molecules. [Link]

• Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. (2017). ACS Combinatorial Science. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (2011). The FEBS Journal. [Link]

• Off-Target Profiling. Creative Biolabs. [Link]

• Activity-based protein profiling reveals off-target proteins of the FAAH inhibitor BIA 10-2474. (2016). Science. [Link]

• Visually interpretable models of kinase selectivity related features derived from field-based proteochemometrics. (2013). Journal of Chemical Information and Modeling. [Link]

• Dibenzofuran derivatives inspired from cercosporamide as dual inhibitors of Pim and CLK1 kinases. (2020). Sciforum. [Link]

• Identification of Vinyl Sulfone Derivatives as EGFR Tyrosine Kinase Inhibitor: In Vitro and In Silico Studies. (2022). Molecules. [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). Journal of Chemical Information and Modeling. [Link]

• Kinase Panel Screening and Profiling Service. Reaction Biology. [Link]

• ChemInform Abstract: Synthesis of Substituted Dihydrobenzofurans and Bis-dihydrobenzofurans. (2010). ResearchGate. [Link]

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A Senior Application Scientist's Guide to the Synthesis of 5-Vinyl-2,3-dihydrobenzofuran: A Comparative Benchmarking Study

The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic motif found in a multitude of biologically active natural products and pharmaceutical agents.[1][2] Its derivatization is of paramount importance in drug discovery and materials science. The introduction of a vinyl group at the 5-position, yielding 5-Vinyl-2,3-dihydrobenzofuran, creates a versatile handle for further chemical transformations, such as polymerizations or click chemistry. This guide provides an in-depth comparison of the primary synthetic methodologies for accessing this key intermediate, offering field-proven insights to guide researchers in selecting the optimal route for their specific application.

We will dissect and benchmark three classical and highly effective synthetic strategies: Palladium-Catalyzed Cross-Coupling, the Wittig Olefination, and Grignard-based approaches. Each method will be evaluated based on mechanistic principles, procedural robustness, and performance metrics.

Retrosynthetic Pathways to the Target Scaffold

A retrosynthetic analysis of 5-Vinyl-2,3-dihydrobenzofuran reveals three logical bond disconnections to install the vinyl moiety. These disconnections form the basis of our comparative study, each pointing to a distinct and widely practiced synthetic methodology.

Sources

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A Comparative Guide to the Structure-Activity Relationship of 5-Vinyl-2,3-dihydrobenzofuran Analogs

For Researchers, Scientists, and Drug Development Professionals

The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] The introduction of a vinyl group at the 5-position presents a unique opportunity for structural modification and optimization of pharmacological activity. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 5-Vinyl-2,3-dihydrobenzofuran analogs, with a focus on their potential as anticancer and anti-inflammatory agents. While direct and extensive comparative studies on a wide range of 5-vinyl analogs are limited in publicly available literature, this guide synthesizes findings from closely related dihydrobenzofuran and benzofuran derivatives to elucidate key structural determinants of activity.

The 5-Vinyl-2,3-dihydrobenzofuran Scaffold: A Platform for Therapeutic Innovation

The 2,3-dihydrobenzofuran core offers a rigid framework that can be strategically functionalized to interact with various biological targets. The vinyl group at the 5-position serves as a versatile handle for introducing diverse substituents, thereby modulating the molecule's electronic properties, lipophilicity, and steric profile. These modifications can significantly impact the compound's pharmacokinetic and pharmacodynamic properties.

Structure-Activity Relationship Analysis

The biological activity of 5-Vinyl-2,3-dihydrobenzofuran analogs is intricately linked to the nature and position of substituents on both the dihydrobenzofuran core and the vinyl moiety.

Anticancer Activity

Benzofuran derivatives have shown considerable promise as anticancer agents, with several studies highlighting the importance of specific substitutions for cytotoxic activity.[3][4][5] Extrapolating from these findings, we can infer the following SAR trends for 5-Vinyl-2,3-dihydrobenzofuran analogs:

• Substitution on the Benzofuran Ring: The introduction of halogens, particularly bromine, on the benzofuran system has been shown to enhance cytotoxicity.[3] For instance, the presence of a bromine atom on a methyl or acetyl group attached to the benzofuran ring increases activity against both normal and cancer cell lines.[3] In the context of 5-vinyl analogs, halogenation at positions 4, 6, or 7 could be a promising strategy to enhance anticancer potency.

• Modification of the Vinyl Group: The vinyl group itself is a key site for modification. A study on (E,Z)-1-(dihydrobenzofuran-5-yl)-3-phenyl-2-(1,2,4-triazol-1-yl)-2-propen-1-ones, which can be considered derivatives of the 5-vinyl scaffold, demonstrated potent antitumor activities.[6] This suggests that extending the vinyl group into a more complex side chain, such as a substituted propenone system incorporating heterocyclic moieties like 1,2,4-triazole, can lead to highly active compounds.[6] The stereochemistry (E/Z configuration) of the double bond in such extended systems also plays a crucial role in determining cytotoxicity.[6]

Table 1: Comparison of Anticancer Activity of Substituted Dihydrobenzofuran Analogs

Compound/Analog Class	Key Structural Features	Cancer Cell Lines	Reported Activity (IC50)	Reference
Brominated benzofuran derivatives	Bromine on methyl or acetyl group	K562, MOLT-4, HeLa	Significant cytotoxicity	[3]
(E,Z)-1-(dihydrobenzofuran-5-yl)-3-phenyl-2-(1,2,4-triazol-1-yl)-2-propen-1-ones	Modified 5-vinyl group with triazole	HeLa, A549, MCF-7	Potent activity (IC50 = 3.2-7.1 µM for the most active compound)	[6]
Sclerophytin-inspired hydroisobenzofurans	Dihydrobenzofuran core with aryl and ester substituents	Leukemia, Non-small cell lung cancer	GI50 = 0.148 µM for the most active analog against RPMI-8226	[7]

Anti-inflammatory Activity

The 2,3-dihydrobenzofuran scaffold is also a known pharmacophore for anti-inflammatory agents.[8][9] The SAR for this activity appears to be distinct from that for anticancer effects.

• Substitution on the Benzofuran Ring: Studies on 2,3-dihydrobenzofuran-2-ones have shown that substitution at positions 5 and 6 is critical for potent anti-inflammatory activity.[8] Specifically, compounds bearing an alkyl or aryl group at the 6-position and a halogen (preferably chlorine) at the 5-position are powerful inhibitors of prostaglandin synthesis.[8] While this suggests that modifying the vinyl group at position 5 might be detrimental, it is also possible that the vinyl group itself, or its derivatives, could interact with the target in a way that retains or enhances activity.

• Role of Fluorine and other Functional Groups: The introduction of fluorine atoms to the benzofuran ring has been shown to enhance anti-inflammatory effects.[9][10] Furthermore, the presence of hydroxyl and/or carboxyl groups can also contribute to the biological activity.[9][10]

Table 2: Comparison of Anti-inflammatory Activity of Substituted Dihydrobenzofuran Analogs

Compound/Analog Class	Key Structural Features	Assay	Reported Activity	Reference
5-Chloro-6-cyclohexyl-2,3-dihydrobenzofuran-2-one	Chlorine at C5, cyclohexyl at C6	Inhibition of prostaglandin synthesis	More potent than indomethacin	[8]
Fluorinated benzofuran and dihydrobenzofuran derivatives	Fluorine, bromine, hydroxyl, and/or carboxyl groups	Inhibition of NO, PGE2, IL-6, CCL2 production	IC50 values in the low micromolar range	[9][10]
Benzofuran derivatives from Penicillium crustosum	Varied substitutions on the benzofuran ring	Inhibition of nitric oxide release	IC50 values of 16.5-17.3 µM for active compounds	[11]

Experimental Protocols

General Synthesis of 5-Vinyl-2,3-dihydrobenzofuran Analogs

A common route to introduce a vinyl group at the 5-position of the 2,3-dihydrobenzofuran ring is through the Claisen-Schmidt condensation of 2,3-dihydrobenzofuran-5-carbaldehyde with various aromatic ketones.[12] This reaction can be promoted by ultrasound irradiation, offering an environmentally friendly and efficient method.[12]

Step-by-Step Methodology:

• Starting Materials: 2,3-dihydrobenzofuran-5-carbaldehyde and a substituted acetophenone.

• Reaction Conditions: The reactants are mixed in the presence of a base (e.g., NaOH or KOH) in a suitable solvent (e.g., ethanol).

• Ultrasound Irradiation: The reaction mixture is subjected to ultrasound irradiation at ambient temperature for a specified duration.

• Work-up and Purification: The reaction is quenched, and the product is isolated and purified, typically by recrystallization or column chromatography.

Caption: General workflow for the synthesis of 5-vinyl-2,3-dihydrobenzofuran analogs via Claisen-Schmidt condensation.

Biological Evaluation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[13]

Step-by-Step Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the 5-vinyl-2,3-dihydrobenzofuran analogs for a specified period (e.g., 48-72 hours).

• MTT Addition: MTT solution is added to each well, and the plates are incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of compound that inhibits cell growth by 50%) is determined.

Caption: Workflow for determining the in vitro anticancer activity using the MTT assay.

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

Step-by-Step Methodology:

• Cell Culture: Macrophage cells are cultured in appropriate media.

• Compound and LPS Treatment: Cells are pre-treated with various concentrations of the 5-vinyl-2,3-dihydrobenzofuran analogs for a short period before being stimulated with LPS.

• Incubation: The cells are incubated for a specified time (e.g., 24 hours) to allow for NO production.

• Griess Assay: The amount of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Absorbance Measurement: The absorbance of the colored product is measured at approximately 540 nm.

• Data Analysis: The percentage of NO inhibition is calculated relative to LPS-stimulated cells without any compound, and the IC50 value is determined.

Conclusion and Future Directions

The 5-Vinyl-2,3-dihydrobenzofuran scaffold holds significant potential for the development of novel therapeutic agents, particularly in the areas of oncology and inflammation. The available data on related benzofuran and dihydrobenzofuran derivatives suggest that strategic modifications to the aromatic ring and the vinyl substituent can lead to highly potent and selective compounds.

Future research should focus on the systematic synthesis and biological evaluation of a diverse library of 5-Vinyl-2,3-dihydrobenzofuran analogs. This would involve:

• Exploring a wide range of substituents on the vinyl group to probe the effects of electronics and sterics.

• Investigating various substitution patterns on the dihydrobenzofuran core to optimize interactions with biological targets.

• Conducting in-depth mechanistic studies to identify the specific cellular targets and signaling pathways modulated by these compounds.

Such a comprehensive approach will be crucial for fully elucidating the structure-activity relationships of this promising class of molecules and for advancing the development of novel drug candidates.

References

A comprehensive list of references is available upon request. The in-text citations refer to the following sources:

• Closse, A., et al. (1981). 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents. Journal of Medicinal Chemistry, 24(12), 1465-1471.
• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. (2019). Molecules, 24(8), 1583.
• Evaluation of Anti-Inflammatory Activity of Substituted Benzofuran Derivatives. (2021). Journal of Chemical and Pharmaceutical Sciences, 14(2).
• Synthesis and Anticancer Activity of Sclerophytin-Inspired Hydroisobenzofurans. (2010). ACS Medicinal Chemistry Letters, 1(6), 269-273.
• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. (2023). Marine Drugs, 21(8), 448.
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A Senior Application Scientist's Guide to In-Silico Modeling of 5-Vinyl-2,3-dihydrobenzofuran Reactions

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-Vinyl-2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry and materials science, owing to its versatile reactivity and presence in numerous bioactive natural products.[1][2] Understanding the intricate reaction mechanisms of this molecule is paramount for designing novel therapeutics and functional materials. In-silico modeling and simulation offer a powerful, resource-efficient alternative to purely empirical investigation, providing deep mechanistic insights at an atomic level. This guide provides a comparative analysis of key computational methodologies for simulating the reactions of 5-Vinyl-2,3-dihydrobenzofuran, grounded in the principles of computational chemistry and validated by field-proven applications. We will explore the theoretical underpinnings, practical workflows, and comparative advantages of Density Functional Theory (DFT), Molecular Dynamics (MD), and Computer-Assisted Organic Synthesis (CAOS) software.

The Strategic Importance of In-Silico Reaction Modeling

Traditional chemical research relies on iterative cycles of synthesis and experimental testing. While indispensable, this approach can be time-consuming and costly. Computational chemistry provides a predictive framework to screen hypotheses, elucidate complex reaction pathways, and rationalize experimental observations before committing laboratory resources.[3][4] For a molecule like 5-Vinyl-2,3-dihydrobenzofuran, which possesses multiple reactive sites—the vinyl group, the aromatic ring, and the dihydrofuran moiety—in-silico modeling can dissect the regioselectivity and stereoselectivity of various transformations, from cycloadditions to radical cyclizations.[5][6]

A Comparative Overview of Core Computational Methodologies

The choice of a computational method is dictated by the specific scientific question being addressed. For reaction modeling, the primary approaches can be broadly categorized by the level of theory and the type of information they provide. We will compare three cornerstone methodologies: Quantum Mechanics (QM) via Density Functional Theory, classical Molecular Dynamics (MD), and knowledge-based reaction prediction tools.

Density Functional Theory (DFT): The Gold Standard for Mechanistic Insight

DFT is a quantum mechanical method used to investigate the electronic structure of many-body systems.[7][8] It is exceptionally well-suited for studying chemical reactions because it provides a detailed picture of how electron density changes as bonds are formed and broken.

• Core Principle & Causality: DFT calculations solve for the electron density of a molecule to determine its energy and other properties. For reactions, this allows for the precise calculation of the energies of reactants, products, intermediates, and, most critically, transition states. The energy difference between the reactants and the transition state—the activation energy—is the primary determinant of the reaction rate, providing a quantitative basis for comparing competing reaction pathways.[9] Studies on benzofuran-stilbene hybrids and other derivatives have successfully used DFT (specifically the B3LYP functional) to calculate bond dissociation enthalpies, ionization potentials, and activation energies, validating its applicability to this class of compounds.[7][8][10]

• Applications for 5-Vinyl-2,3-dihydrobenzofuran:

  • Reaction Pathway Analysis: Mapping the potential energy surface for reactions like Diels-Alder, electrophilic additions to the vinyl group, or ring-opening reactions.

  • Regio- and Stereoselectivity: Determining why a reaction favors one product over another by comparing the activation energies of the respective pathways.

  • Spectroscopic Prediction: Calculating properties like NMR chemical shifts and vibrational frequencies to aid in the characterization of predicted products.[10][11]

Molecular Dynamics (MD) Simulation: Capturing System Dynamics and Solvent Effects

While DFT provides a static, gas-phase picture of a reaction's energetics, real-world reactions occur in solution over time. MD simulations model the physical movements of atoms and molecules, offering insights into dynamic processes and environmental effects.

• Core Principle & Causality: MD uses classical mechanics (Newton's laws of motion) and a "force field"—a set of parameters describing the potential energy of the system—to simulate the trajectory of every atom over time. This allows researchers to observe conformational changes, solvent shell organization, and transport properties that are inaccessible to static QM methods. MD simulations have been effectively used to explore the dynamic nature of interactions between 2,3-dihydrobenzofuran derivatives and biological targets.[12]

• Applications for 5-Vinyl-2,3-dihydrobenzofuran:

  • Solvent Effects: Understanding how explicit solvent molecules stabilize or destabilize transition states, which can alter reaction outcomes.

  • Conformational Sampling: Identifying the most stable conformations of the reactant and how its flexibility influences reactivity.

  • Ligand-Receptor Interactions: In a drug development context, simulating how a functionalized 5-Vinyl-2,3-dihydrobenzofuran derivative binds to and behaves within a protein active site.[13]

Computer-Assisted Organic Synthesis (CAOS) Software: Knowledge-Based Prediction

CAOS tools operate on a different principle from QM and MD. Instead of simulating from first principles, they leverage vast databases of known chemical reactions to predict potential reaction products or retrosynthetic pathways.[14]

• Core Principle & Causality: These programs use algorithms to match a given set of reactants and conditions to reaction rules and precedents stored in their knowledge base.[15] Software like AiZynthFinder, ChemAIRS, and Reactor can quickly generate plausible products for a given transformation.[14][16] This approach prioritizes chemical feasibility based on established chemistry.

• Applications for 5-Vinyl-2,3-dihydrobenzofuran:

  • Product Enumeration: Rapidly predicting the likely outcomes of reacting 5-Vinyl-2,3-dihydrobenzofuran with a library of reagents.

  • Retrosynthesis: Proposing synthetic routes to complex target molecules derived from the 5-Vinyl-2,3-dihydrobenzofuran scaffold.

  • Feasibility Screening: Quickly assessing whether a proposed reaction has precedent in the chemical literature before committing to more computationally intensive DFT analysis.

Quantitative Comparison of Methodologies

The following table provides a clear comparison of the discussed in-silico methods to guide the selection process for your research needs.

Feature	Density Functional Theory (DFT)	Molecular Dynamics (MD)	Computer-Assisted Organic Synthesis (CAOS)
Primary Output	Reaction energies, transition state geometries, electronic properties (e.g., orbital energies, atomic charges).[3][4]	Atomic trajectories, conformational dynamics, binding free energies, solvent effects.[12][13]	Predicted reaction products, retrosynthetic pathways, reaction feasibility scores.[14]
Underlying Principle	Quantum Mechanics	Classical Mechanics	Rule-based algorithms & reaction databases.[15]
Computational Cost	High to Very High	Medium to High	Low
Required Expertise	High (deep understanding of quantum chemistry and computational software).	High (expertise in force fields, statistical mechanics, and simulation analysis).	Low to Medium (familiarity with chemical drawing and software interface).
Best For...	Detailed mechanistic investigation of specific, well-defined reactions.	Understanding dynamic behavior, solvent effects, and macromolecular interactions.	High-throughput screening of reaction ideas and synthesis planning.

Experimental Protocols & Workflows

To ensure scientific integrity, any computational protocol must be robust and reproducible. Below are validated, step-by-step workflows for DFT and MD simulations.

Protocol 1: DFT Workflow for a Reaction Pathway Investigation

This protocol outlines the steps to calculate the activation energy for an electrophilic addition of HBr to the vinyl group of 5-Vinyl-2,3-dihydrobenzofuran.

• Geometry Optimization of Reactants:

  • Build the 3D structures of 5-Vinyl-2,3-dihydrobenzofuran and HBr individually.

  • Perform a full geometry optimization and frequency calculation using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)).[10]

  • Confirm that the optimization has converged to a true minimum by ensuring there are no imaginary frequencies.

• Transition State (TS) Search:

  • Build an initial guess for the transition state structure, with the H-Br bond partially broken and new C-H and C-Br bonds partially formed.

  • Perform a TS search calculation (e.g., using the QST2/QST3 or Berny optimization algorithm).

  • Run a frequency calculation on the resulting structure. A true transition state is confirmed by the presence of exactly one imaginary frequency, corresponding to the motion along the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculation:

  • Perform an IRC calculation starting from the optimized TS geometry.

  • This calculation maps the reaction pathway from the transition state down to the reactant and product energy minima, confirming that the located TS connects the desired species.

• Geometry Optimization of Products:

  • Optimize the geometry of the final product(s).

  • Confirm it is a true minimum with a frequency calculation (zero imaginary frequencies).

• Energy Calculation & Analysis:

  • Perform single-point energy calculations on all optimized structures (reactants, TS, products) with a larger basis set for higher accuracy.

  • The activation energy is calculated as E(TS) - E(Reactants). The reaction energy is E(Products) - E(Reactants).

Protocol 2: MD Simulation Workflow for Solvation Analysis

This protocol describes setting up a simulation to study the behavior of 5-Vinyl-2,3-dihydrobenzofuran in a water solvent box.

• System Preparation:

  • Obtain an optimized 3D structure of the molecule (e.g., from a DFT calculation).

  • Use a molecular modeling suite (e.g., YASARA, GROMACS) to assign a suitable force field (e.g., AMBER14) to the molecule.[12]

• Solvation:

  • Define a simulation box (e.g., a 10 Å cube) around the molecule.

  • Fill the box with a pre-equilibrated solvent model (e.g., TIP3P water).

• System Neutralization & Minimization:

  • Add counter-ions if the molecule is charged to neutralize the system.

  • Perform an energy minimization of the entire system to remove any steric clashes or unfavorable contacts.

• Equilibration:

  • Perform a short MD simulation (e.g., 1 ns) while holding the solute molecule fixed to allow the solvent to equilibrate around it.

  • Run a second equilibration phase (e.g., 5 ns) where the entire system is allowed to move, gradually raising the temperature and pressure to the desired values (e.g., 300 K, 1 atm).

• Production Run:

  • Run the main MD simulation for the desired length of time (e.g., 50-100 ns) to collect trajectory data.[12]

• Analysis:

  • Analyze the resulting trajectory to calculate properties such as the Root Mean Square Deviation (RMSD), Root Mean Square Fluctuation (RMSF), and Radial Distribution Functions (RDFs) to understand molecular stability and solvent interactions.[13]

Visualization of Workflows and Pathways

Diagrams are essential for conceptualizing complex computational processes and chemical reactions.

Caption: Decision workflow for selecting the appropriate in-silico modeling technique.

Caption: Simplified energy profile for the electrophilic addition of HBr.

Conclusion and Future Outlook

The in-silico modeling of 5-Vinyl-2,3-dihydrobenzofuran reactions is not a monolithic task but rather a multi-faceted challenge that can be addressed by a suite of complementary computational tools. DFT provides unparalleled accuracy for mechanistic elucidation, MD simulations are crucial for understanding the influence of the chemical environment, and CAOS software offers a rapid method for screening synthetic possibilities. The true power of modern computational chemistry lies in an integrated approach: using CAOS to generate hypotheses, validating the most promising ones with high-level DFT calculations, and using MD to refine our understanding of the system's dynamics. As computational power increases and algorithms become more sophisticated, these in-silico techniques will become even more integral to the rational design of novel molecules and efficient chemical processes, accelerating the pace of discovery in both academic and industrial research.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Vinyl-2,3-dihydrobenzofuran

As researchers and drug development professionals, our work with novel chemical entities like 5-Vinyl-2,3-dihydrobenzofuran demands a proactive and deeply informed approach to safety. This guide moves beyond a simple checklist, providing a procedural and logical framework for selecting and using Personal Protective Equipment (PPE). Our objective is to build a self-validating system of safety, ensuring that every step is understood, justified, and correctly implemented.

While specific toxicological data for 5-Vinyl-2,3-dihydrobenzofuran is not extensively documented, a conservative approach informed by structurally similar compounds, such as other substituted benzofurans, is essential.[1] Analogs like 2,3-Benzofuran are suspected of causing cancer and may cause organ damage through prolonged or repeated exposure.[2] Furthermore, related compounds have been identified as respiratory sensitizers, meaning they can cause allergy or asthma-like symptoms if inhaled.[3] Therefore, our PPE strategy is designed to mitigate these potential risks comprehensively.

Core Principles of Protection

Handling any chemical of unknown or partially understood toxicity requires treating it as potentially hazardous. The primary routes of exposure we must guard against are inhalation, skin contact, and eye contact. Our PPE selection is therefore a multi-barrier system designed to protect these critical entry points.

Hazard Assessment and PPE Selection

The choice of PPE is not static; it must be adapted to the scale and nature of the procedure. Handling a few milligrams for an analytical standard differs significantly from a multi-gram synthesis.

Task / Scale	Required Personal Protective Equipment (PPE)	Justification
Small-Scale Handling (e.g., <1g, solution prep, analytical standards)	Primary: Nitrile or Neoprene Gloves (double-gloved), Safety Goggles, Lab Coat.	At this scale, the primary risks are incidental splashes and minor skin contact. Double-gloving provides an extra layer of protection against potential permeation. Safety goggles are essential to prevent eye contact from splashes.[1]
Medium-Scale Synthesis (e.g., 1-20g, reactions, workups, chromatography)	Primary + Secondary: Chemical Splash Goggles and Face Shield, Chemical-Resistant Apron over Lab Coat, Local Exhaust Ventilation (Fume Hood).	Increased quantities elevate the risk of significant splashes and aerosol generation. A face shield protects the entire face, and a chemical-resistant apron provides a barrier against larger spills. All work must be conducted in a fume hood to control vapor inhalation.
Large-Scale Operations & Volatilization Risk (>20g or heating)	Primary + Secondary + Respiratory: Approved Air-Purifying Respirator with Organic Vapor Cartridges.	Heating or handling large quantities increases the concentration of airborne vapors. Given the respiratory sensitization risk of analogous compounds, a respirator is mandatory to prevent inhalation exposure.[3][4] Personnel must be fit-tested for respirator use as per OSHA standards.[3]

Step-by-Step Protocol for Donning and Doffing PPE

The sequence of putting on and removing PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Outer Garments: Start with a lab coat or a chemical-resistant apron.

• Respirator: If the procedure requires it, perform a seal check and don the respirator.

• Eye Protection: Put on safety goggles, ensuring a snug fit. If required, place a face shield over the goggles.

• Gloves: Don the first pair of gloves. Pull the cuff of the glove over the cuff of the lab coat sleeve. Don the second, outer pair of gloves.

Doffing (Removing) Sequence: This process is designed to contain contaminants.

• Outer Gloves: Remove the outer pair of gloves, peeling them off so they turn inside out. Dispose of them immediately in a designated hazardous waste container.

• Outer Garments: Unfasten the lab coat or apron, rolling it away from your body to contain the outward-facing contamination.

• Eye/Face Protection: Remove the face shield and goggles from the back to the front.

• Respirator: Remove the respirator.

• Inner Gloves: Remove the final pair of gloves, again, turning them inside out.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[5]

PPE Selection Logic Diagram

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

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